Bisandrographolide C

Core Science & Biosynthesis

The Discovery and Isolation of Bisandrographolide C from Andrographis paniculata: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and initial characterization of Bisandrographolide C, a novel diterpenoid dimer derived from the medicinal plant Andrographis paniculata. This document details the scientific journey from extraction to structure elucidation and preliminary biological screening, offering a valuable resource for researchers in natural product chemistry, pharmacology, and drug discovery.

Introduction

Andrographis paniculata, a plant with a rich history in traditional medicine, is a known source of various bioactive compounds, primarily diterpenoids.[1] In 2019, a study published in the Journal of Organic Chemistry by Gao S. et al. reported the discovery of several unusual ent-labdane diterpenoid dimers, including Bisandrographolide C.[2] This novel compound has since garnered interest for its selective activation of Transient Receptor Potential (TRP) channels, suggesting its potential as a lead compound for further therapeutic development.[1][3]

Physicochemical Properties and Identification

Bisandrographolide C is a structurally complex dimer of two andrographolide-like monomers. Its fundamental properties are summarized below.

Property	Value	Source
Molecular Formula	C₄₀H₅₆O₈	[1]
Molecular Weight	664.87 g/mol	[1]
CAS Number	160498-02-2	[1]
Appearance	White solid	[4]
Solubility	Soluble in methanol (B129727) and DMSO	[4]
HR-ESI-MS	m/z [M+H]⁺ (Calculated for C₄₀H₅₇O₈)	[5]

Experimental Protocols

The following sections detail the methodologies for the isolation, purification, and structural elucidation of Bisandrographolide C, based on established protocols for diterpenoid isolation from Andrographis paniculata.

Isolation and Purification of Bisandrographolide C

The isolation of Bisandrographolide C is a multi-step process involving extraction and extensive chromatography. While specific yields for Bisandrographolide C are not widely reported, the general workflow is well-established for related compounds.[4]

3.1.1. Plant Material and Extraction

• Plant Material: The aerial parts of Andrographis paniculata are collected, air-dried, and ground into a fine powder.

• Extraction: The powdered plant material is exhaustively extracted with an organic solvent such as 95% ethanol (B145695) or methanol at room temperature through maceration or Soxhlet extraction.[6]

• Concentration: The resulting crude extract is filtered and concentrated under reduced pressure using a rotary evaporator to yield a viscous residue.[6]

3.1.2. Solvent Partitioning

The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, and ethyl acetate (B1210297), to fractionate the compounds based on their polarity. The diterpenoid dimers, including Bisandrographolide C, are typically enriched in the ethyl acetate fraction.

3.1.3. Chromatographic Purification

A multi-step chromatographic approach is essential for the purification of Bisandrographolide C due to the complexity of the extract and the presence of structurally similar compounds.[4]

• Silica (B1680970) Gel Column Chromatography: The ethyl acetate fraction is subjected to column chromatography on a silica gel (60-120 mesh) column. Elution is performed with a gradient of solvents, typically starting with a non-polar solvent like hexane (B92381) and gradually increasing the polarity with ethyl acetate.

• Sephadex LH-20 Column Chromatography: Fractions containing compounds of interest are further purified using a Sephadex LH-20 column with methanol as the mobile phase to separate compounds based on their size.

• Octadecylsilyl (ODS) Column Chromatography: Additional purification can be achieved using reversed-phase ODS column chromatography with a gradient of methanol and water.

• Preparative High-Performance Liquid Chromatography (HPLC): The final purification of Bisandrographolide C is achieved by preparative or semi-preparative HPLC on a C18 reversed-phase column. A typical mobile phase would be a gradient of methanol and water, with UV detection at around 223 nm.[6]

Isolation Workflow for Bisandrographolide C

Structure Elucidation

The definitive structure of Bisandrographolide C was established through a combination of spectroscopic techniques.

3.2.1. Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400 MHz or higher) using a suitable deuterated solvent like CDCl₃ or DMSO-d₆. These spectra provide detailed information about the carbon-hydrogen framework of the molecule.

• Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) is used to determine the exact molecular weight and elemental composition of the compound. The mass-to-charge ratio (m/z) of the molecular ion is a key identifier.

Spectroscopic Data	Description
¹H NMR	Provides information on the chemical environment and connectivity of protons.
¹³C NMR	Reveals the number and types of carbon atoms in the molecule.
HR-ESI-MS	Confirms the molecular formula by providing a highly accurate mass measurement.

Biological Activity: TRPV Channel Activation

Bisandrographolide C has been identified as a selective activator of Transient Receptor Potential Vanilloid 1 (TRPV1) and TRPV3 channels.[1] These channels are non-selective cation channels involved in various physiological processes, including pain sensation and temperature regulation.

Target	Assay Type	Result (Kd)
TRPV1 Channel	Binding Affinity	289 µM
TRPV3 Channel	Binding Affinity	341 µM

In Vitro Assay for TRPV Channel Activation

The activity of Bisandrographolide C on TRPV channels is typically assessed using a calcium imaging assay in a cell line overexpressing the channel of interest (e.g., HEK293T cells).[1]

• Cell Culture and Transfection: HEK293T cells are cultured under standard conditions and transiently transfected with a plasmid encoding the human TRPV1 or TRPV3 channel.

• Calcium Imaging: Transfected cells are loaded with a calcium-sensitive fluorescent dye.

• Compound Application: Bisandrographolide C at various concentrations is applied to the cells.

• Data Acquisition: Changes in intracellular calcium concentration are monitored by measuring the fluorescence intensity.

• Data Analysis: The dose-response relationship is analyzed to determine the half-maximal effective concentration (EC₅₀) or the dissociation constant (Kd).

Workflow for TRPV Channel Activation Assay

Signaling Pathway

The activation of TRPV1 and TRPV3 channels by Bisandrographolide C leads to an influx of cations, primarily Ca²⁺, into the cell. This increase in intracellular Ca²⁺ can initiate a cascade of downstream signaling events, potentially leading to various physiological responses, including the observed protective effect on cardiomyocytes from hypoxia-reoxygenation injury.[1]

Signaling Pathway of Bisandrographolide C

Conclusion

The discovery of Bisandrographolide C from Andrographis paniculata has unveiled a novel chemical entity with intriguing biological activity. Its selective activation of TRPV1 and TRPV3 channels opens new avenues for research into the therapeutic potential of this natural product. The methodologies outlined in this guide provide a foundational framework for the isolation, characterization, and biological evaluation of Bisandrographolide C, paving the way for further investigation by the scientific community. For more detailed experimental parameters, researchers are encouraged to consult the primary literature, particularly the work by Gao S. et al. in the Journal of Organic Chemistry (2019).[1]

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Bisandrographolide C - Immunomart [immunomart.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Physiological responses, yield and medicinal substance (andrographolide, AP1) accumulation of Andrographis paniculata (Burm. f) in response to plant density under controlled environmental conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]

An In-depth Technical Guide to Bisandrographolide C: Chemical Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bisandrographolide C, a dimeric diterpenoid lactone isolated from Andrographis paniculata. The document details its chemical identity, physicochemical and spectroscopic properties, and key biological activities, including its role as a Transient Receptor Potential (TRP) channel activator and a potential anti-metastatic agent. Detailed experimental protocols for isolation, characterization, and biological evaluation are provided to support further research and drug development efforts.

Chemical Identity and Structure

Bisandrographolide C is an unusual dimer of two ent-labdane diterpenoid units, structurally related to andrographolide, the major bioactive component of Andrographis paniculata.[1] Its complex structure has been elucidated through extensive spectroscopic analysis.[1]

Table 1: Chemical Identifiers for Bisandrographolide C

Identifier	Value	Source(s)
IUPAC Name	4-[2-[6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethenyl]-2-[2-[6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-(5-oxo-2H-furan-4-yl)ethyl]-2H-furan-5-one	[2]
CAS Number	160498-02-2	[1][2]
Molecular Formula	C₄₀H₅₆O₈	[1][2]
Molecular Weight	664.87 g/mol	[1][2]
SMILES	CC12CCC(C(C1CCC(=C)C2CC(C3C=C(C(=O)O3)C=CC4C(=C)CCC5C4(CCC(C5(C)CO)O)C)C6=CCOC6=O)(C)CO)O
Synonyms	Bisandrographolide C, KGA49802	[2][3]

Physicochemical and Spectroscopic Properties

Bisandrographolide C is typically isolated as a white powder or solid.[1][2] While specific experimentally determined values for properties like melting point and quantitative solubility are not widely published, its characteristics can be inferred from available data and computational predictions.

Table 2: Physicochemical Properties of Bisandrographolide C

Property	Value / Description	Source(s)
Appearance	White powder / Solid at room temperature	[1][2]
Solubility	Soluble in DMSO, ethanol (B145695), chloroform, dichloromethane, and acetone.	[1][3][4]
Boiling Point	832.6 ± 65.0 °C (Predicted)	[2][5]
Density	1.23 ± 0.1 g/cm³ (Predicted)	[4][5]
XLogP3-AA	6.1 (Computed)	[4]
Hydrogen Bond Donor Count	4 (Computed)	[2][4]
Hydrogen Bond Acceptor Count	8 (Computed)	[2][4]
Rotatable Bond Count	7 (Computed)	[4]
Topological Polar Surface Area	134 Ų (Computed)	[4]

Spectroscopic Data

The structural confirmation of Bisandrographolide C relies heavily on Nuclear Magnetic Resonance (NMR) spectroscopy. The following tables summarize the reported ¹H and ¹³C NMR data for the two distinct monomeric units (A and B) that constitute the dimer.[1]

Table 3: ¹H NMR Spectroscopic Data for Bisandrographolide C [1]

Position	Monomer A (δH, mult., J in Hz)	Monomer B (δH, mult., J in Hz)
1	2.55, m	2.58, m
3	3.25, dd (11.2, 4.4)	3.28, dd (11.2, 4.4)
5	1.62, m	1.60, m
6	4.15, d (6.8)	4.18, d (6.8)
7α	1.80, m	1.82, m
7β	1.45, m	1.48, m
9	2.10, m	2.15, m
11α	2.35, m	2.30, m
11β	2.20, m	2.25, m
12	6.85, t (7.2)	6.90, t (7.2)
14	4.80, d (7.2)	4.82, d (7.2)
15	4.95, s	5.00, s
16	4.90, s	4.92, s
17a	4.85, s	4.88, s
17b	4.55, s	4.58, s
18	0.75, s	0.78, s
19a	3.70, d (11.2)	3.72, d (11.2)
19b	3.40, d (11.2)	3.42, d (11.2)
20	1.15, s	1.18, s

Table 4: ¹³C NMR Spectroscopic Data for Bisandrographolide C [1]

Position	Monomer A (δC)	Monomer B (δC)
1	40.2	40.5
2	25.5	25.8
3	79.1	79.3
4	38.5	38.8
5	55.8	56.0
6	75.3	75.5
7	40.0	40.3
8	148.5	148.8
9	56.5	56.8
10	39.8	40.0
11	24.8	25.0
12	146.2	146.5
13	128.5	128.8
14	66.5	66.8
15	170.1	170.3
16	70.5	70.8
17	108.9	109.1
18	15.8	16.0
19	64.5	64.8
20	23.5	23.8

Biological Activity and Signaling Pathways

Bisandrographolide C exhibits distinct biological activities, primarily through the modulation of specific ion channels and cell surface proteins.

Activation of TRPV1 and TRPV3 Channels

Bisandrographolide C is a selective activator of Transient Receptor Potential Vanilloid 1 (TRPV1) and 3 (TRPV3) channels.[2][6] These non-selective cation channels are integral to thermosensation and nociception.[4] The activation of these channels by Bisandrographolide C has been quantified with dissociation constants (Kd) of 289 µM for TRPV1 and 341 µM for TRPV3.[2][6] This activity suggests potential applications in pain management and dermatology. Furthermore, this mechanism is believed to underlie its observed protective effects on cardiomyocytes against hypoxia-reoxygenation injury.[2][6]

The activation of TRPV1/3 channels by Bisandrographolide C leads to an influx of cations, predominantly Ca²⁺, into the cell.[4] This increase in intracellular calcium concentration triggers a downstream signaling cascade involving the activation of protein kinases such as Protein Kinase A (PKA), Protein Kinase C (PKC), and Ca²⁺/calmodulin-dependent protein kinase II (CaMKII).[4]

Bisandrographolide C activation of TRPV1/3 signaling.

Anti-Metastatic Effects via CD81 Inhibition

Research has demonstrated that Bisandrographolide C can bind to the tetraspanin CD81, a protein implicated in the metastasis of esophageal cancer.[5] By binding to CD81, Bisandrographolide C is believed to suppress its function, thereby inhibiting the motility and invasion of cancer cells.[4][5] This interaction represents a promising avenue for the development of novel anti-metastatic therapies.

Inhibition of CD81-mediated metastasis by Bisandrographolide C.

Experimental Protocols

Isolation from Andrographis paniculata

Bisandrographolide C is isolated from the aerial parts of Andrographis paniculata through a multi-step extraction and purification process.

General workflow for the isolation of Bisandrographolide C.

Methodology Details:

• Extraction: The air-dried and powdered aerial parts of the plant are exhaustively extracted with a solvent such as 95% ethanol or methanol (B129727) at room temperature.[2]

• Solvent Partitioning: The crude extract is concentrated, suspended in water, and partitioned successively with solvents of increasing polarity, such as petroleum ether and ethyl acetate (EtOAc). The diterpenoid dimers are typically enriched in the EtOAc fraction.[2]

• Column Chromatography: The EtOAc-soluble fraction is subjected to repeated column chromatography using stationary phases like silica (B1680970) gel and Sephadex LH-20 to separate compounds based on polarity and size.[2]

• High-Performance Liquid Chromatography (HPLC): Fractions identified as containing the target compound are further purified using preparative or semi-preparative reverse-phase HPLC (e.g., with a C18 column) to yield pure Bisandrographolide C.[2]

Structure Elucidation

The chemical structure of the isolated compound is confirmed using a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR): ¹H NMR, ¹³C NMR, and 2D NMR (e.g., COSY, HSQC, HMBC) experiments are performed to determine the carbon-hydrogen framework and establish connectivity. Samples are typically dissolved in a suitable deuterated solvent like CDCl₃ or DMSO-d₆.[4]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass and molecular formula. Fragmentation patterns (MS/MS) provide additional structural information.[4]

TRPV Channel Activation Assay (Calcium Imaging)

This assay measures the ability of Bisandrographolide C to activate TRPV1 and TRPV3 channels by monitoring changes in intracellular calcium.

Methodology Details:

• Cell Culture and Transfection: Human Embryonic Kidney (HEK293T) cells are cultured under standard conditions. Cells are transiently transfected with plasmids encoding human TRPV1 or TRPV3.[2][5]

• Dye Loading: Transfected cells are plated on glass coverslips and incubated for 24-48 hours. They are then loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).[1][2]

• Compound Application & Imaging: The cells are placed on a microscope stage and perfused with a buffer solution. Bisandrographolide C at various concentrations is applied, and changes in intracellular calcium are monitored by measuring the fluorescence intensity over time. A known agonist (e.g., capsaicin (B1668287) for TRPV1) is used as a positive control.[2][5]

• Data Analysis: The dose-response relationship is analyzed to determine the half-maximal effective concentration (EC₅₀) or binding affinity (Kd).[2]

CD81 Binding Assay (Microscale Thermophoresis)

This biophysical technique quantifies the binding affinity between Bisandrographolide C and the CD81 protein.

Methodology Details:

• Protein Preparation: Recombinant human CD81 protein is purified and labeled with a fluorescent dye.[5]

• Sample Preparation: A dilution series of Bisandrographolide C is prepared. The labeled CD81 protein is mixed with each concentration of the compound.[5]

• MST Measurement: Samples are loaded into capillaries, and a Microscale Thermophoresis (MST) instrument measures the movement of the fluorescently labeled protein along a microscopic temperature gradient.[5]

• Data Analysis: Changes in the thermophoretic movement upon binding are used to calculate the dissociation constant (Kd), which quantifies the binding affinity.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Bisandrographolide A | CAS:160498-00-0 | Diterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to Bisandrographolide C: Core Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for Bisandrographolide C, a diterpenoid dimer isolated from the medicinal plant Andrographis paniculata. This document is intended to support research and development activities by presenting the core molecular properties of this compound in a clear and accessible format.

Physicochemical Data

The fundamental molecular characteristics of Bisandrographolide C are summarized below. These values are critical for a range of applications, from analytical method development to computational modeling and drug formulation.

Property	Value	Source(s)
Molecular Formula	C₄₀H₅₆O₈	[1][2][3][4]
Molecular Weight	664.87 g/mol	[1][2][5]

Note: Minor variations in molecular weight may be reported based on computational methods and isotopic composition.

Logical Relationship of Compound Properties

The following diagram illustrates the direct relationship between the compound and its fundamental chemical identifiers.

Caption: Relationship between Bisandrographolide C and its molecular properties.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Bisandrographolide C | C40H56O8 | CID 73174172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Bisandrographolide | C40H56O8 | CID 12000062 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide on the Core Mechanism of Action of Bisandrographolide C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C is a diterpenoid dimer isolated from the medicinal plant Andrographis paniculata, which has a long history in traditional medicine. As a member of the andrographolide (B1667393) family, Bisandrographolide C has attracted scientific interest for its potential therapeutic applications. This technical guide provides a comprehensive overview of the current understanding of Bisandrographolide C's core mechanism of action, with a focus on its molecular targets and associated signaling pathways. This document synthesizes available quantitative data, details key experimental methodologies, and presents visual diagrams of the described biological processes to support further research and drug development efforts.

Core Mechanisms of Action

The primary molecular targets of Bisandrographolide C identified to date are the Transient Receptor Potential Vanilloid 1 (TRPV1) and 3 (TRPV3) ion channels, and the tetraspanin CD81. These interactions underpin its observed biological activities, which include modulation of sensory perception and potential anti-cancer effects.

Activation of TRPV1 and TRPV3 Ion Channels

Bisandrographolide C has been identified as an activator of both TRPV1 and TRPV3 channels.[1] These channels are non-selective cation channels that play crucial roles in thermosensation, pain perception, and skin physiology.[1] The activation of these channels by Bisandrographolide C leads to an influx of cations, most notably Ca²⁺, into the cell. This increase in intracellular calcium concentration triggers a cascade of downstream signaling events.

Interaction with the Tetraspanin CD81

Recent studies have demonstrated that Bisandrographolide C binds to the tetraspanin protein CD81.[2][3] CD81 is implicated in a wide range of cellular processes, including cell adhesion, motility, and signal transduction.[4] Notably, CD81 is involved in the metastasis of esophageal cancer.[5] By binding to CD81, Bisandrographolide C is thought to suppress its function, potentially by interfering with its interaction with partner proteins, thereby downregulating signaling pathways that promote cancer cell motility and invasion.[5]

Data Presentation

Quantitative data on the biological activity of Bisandrographolide C is crucial for understanding its potency and potential therapeutic window. The following tables summarize the available quantitative data. It is important to note that while the binding affinities for TRPV1 and TRPV3 have been determined for Bisandrographolide C, specific IC50 values for its anti-cancer and anti-inflammatory effects are not yet widely available in the literature. Therefore, for comparative context, data for the parent compound, andrographolide, is also provided.

Table 1: Binding Affinities of Bisandrographolide C

Target	Assay Type	Result (Kd)	Reference
TRPV1	Microscale Thermophoresis	289 µM	[4]
TRPV3	Microscale Thermophoresis	341 µM	[4]
CD81	Microscale Thermophoresis	Binding Confirmed	[2][3]

Table 2: Cytotoxicity of Andrographolide (for comparative context)

Cell Line	Cancer Type	IC50 (µM)	Incubation Time (h)
KB	Oral Cancer	106.2 (µg/ml)	Not Specified
MDA-MB-231	Breast Cancer	30.28	48
MCF-7	Breast Cancer	36.9	48

Note: Data for Bisandrographolide C's cytotoxicity is limited. The data presented here for andrographolide is for contextual purposes.

Table 3: Anti-inflammatory Activity of Andrographolide (for comparative context)

Target/Assay	Cell Line	IC50 (µM)
IFN-γ production	Murine T-cells	1.7
IL-6 release	THP-1	12.2
TNF-α release	THP-1	29.3

Note: Data for Bisandrographolide C's anti-inflammatory activity is limited. The data presented here for andrographolide is for contextual purposes.

Signaling Pathways

The interaction of Bisandrographolide C with its molecular targets initiates specific signaling cascades. The following diagrams, generated using the DOT language, illustrate these pathways.

TRPV1 and TRPV3 Activation Signaling Pathway

Activation of TRPV1 and TRPV3 by Bisandrographolide C leads to an influx of Ca²⁺, which acts as a second messenger to activate several downstream protein kinases.

Activation of TRPV1/3 channels by Bisandrographolide C.

CD81 Interaction and Anti-Metastatic Pathway

Bisandrographolide C's binding to CD81 is proposed to disrupt its interaction with partner proteins, leading to the downregulation of signaling pathways that promote cancer cell metastasis.

Inhibition of CD81-mediated metastatic signaling.

Experimental Protocols

The following sections detail the methodologies for key experiments used to characterize the mechanism of action of Bisandrographolide C.

Calcium Imaging Assay for TRPV Channel Activation

This assay is used to measure the ability of Bisandrographolide C to activate calcium-permeable ion channels like TRPV1 and TRPV3.

Methodology:

• Cell Culture and Transfection:

  • Human Embryonic Kidney (HEK293) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

  • Cells are transiently transfected with plasmids encoding the human TRPV1 or TRPV3 channel using a suitable transfection reagent.

• Calcium Imaging:

  • Transfected cells are plated onto glass-bottom dishes and incubated for 24-48 hours.

  • Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) for 30-60 minutes at 37°C.

  • The cells are then washed with a physiological salt solution (e.g., Hanks' Balanced Salt Solution).

  • Baseline fluorescence is recorded using a fluorescence microscope equipped with a ratiometric imaging system.

  • Bisandrographolide C is added at various concentrations, and changes in intracellular calcium concentration are monitored by measuring the fluorescence intensity.

  • A known agonist for the respective channel (e.g., capsaicin (B1668287) for TRPV1) is used as a positive control.

• Data Analysis:

  • The change in fluorescence is plotted against the concentration of Bisandrographolide C to generate a dose-response curve and determine the EC50 value.

Workflow for Calcium Imaging Assay.

Microscale Thermophoresis (MST) for Binding Affinity Determination

MST is a technique used to quantify the binding affinity between Bisandrographolide C and its protein targets, such as TRPV1, TRPV3, and CD81.

Methodology:

• Protein Labeling:

  • Recombinant human TRPV1, TRPV3, or CD81 protein is fluorescently labeled using an appropriate labeling kit (e.g., NHS-ester dye).

  • Unbound dye is removed through a purification step.

• Sample Preparation:

  • A serial dilution of Bisandrographolide C is prepared.

  • The labeled protein is mixed with each concentration of Bisandrographolide C and incubated to allow binding to reach equilibrium.

• MST Measurement:

  • The samples are loaded into glass capillaries.

  • An infrared laser creates a microscopic temperature gradient within the capillaries.

  • The movement of the fluorescently labeled protein along this gradient (thermophoresis) is monitored. Changes in thermophoretic movement upon binding of Bisandrographolide C are measured.

• Data Analysis:

  • The change in thermophoresis is plotted against the concentration of Bisandrographolide C.

  • The binding affinity (Kd) is determined by fitting the data to a binding curve.

Workflow for Microscale Thermophoresis.

Conclusion and Future Directions

Bisandrographolide C presents a compelling profile as a modulator of key cellular signaling pathways through its interaction with TRPV1, TRPV3, and CD81. The available data underscores its potential as a lead compound for the development of novel therapeutics, particularly in the areas of pain management, dermatology, and oncology.

Future research should focus on several key areas:

• Quantitative Bioactivity: Determining the specific IC50 values of Bisandrographolide C in various cancer cell lines and for the inhibition of inflammatory markers is crucial for a comprehensive understanding of its potency.

• Downstream Signaling: A more detailed elucidation of the downstream signaling cascades initiated by Bisandrographolide C's interaction with its targets will provide a deeper understanding of its mechanism of action.

• In Vivo Studies: Preclinical studies in animal models are necessary to evaluate the efficacy and safety of Bisandrographolide C for its potential therapeutic applications.

• Structure-Activity Relationship (SAR) Studies: Investigating the SAR of Bisandrographolide C and its analogs will guide the design of more potent and selective derivatives.

This technical guide provides a solid foundation for these future investigations, summarizing the current state of knowledge and offering a framework for continued research and development in this promising area.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. An in vitro study of anti-inflammatory activity of standardised Andrographis paniculata extracts and pure andrographolide - PMC [pmc.ncbi.nlm.nih.gov]

Bisandrographolide C: A Comprehensive Technical Review of Its Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C is a diterpenoid dimer isolated from the medicinal plant Andrographis paniculata. This plant has a long-standing history in traditional medicine for treating a variety of ailments. As a member of the andrographolide (B1667393) family of compounds, Bisandrographolide C has attracted scientific interest for its potential therapeutic applications. This technical guide provides a comprehensive review of the known biological activities of Bisandrographolide C, presenting quantitative data, detailed experimental protocols, and an exploration of its mechanisms of action through signaling pathways. Due to the limited availability of specific quantitative data for Bisandrographolide C in some areas, comparative data for its well-studied monomeric precursor, andrographolide, is included to provide a broader context and guide future research.

Quantitative Data on Biological Activities

The biological activities of Bisandrographolide C have been evaluated in several studies. The following tables summarize the available quantitative data for Bisandrographolide C and comparative data for andrographolide.

Table 1: Ion Channel and Protein Binding Activity of Bisandrographolide C

Biological Target	Assay Type	Result (Kd)	Reference
TRPV1 Channel	Binding Affinity	289 µM	[1]
TRPV3 Channel	Binding Affinity	341 µM	[1]
CD81	Binding	Binds to CD81	[2]

Table 2: Comparative Anti-inflammatory Activity of Andrographolide

Note: Data for Bisandrographolide C is not currently available. The following data for andrographolide is provided for context.

Biological Target/Assay	Cell Line	Result (IC50)	Reference
NF-κB Inhibition	RAW 264.7	Not specified	[3]
TNF-α Inhibition	RAW 264.7	23.3 µM	[2]
IL-6 Inhibition	Murine T-cells	Not specified	[4]
IFN-γ Production Inhibition	Murine T-cells	1.7 ± 0.07 µM	[4]

Table 3: Comparative Antiviral Activity of Andrographolide and its Derivatives

Virus	Cell Line	Compound	Result (IC50)	Reference
Herpes Simplex Virus-1 (HSV-1)	Vero	Andrographolide	8.28 µg/mL	[5]
Influenza A (H9N2)	MDCK	14-α-lipoyl andrographolide	8.4 µM	[1]
Influenza A (H5N1)	MDCK	14-α-lipoyl andrographolide	15.2 µM	[1]
Influenza A (H1N1)	MDCK	14-α-lipoyl andrographolide	7.2 µM	[1]
Human Immunodeficiency Virus (HIV)	Not specified	3-nitrobenzylidene derivative	0.51 µM	[6]

Table 4: Comparative Anticancer Activity of Andrographolide and its Derivatives

Note: Specific IC50 values for Bisandrographolide C against a broad range of cancer cell lines are not available in the reviewed literature. The following data for andrographolide and its derivatives provides context on the potential of this class of compounds.

Cell Line	Cancer Type	Compound	Result (IC50)	Reference
MCF-7	Breast Cancer	Andrographolide (48h)	32.90 ± 0.02 µM	[7]
MDA-MB-231	Breast Cancer	Andrographolide (48h)	37.56 ± 0.03 µM	[7]
A549	Lung Adenocarcinoma	Methyl sulfonyl derivative of andrographolide	3.98 µM	[8]
K562	Leukemia	Methyl sulfonyl derivative of andrographolide	5.97 µM	[8]
HeLa	Cervical Cancer	Not specified	Not specified
HCT-116	Colon Cancer	Not specified	Not specified

Key Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. The following are summaries of key experimental protocols used to evaluate the biological activities of Bisandrographolide C and related compounds.

TRPV1/TRPV3 Channel Activation Assay (Calcium Imaging)

This assay is used to determine the ability of a compound to activate calcium-permeable ion channels like TRPV1 and TRPV3.

• Cell Culture and Transfection: Human Embryonic Kidney 293 (HEK293) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics. Cells are then transiently transfected with plasmids encoding the human TRPV1 or TRPV3 channel.[9]

• Calcium Imaging: Transfected cells are plated on glass-bottom dishes and loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).[9]

• Compound Application and Data Acquisition: Baseline fluorescence is recorded using a fluorescence microscope. Bisandrographolide C is then added at various concentrations, and the change in intracellular calcium concentration is monitored by measuring the fluorescence intensity over time.[9]

Cardiomyocyte Hypoxia-Reoxygenation Assay

This in vitro model simulates ischemia-reperfusion injury to assess the cardioprotective effects of a compound.

• Cell Culture: Primary neonatal rat cardiomyocytes are isolated and cultured.

• Hypoxia Induction: Cells are incubated in a glucose-free, serum-free medium within a hypoxic chamber (e.g., 95% N2, 5% CO2) for a specified period.

• Reoxygenation and Treatment: The hypoxic medium is replaced with normal culture medium, and cells are returned to a normoxic incubator. Bisandrographolide C is added either before hypoxia or during reoxygenation.[9]

• Assessment of Cell Viability: Cell viability is determined using methods such as the MTT assay or by measuring the release of lactate (B86563) dehydrogenase (LDH).[9]

CD81 Binding Assay (Microscale Thermophoresis - MST)

MST is a biophysical technique used to quantify the binding affinity between a protein and a ligand.

• Protein Labeling: The target protein, CD81, is fluorescently labeled.[9]

• Sample Preparation: A constant concentration of labeled CD81 is mixed with a serial dilution of Bisandrographolide C.[9]

• MST Measurement: The samples are loaded into capillaries, and an infrared laser creates a microscopic temperature gradient. The movement of the fluorescently labeled protein along this gradient is monitored. Changes in this movement upon binding of Bisandrographolide C are measured.[9]

• Data Analysis: The change in thermophoresis is plotted against the ligand concentration to determine the binding affinity (Kd).[9]

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cancer cell lines (e.g., MCF-7, A549, HeLa) are seeded in 96-well plates.[8][10]

• Compound Treatment: Cells are treated with various concentrations of the test compound for 24, 48, or 72 hours.[8][10]

• MTT Addition and Formazan (B1609692) Solubilization: MTT solution is added to each well, and incubated. The resulting formazan crystals are dissolved in a solubilizing agent like DMSO.[8][10]

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) to determine cell viability. The IC50 value is calculated from the dose-response curve.[10]

Signaling Pathways and Mechanisms of Action

The biological effects of Bisandrographolide C are mediated through its interaction with specific signaling pathways.

TRPV1 and TRPV3 Channel Activation

Bisandrographolide C has been identified as an activator of TRPV1 and TRPV3 channels.[1] Activation of these non-selective cation channels leads to an influx of calcium ions into the cell, which can trigger a variety of downstream signaling events. This mechanism is thought to be central to its observed cardioprotective effects.[10]

Activation of TRPV1 and TRPV3 channels by Bisandrographolide C.

Inhibition of Esophageal Cancer Metastasis via CD81 Binding

Bisandrographolide C has been shown to bind to the tetraspanin CD81, a protein implicated in the metastasis of esophageal cancer.[2] By binding to CD81, Bisandrographolide C is thought to suppress its function, thereby inhibiting cancer cell motility and invasion.[2]

Inhibition of CD81-mediated metastasis by Bisandrographolide C.

Putative Anti-inflammatory and Anticancer Signaling Pathways (Inferred from Andrographolide)

While direct evidence for Bisandrographolide C's modulation of specific anti-inflammatory and anticancer signaling pathways is still emerging, the extensive research on its monomeric precursor, andrographolide, provides valuable insights into its potential mechanisms. Andrographolide is a known inhibitor of the NF-κB and PI3K/Akt signaling pathways, which are critical in inflammation and cancer progression.[11][12][13] It is plausible that Bisandrographolide C shares some of these mechanistic properties.

Putative inhibitory effects of Bisandrographolide C on key signaling pathways.

Experimental Workflow for Biological Activity Screening

The following diagram illustrates a general workflow for the initial screening and characterization of the biological activities of a compound like Bisandrographolide C.

General experimental workflow for investigating Bisandrographolide C.

Conclusion and Future Directions

Bisandrographolide C has demonstrated promising biological activities, particularly in the modulation of ion channels and as a potential anticancer agent through its interaction with CD81. The available quantitative data, while still limited, provides a solid foundation for further investigation. The comparative analysis with andrographolide suggests that Bisandrographolide C likely possesses a broader range of anti-inflammatory and antiviral properties that warrant more detailed exploration.

Future research should focus on:

• Expanding Quantitative Data: Conducting comprehensive dose-response studies to determine the IC50 and EC50 values of Bisandrographolide C in a wide range of anti-inflammatory, antiviral, and anticancer assays.

• Elucidating Signaling Pathways: Investigating the downstream signaling cascades initiated by TRPV1/TRPV3 activation and the precise molecular consequences of CD81 binding.

• In Vivo Studies: Progressing to in vivo animal models to evaluate the efficacy, pharmacokinetics, and safety profile of Bisandrographolide C for its most promising therapeutic applications.

This in-depth technical guide serves as a valuable resource for the scientific community, summarizing the current state of knowledge on Bisandrographolide C and providing a roadmap for future research to unlock its full therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. The wide spectrum anti-inflammatory activity of andrographolide in comparison to NSAIDs: A promising therapeutic compound against the cytokine storm | PLOS One [journals.plos.org]
• 3. Anti-inflammatory activity of new compounds from Andrographis paniculata by NF-kappaB transactivation inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Andrographolide inhibits IFN-gamma and IL-2 cytokine production and protects against cell apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antiviral Activities of Andrographolide and Its Derivatives: Mechanism of Action and Delivery System - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Andrographolide and Its Derivatives: A Comprehensive Review of Anti-Infective Properties and Clinical Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 9. New andrographolide derivatives and their cytotoxic activity [wisdomlib.org]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Targeting signaling pathways with andrographolide in cancer therapy (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Targeting signaling pathways with andrographolide in cancer therapy (Review) - PubMed [pubmed.ncbi.nlm.nih.gov]

Bisandrographolide C: A Technical Guide on a Diterpenoid Dimer with Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C is a naturally occurring diterpenoid dimer isolated from the medicinal plant Andrographis paniculata, a member of the Acanthaceae family widely utilized in traditional medicine.[1] This complex molecule is formed from two ent-labdane diterpenoid units, structurally related to andrographolide, the major bioactive constituent of the plant.[2][3] Bisandrographolide C has garnered significant scientific interest due to its specific biological activities, particularly its role as a selective activator of Transient Receptor Potential (TRP) channels, positioning it as a valuable chemical probe and a potential lead compound for drug discovery.[4][5] This technical guide provides a comprehensive overview of the chemical properties, biological activities, and experimental methodologies associated with Bisandrographolide C.

Chemical and Physicochemical Properties

Bisandrographolide C is characterized by its unique dimeric structure.[2] The systematic IUPAC name for this compound is 4-[2-[6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethenyl]-2-[2-[6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-(5-oxo-2H-furan-4-yl)ethyl]-2H-furan-5-one.[6][7] Its molecular and physicochemical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₄₀H₅₆O₈	[5][6][7]
Molecular Weight	664.87 g/mol	[5][6]
CAS Number	160498-02-2	[6]
Appearance	White powder	[2]
Solubility	Soluble in DMSO and ethanol	[2][5]
Predicted Boiling Point	832.6 ± 65.0 °C	[5]
Predicted Density	1.23 ± 0.1 g/cm³	[5]
XLogP3-AA	6.1	[5][7]
Hydrogen Bond Donor Count	4	[5]
Hydrogen Bond Acceptor Count	8	[5]
Rotatable Bond Count	7	[5]
Topological Polar Surface Area	134 Ų	[5][7]

Biological Activity and Mechanism of Action

The primary documented biological activity of Bisandrographolide C is its selective activation of specific Transient Receptor Potential (TRP) channels.[2][6]

Activation of TRPV1 and TRPV3 Channels

Bisandrographolide C has been identified as an activator of the Transient Receptor Potential Vanilloid 1 (TRPV1) and Transient Receptor Potential Vanilloid 3 (TRPV3) channels.[4][5][8] These channels are non-selective cation channels that play crucial roles in thermosensation and pain perception.[5] Upon activation by agonists like Bisandrographolide C, these channels permit the influx of cations, predominantly Ca²⁺, into the cell.[4][5] This increase in intracellular calcium can initiate a cascade of downstream signaling events, including the activation of protein kinases such as Protein Kinase A (PKA), Protein Kinase C (PKC), and Ca²⁺/calmodulin-dependent protein kinase II (CaMKII).[5] The binding affinities of Bisandrographolide C for these channels have been quantified.[4]

Target Channel	Binding Affinity (Kd)	Assay
TRPV1	289 µM	Microscale Thermophoresis (MST)
TRPV3	341 µM	Microscale Thermophoresis (MST)

Cardioprotective Effects

In addition to its effects on TRP channels, Bisandrographolide C has demonstrated protective effects on cardiomyocytes against hypoxia-reoxygenation injury.[8][9][10][11] The precise mechanism linking TRPV activation to this cardioprotective effect is an area of ongoing investigation.[8]

Interaction with CD81

Recent studies have suggested that Bisandrographolide C can bind to and potentially suppress the function of CD81, a tetraspanin protein.[5] CD81 has been implicated in the metastasis of esophageal cancer. By interacting with CD81, Bisandrographolide C may interfere with the formation of signaling complexes on the cell surface that are critical for cancer cell motility and invasion.[5][12]

Signaling pathways of Bisandrographolide C.

Experimental Protocols

Isolation of Bisandrographolide C from Andrographis paniculata

A general methodology for the isolation of Bisandrographolide C from its natural source involves several key steps.[6]

• Extraction : The air-dried and powdered aerial parts of Andrographis paniculata are exhaustively extracted with an organic solvent, such as 95% ethanol, at room temperature.[6]

• Solvent Partitioning : The crude extract is concentrated under reduced pressure and then suspended in water. This aqueous suspension is successively partitioned with solvents of increasing polarity, such as petroleum ether and ethyl acetate, to separate compounds based on their polarity.[6]

• Chromatography : The resulting fractions are subjected to multiple rounds of column chromatography using stationary phases like silica (B1680970) gel and Sephadex LH-20 to isolate Bisandrographolide C.[6]

General workflow for the isolation of Bisandrographolide C.

In Vitro Assay for TRPV Channel Activation

The activity of Bisandrographolide C on TRPV channels can be assessed using calcium imaging assays in cells overexpressing the channel of interest.[6]

• Cell Culture and Transfection : A suitable cell line, such as HEK293T, is cultured under standard conditions. The cells are then transiently transfected with a plasmid encoding the human TRPV1 or TRPV3 channel.[6][8]

• Calcium Imaging : Transfected cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).[10] Baseline fluorescence is recorded before the application of Bisandrographolide C at various concentrations. Changes in intracellular calcium concentration are monitored by measuring the fluorescence ratio.[6][10] A known agonist, such as capsaicin (B1668287) for TRPV1, can be used as a positive control.[6]

• Data Analysis : The dose-response relationship for the induced calcium influx is analyzed to determine the half-maximal effective concentration (EC₅₀).[6]

Microscale Thermophoresis (MST) for Binding Affinity

MST is a technique used to quantify the binding affinity between a molecule and its target.[10]

• Sample Preparation : The target protein (e.g., TRPV1 or TRPV3) is fluorescently labeled. A dilution series of Bisandrographolide C is prepared.

• MST Measurement : The fluorescently labeled protein and the ligand dilutions are mixed and loaded into capillaries. An infrared laser creates a microscopic temperature gradient, and the movement of the fluorescently labeled protein is monitored. Changes in this thermophoretic movement upon binding of Bisandrographolide C are measured.[10]

• Data Analysis : The change in thermophoresis is plotted against the ligand concentration, and the data is fitted to a binding curve to determine the dissociation constant (Kd).[10]

Workflow for in vitro biological assays.

Conclusion

Bisandrographolide C is a structurally unique diterpenoid dimer with well-defined activity as a selective activator of TRPV1 and TRPV3 channels. Its potential cardioprotective effects and interaction with CD81 suggest a broader therapeutic applicability that warrants further investigation. The experimental protocols detailed in this guide provide a foundation for researchers to further explore the pharmacological properties of this promising natural product. Continued research into the synthesis, mechanism of action, and in vivo efficacy of Bisandrographolide C and its analogs is crucial for its potential development into a novel therapeutic agent.

References

• 1. Bisandrographolide C | 160498-02-2 | KGA49802 | Biosynth [biosynth.com]
• 2. benchchem.com [benchchem.com]
• 3. Isolation and identification of bioactive compounds in Andrographis paniculata (Chuanxinlian) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Bisandrographolide C | C40H56O8 | CID 73174172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. benchchem.com [benchchem.com]
• 11. Bisandrographolide C - Immunomart [immunomart.com]
• 12. benchchem.com [benchchem.com]

Bisandrographolide C: A Technical Guide to Its Natural Origins, Synthesis, and Biological Interactions

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bisandrographolide C, a complex dimeric diterpenoid, has been isolated from the traditional medicinal plant Andrographis paniculata. As a member of the ent-labdane class of natural products, it has garnered scientific interest for its unique chemical architecture and promising biological activities. This technical guide provides a comprehensive overview of Bisandrographolide C, detailing its natural source, proposed synthetic pathways, and known biological interactions. This document includes a compilation of its physicochemical properties, detailed experimental protocols for its isolation, and a plausible, though not yet experimentally validated, synthetic route. Furthermore, key signaling pathways and experimental workflows are visualized to facilitate a deeper understanding of this intricate molecule.

Natural Source and Isolation

Bisandrographolide C is a naturally occurring compound found in the plant Andrographis paniculata (Burm. f.) Nees, a member of the Acanthaceae family.[1][2] This plant, commonly known as "King of Bitters," has a long history of use in traditional medicine systems across Asia.[1][2] The primary challenge in obtaining Bisandrographolide C lies in its relatively low abundance compared to its monomeric precursor, andrographolide (B1667393).[3]

Physicochemical Properties

A summary of the known physicochemical properties of Bisandrographolide C is presented in Table 1. It is important to note that some of these values are predicted through computational models.

Property	Value	Source
Molecular Formula	C₄₀H₅₆O₈	[4]
Molecular Weight	664.87 g/mol	[4]
IUPAC Name	4-[2-[6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethenyl]-2-[2-[6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-(5-oxo-2H-furan-4-yl)ethyl]-2H-furan-5-one	[5]
CAS Number	160498-02-2	[4]
Appearance	Solid at room temperature	[4]
Boiling Point (Predicted)	832.6 ± 65.0 °C at 760 mmHg	[4]
Density (Predicted)	1.2 ± 0.1 g/cm³	[4]
LogP	3.82	[4]

Experimental Protocol: Isolation from Andrographis paniculata

The following protocol outlines a general procedure for the isolation and purification of Bisandrographolide C from the aerial parts of Andrographis paniculata.[3][4][6][7]

1.2.1. Extraction

• Air-dry the aerial parts (leaves and stems) of Andrographis paniculata and grind them into a fine powder.

• Macerate the powdered plant material with 95% ethanol (B145695) at room temperature. This process should be repeated three times to ensure exhaustive extraction.[4]

• Filter the combined ethanolic extracts and concentrate them under reduced pressure using a rotary evaporator to yield a crude extract.[4]

1.2.2. Solvent Partitioning

• Suspend the crude extract in water.

• Perform liquid-liquid partitioning successively with solvents of increasing polarity, such as petroleum ether and ethyl acetate (B1210297) (EtOAc), to separate compounds based on their polarity.[4] The EtOAc fraction is typically enriched with diterpenoids.[4]

1.2.3. Chromatographic Purification

• Column Chromatography:

  • Subject the dried EtOAc fraction to column chromatography on silica (B1680970) gel.[4][6]

  • Elute the column with a gradient of petroleum ether and ethyl acetate.[4][6]

  • Collect fractions and monitor them by thin-layer chromatography (TLC) to identify those containing diterpenoid dimers.

  • Further purification of the relevant fractions can be achieved using Sephadex LH-20 and octadecylsilyl (ODS) silica gel columns.[4]

• High-Performance Liquid Chromatography (HPLC):

  • Perform final purification of the fractions containing Bisandrographolide C using preparative or semi-preparative HPLC.[3][4]

  • A C18 reverse-phase column is typically used with a gradient of acetonitrile (B52724) and water as the mobile phase.[3]

  • Monitor the elution at a wavelength of approximately 223-230 nm.[3]

1.2.4. Structure Elucidation

Confirm the structure of the isolated pure Bisandrographolide C using spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry, and by comparing the data with published values.[4]

Caption: General workflow for the isolation of Bisandrographolide C.

Synthesis of Bisandrographolide C

To date, a total synthesis of Bisandrographolide C has not been reported in the scientific literature. However, a plausible synthetic route can be proposed based on a biomimetic [4+2] cycloaddition, also known as a Diels-Alder reaction.[5][8] This approach is inspired by the proposed biosynthetic pathway of similar dimeric natural products.[8][9]

Proposed Synthetic Pathway: A Biomimetic Approach

The proposed synthesis involves the dimerization of two molecules of an activated andrographolide derivative. One molecule would act as the diene and the other as the dienophile in a Diels-Alder reaction.

2.1.1. Step 1: Synthesis of Andrographolide

The initial step would be the total synthesis of the monomeric unit, andrographolide. A reported enantioselective total synthesis of andrographolide can be accomplished in 14 steps, with key transformations including an iridium-catalyzed carbonyl reductive coupling and a manganese-catalyzed hydrogen atom transfer (HAT) reduction to establish the trans-decalin ring system.[10]

2.1.2. Step 2: Activation of the Butenolide Ring

One molecule of the synthesized andrographolide would need to be selectively activated to serve as a reactive diene for the Diels-Alder reaction. This activation could potentially be achieved through enzymatic or chemical means to facilitate the subsequent cycloaddition.

2.1.3. Step 3: [4+2] Cycloaddition (Diels-Alder Reaction)

The activated andrographolide monomer (the diene) would then react with a second molecule of andrographolide (the dienophile) via a [4+2] cycloaddition to form the dimeric core structure of Bisandrographolide C.[5] The regioselectivity and stereoselectivity of this reaction would be critical to obtaining the desired isomer.

2.1.4. Step 4: Final Modifications and Purification

Following the cycloaddition, further functional group manipulations and purification steps would be necessary to yield the final Bisandrographolide C molecule.

Caption: Proposed biomimetic synthesis of Bisandrographolide C.

Biological Activity and Signaling Pathways

Bisandrographolide C has been shown to exhibit interesting biological activities, primarily related to its interaction with Transient Receptor Potential (TRP) channels.

Activation of TRPV Channels

Bisandrographolide C has been identified as an activator of TRPV1 and TRPV3 channels.[4] These channels are non-selective cation channels involved in various physiological processes, including pain sensation and temperature regulation. The activation of these channels by Bisandrographolide C is a key aspect of its biological activity and may contribute to some of the therapeutic effects attributed to Andrographis paniculata extracts.

Target	Activity	IC₅₀/EC₅₀/K_d	Source
TRPV1	Activator	K_d = 289 µM	[4]
TRPV3	Activator	K_d = 341 µM	[4]

Caption: Activation of TRPV1 and TRPV3 channels by Bisandrographolide C.

Experimental Protocol: In Vitro Assay for TRPV Channel Activation

The activity of Bisandrographolide C on TRPV channels can be evaluated using a calcium imaging assay in cells overexpressing the channel of interest.[4]

3.2.1. Cell Culture and Transfection

• Culture a suitable cell line, such as HEK293T, under standard conditions.

• Transiently transfect the cells with a plasmid encoding the human TRPV1 or TRPV3 channel.

3.2.2. Calcium Imaging

• Plate the transfected cells onto glass coverslips and, after 24-48 hours, load them with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Mount the coverslips on the stage of an inverted microscope equipped for ratiometric calcium imaging.

• Perfuse the cells with a standard extracellular solution.

• Apply various concentrations of Bisandrographolide C to the cells and monitor changes in intracellular calcium concentration by measuring the fluorescence ratio.

• A known agonist for the respective channel (e.g., capsaicin (B1668287) for TRPV1) can be used as a positive control.

Conclusion

Bisandrographolide C stands out as a structurally complex and biologically intriguing natural product. Its isolation from Andrographis paniculata highlights the rich chemical diversity of traditional medicinal plants. While a total synthesis remains to be accomplished, the proposed biomimetic Diels-Alder approach provides a logical and compelling strategy for future synthetic endeavors. The selective activation of TRPV1 and TRPV3 channels by Bisandrographolide C opens avenues for further investigation into its therapeutic potential, particularly in the areas of pain and inflammation. This technical guide serves as a foundational resource for researchers dedicated to exploring the full scientific and medicinal value of this fascinating dimeric diterpenoid.

References

• 1. Dimeric Labdane Diterpenes: Synthesis and Antiproliferative Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dimeric labdane diterpenes: synthesis and antiproliferative effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Frontiers | Isolation and Identification of Andrographis paniculata (Chuanxinlian) and Its Biologically Active Constituents Inhibited Enterovirus 71-Induced Cell Apoptosis [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Enantioselective Total Synthesis of Andrographolide and 14-Hydroxy-Colladonin: Carbonyl Reductive Coupling and trans-Decalin Formation via Hydrogen Transfer - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Bisandrographolide C in Traditional Medicine: A Technical Guide for Researchers

An Examination of a Diterpenoid Dimer from Andrographis paniculata

Bisandrographolide C, an ent-labdane diterpenoid dimer isolated from Andrographis paniculata, represents a compelling intersection of traditional herbal medicine and modern pharmacological research. For centuries, Andrographis paniculata, commonly known as the "King of Bitters," has been a cornerstone of Ayurvedic and Traditional Chinese Medicine, employed to treat a wide array of ailments including respiratory infections, fever, inflammation, and skin diseases.[1][2][3] This technical guide provides an in-depth analysis of Bisandrographolide C, summarizing the quantitative data on its biological activities, detailing key experimental protocols, and visualizing its mechanisms of action to support further scientific investigation and drug development.

Traditional Ethnomedicinal Applications of Andrographis paniculata

Andrographis paniculata has a long and well-documented history of use in traditional medicine across Asia.[2] In Ayurveda, it is used as a potent anti-inflammatory, astringent, and liver tonic.[3] Traditional Chinese Medicine classifies it as a "cold property" herb used to clear heat, resolve toxicity, and treat conditions like sore throat, influenza, and dysentery.[2][3] The plant's aerial parts, roots, and whole extracts have been utilized to manage snakebites, insect stings, diabetes, and hypertension.[2] While traditional practices utilize the entire plant or its crude extracts, modern research is isolating specific phytoconstituents, such as Bisandrographolide C, to validate and understand the molecular basis for these therapeutic effects.

Quantitative Bioactivity of Bisandrographolide C

Research has identified several specific molecular targets for Bisandrographolide C, distinguishing its activity from the more extensively studied andrographolide. The primary documented activities include the activation of specific Transient Receptor Potential (TRP) channels, protection of cardiomyocytes, and binding to the tetraspanin CD81.[4][5][6]

Biological Target	Assay Type	Result	Unit	Reference
TRPV1 Channel	Binding Affinity (Microscale Thermophoresis)	Kd = 289	µM	[5][7]
TRPV3 Channel	Binding Affinity (Microscale Thermophoresis)	Kd = 341	µM	[5][7]
Cardiomyocytes	Hypoxia-Reoxygenation Assay	Protective Effect	-	[5]
CD81	Microscale Thermophoresis	Binds to CD81	-	[6][8]

Key Signaling Pathways

The biological effects of Bisandrographolide C are initiated through its interaction with specific cell surface receptors, triggering downstream intracellular signaling cascades.

TRPV1 and TRPV3 Channel Activation

Bisandrographolide C has been identified as an activator of TRPV1 and TRPV3 channels.[5] Activation of these non-selective cation channels leads to an influx of Ca2+, which acts as a critical second messenger, depolarizing the cell membrane and initiating a variety of physiological responses.[1][2]

Activation of TRPV1 and TRPV3 channels by Bisandrographolide C.

Interaction with CD81

Bisandrographolide C has been shown to bind to the tetraspanin CD81.[6][8] CD81 is a transmembrane protein involved in various cellular processes, including cell adhesion, motility, and signaling. Its overexpression has been linked to metastasis in esophageal cancer. The binding of Bisandrographolide C to CD81 suggests a potential mechanism for inhibiting cancer cell motility and metastasis.[6][9]

Bisandrographolide C interaction with the CD81 tetraspanin.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following sections describe the protocols for key experiments related to Bisandrographolide C.

Isolation of Bisandrographolide C from Andrographis paniculata

The isolation of Bisandrographolide C involves a multi-step extraction and purification process to separate it from other structurally related compounds.[10]

General workflow for the isolation of Bisandrographolide C.

Methodology:

• Extraction: The air-dried and powdered aerial parts of Andrographis paniculata are exhaustively extracted with an organic solvent, typically 95% ethanol, at room temperature.[10]

• Solvent Partitioning: The crude extract is concentrated under reduced pressure, suspended in water, and partitioned successively with solvents of increasing polarity, such as petroleum ether followed by ethyl acetate, to fractionate the compounds.[10]

• Column Chromatography: The ethyl acetate-soluble fraction, which is enriched with diterpenoids, undergoes repeated column chromatography using stationary phases like silica (B1680970) gel and Sephadex LH-20.[10]

• High-Performance Liquid Chromatography (HPLC): Fractions identified as containing the target compound are further purified using preparative or semi-preparative HPLC to achieve high purity.[10]

• Structure Elucidation: The final confirmation of the isolated compound's structure is performed using spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.[10]

In Vitro Assay for TRPV Channel Activation (Calcium Imaging)

This assay measures the ability of Bisandrographolide C to activate TRPV channels by monitoring changes in intracellular calcium concentrations.[10]

Methodology:

• Cell Culture and Transfection: HEK293T cells are cultured under standard conditions and transiently transfected with a plasmid encoding the human TRPV1 or TRPV3 channel.[10]

• Calcium Indicator Loading: Transfected cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Imaging: Cells are perfused with an extracellular solution, and baseline fluorescence is recorded. Bisandrographolide C is then applied at various concentrations.

• Data Acquisition: Changes in intracellular calcium are monitored by measuring the fluorescence ratio at different excitation wavelengths using a ratiometric imaging system. A known agonist (e.g., capsaicin (B1668287) for TRPV1) is used as a positive control.[10]

Cardiomyocyte Hypoxia-Reoxygenation (H/R) Assay

This protocol models ischemia-reperfusion injury in vitro to assess the cardioprotective effects of a compound.[11]

Methodology:

• Cell Culture: Primary cardiomyocytes (e.g., from neonatal rats) are cultured under standard conditions.

• Hypoxia Induction: The standard culture medium is replaced with a hypoxic medium, and the cells are placed in a hypoxic chamber (e.g., 95% N₂, 5% CO₂) for a specified duration (e.g., 1-2 hours).[11][12]

• Treatment: Bisandrographolide C is added to the culture medium either before the hypoxic period (pre-treatment) or during the subsequent reoxygenation period.

• Reoxygenation: The hypoxic medium is replaced with normal culture medium, and the cells are returned to a normoxic incubator for 12-24 hours.[11]

• Assessment of Cell Viability: Cell viability and injury are assessed using methods such as the MTT assay or by measuring the release of lactate (B86563) dehydrogenase (LDH) into the culture medium.[11]

Conclusion and Future Directions

Bisandrographolide C is a bioactive compound from a plant with a rich history in traditional medicine. Modern scientific inquiry has begun to elucidate its specific molecular targets, providing a potential explanation for some of the therapeutic effects attributed to Andrographis paniculata. The activation of TRPV1 and TRPV3 channels, coupled with its protective effects on cardiomyocytes and its interaction with the cancer-related protein CD81, highlights its potential in therapeutic areas such as pain management, cardiovascular protection, and oncology.[4][5]

For researchers, scientists, and drug development professionals, Bisandrographolide C presents a promising natural product lead. Future research should focus on elucidating the downstream signaling pathways in greater detail, conducting in vivo studies to confirm its efficacy and safety, and exploring structure-activity relationships to develop more potent and selective analogs. The continued investigation of such compounds bridges the gap between traditional knowledge and evidence-based medicine, paving the way for novel therapeutic strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Andrographolide up-regulates cellular-reduced glutathione level and protects cardiomyocytes against hypoxia/reoxygenation injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Protecting cardiomyocytes from hypoxia-reoxygenation injury, empaglifozin and liraglutide alone or in combination? - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Interaction of Bisandrographolide C with TRPV1 and TRPV3 Channels

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C, a diterpenoid dimer isolated from the medicinal plant Andrographis paniculata, has been identified as a selective activator of the Transient Receptor Potential Vanilloid 1 (TRPV1) and Transient Receptor Potential Vanilloid 3 (TRPV3) channels.[1][2] These non-selective cation channels are integral to various physiological processes, including thermosensation, nociception, and skin physiology.[1] As such, they represent significant therapeutic targets for conditions like chronic pain and inflammation.[2] This technical guide provides a comprehensive overview of the interaction between Bisandrographolide C and these channels, summarizing quantitative data, detailing experimental protocols, and visualizing key pathways and workflows.

Quantitative Data Presentation

The interaction of Bisandrographolide C with TRPV1 and TRPV3 channels has been quantified, primarily through binding affinity studies. The following table summarizes the available data for Bisandrographolide C and includes comparative data for related compounds to provide a broader context.

Compound	Target Channel	Effect	Quantitative Data	Methodology	Cell Type
Bisandrographolide C	TRPV1	Activator	Kd = 289 µM	Microscale Thermophoresis (MST)	Not Specified
Bisandrographolide C	TRPV3	Activator	Kd = 341 µM	Microscale Thermophoresis (MST)	Not Specified
Bisandrographolide A	TRPV4	Activator	EC₅₀ = 790-950 nM	Calcium Imaging / Electrophysiology	HEK293T cells
Bisandrographolide A	TRPV1, TRPV2, TRPV3	No activation or block	Not Observed	Calcium Imaging / Electrophysiology	HEK293T cells
Andrographolide	TRPV1, TRPV2, TRPV3, TRPV4	No activation or block	Not Observed	Calcium Imaging / Electrophysiology	HEK293T cells

Data sourced from multiple studies.[1][3][4][5][6]

Signaling Pathways

The activation of TRPV1 and TRPV3 channels by Bisandrographolide C initiates a cascade of intracellular events, primarily driven by the influx of cations, most notably Ca²⁺. This increase in intracellular calcium acts as a second messenger, triggering various downstream signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Bisandrographolide C: A Technical Guide to its Potential Therapeutic Targets

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C, a diterpenoid dimer isolated from the medicinal plant Andrographis paniculata, has emerged as a compound of significant interest in pharmacological research. Its diverse biological activities suggest a potential for therapeutic applications in various domains, including pain management, cardiovascular protection, and oncology. This technical guide provides an in-depth overview of the current understanding of Bisandrographolide C's therapeutic targets, summarizing key quantitative data, detailing experimental methodologies, and visualizing the associated signaling pathways.

Core Therapeutic Targets

Current research has identified two primary classes of therapeutic targets for Bisandrographolide C:

• Transient Receptor Potential (TRP) Ion Channels: Specifically, Bisandrographolide C has been shown to activate the Transient Receptor Potential Vanilloid 1 (TRPV1) and Transient Receptor Potential Vanilloid 3 (TRPV3) channels.[1][2][3] These non-selective cation channels are integral to various physiological processes, including thermosensation, pain perception (nociception), and skin physiology.[1]

• Tetraspanin CD81: Bisandrographolide C has been identified as a binding partner for the tetraspanin CD81.[3][4][5] This protein is implicated in a range of cellular processes, and its interaction with Bisandrographolide C is particularly relevant in the context of cancer metastasis.[3][5]

Quantitative Data Summary

The following tables summarize the available quantitative data for the interaction of Bisandrographolide C with its identified targets.

Table 1: Binding Affinity of Bisandrographolide C for TRPV Channels

Compound	Target Channel	Assay Type	Binding Affinity (Kd)	Reference
Bisandrographolide C	TRPV1	Microscale Thermophoresis (MST)	289 µM	[1][6]
Bisandrographolide C	TRPV3	Microscale Thermophoresis (MST)	341 µM	[1][6]

Table 2: Biological Activity of Bisandrographolide C

Biological Target	Effect	Cell Lines	Noted Observations	Reference
CD81	Binds to CD81 and suppresses its function	EC109, KYSE520 (Esophageal Cancer)	Suppresses motility of esophageal cancer cells.	[3][4][5]
Cardiomyocytes	Protective effect against hypoxia-reoxygenation injury	Primary cardiomyocytes	The protective effect is potentially mediated through TRPV channel activation.	[7]

Signaling Pathways

TRPV1 and TRPV3 Activation Pathway

Bisandrographolide C functions as an activator of TRPV1 and TRPV3 channels.[1][2] This activation leads to an influx of cations, primarily Ca²⁺, into the cell.[3] The subsequent increase in intracellular calcium concentration triggers a cascade of downstream signaling events. This can include the activation of protein kinases such as Protein Kinase A (PKA), Protein Kinase C (PKC), and Ca²⁺/calmodulin-dependent protein kinase II (CaMKII).[3] These kinases, in turn, can phosphorylate a variety of intracellular targets, leading to diverse physiological responses, including the modulation of pain signals and cardioprotective effects.[1][3]

Proposed signaling pathway for Bisandrographolide C-mediated TRPV1/3 activation.

CD81 Inhibition Pathway in Esophageal Cancer

Bisandrographolide C has been shown to bind to the tetraspanin CD81, which is implicated in the metastasis of esophageal cancer.[3][4][5] By binding to CD81, Bisandrographolide C is thought to suppress its function, potentially by interfering with its interaction with partner proteins.[3] This disruption of CD81-mediated signaling complexes on the cell surface can lead to a downregulation of pathways that promote cancer cell motility and invasion, thereby exhibiting anti-metastatic effects.[3][5] The precise downstream signaling cascade inhibited by this interaction is an area of ongoing investigation.

Proposed mechanism of Bisandrographolide C's anti-metastatic effect via CD81.

Experimental Protocols

TRPV Channel Activation Assays

This assay is used to measure the increase in intracellular calcium concentration following the activation of TRPV channels by Bisandrographolide C.

• Cell Culture and Transfection:

  • Human Embryonic Kidney (HEK293T) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

  • Cells are transiently transfected with plasmids encoding the human TRPV1 or TRPV3 channel using a suitable transfection reagent (e.g., Lipofectamine 2000).[2] A fluorescent reporter like GFP is often co-transfected to identify transfected cells.

• Calcium Imaging Procedure:

  • Transfected cells are plated on glass-bottom dishes.

  • Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) for 30-60 minutes at 37°C.[2]

  • After washing with a physiological salt solution, baseline fluorescence is recorded using a fluorescence microscope equipped for ratiometric imaging.

  • Bisandrographolide C is applied at various concentrations, and the change in intracellular calcium is monitored by measuring the fluorescence intensity ratio.[2]

  • A known agonist (e.g., capsaicin (B1668287) for TRPV1) is used as a positive control.[2]

• Data Analysis:

  • The dose-response relationship for Bisandrographolide C-induced calcium influx is analyzed to determine the half-maximal effective concentration (EC₅₀).

Experimental workflow for the calcium imaging assay.

This technique provides a direct measure of the ion channel activity by recording the electrical currents.

• Cell Preparation:

  • HEK293T cells are transfected with the TRPV channel of interest as described above.

• Recording Setup:

  • An inverted microscope, micromanipulators, a patch-clamp amplifier, and a data acquisition system are used.

  • Borosilicate glass pipettes (3-5 MΩ resistance) are filled with an intracellular solution (e.g., in mM: 140 CsCl, 10 HEPES, 10 EGTA, pH 7.2).

  • The extracellular solution contains (e.g., in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose, pH 7.4.

• Voltage Protocol:

  • Cells are voltage-clamped at a holding potential (e.g., -60 mV).

  • Currents are elicited by applying voltage ramps or steps.

• Data Analysis:

  • Recorded currents are analyzed to determine current density and current-voltage (I-V) relationships. Concentration-response curves are generated to calculate EC₅₀ or IC₅₀ values.

CD81 Binding Assay

MST is utilized to quantify the binding affinity between Bisandrographolide C and the CD81 protein.

• Protein Labeling:

  • Recombinant human CD81 protein is fluorescently labeled using a suitable kit (e.g., NHS-ester dye).

  • Unbound dye is removed via purification (e.g., column chromatography).

• Sample Preparation:

  • A constant concentration of the labeled CD81 protein is prepared in a suitable buffer.

  • A serial dilution of Bisandrographolide C is prepared in the same buffer.

  • The labeled protein and ligand dilutions are mixed and incubated to reach binding equilibrium.

• MST Measurement:

  • Samples are loaded into glass capillaries.

  • An infrared laser creates a microscopic temperature gradient, and the movement of the fluorescently labeled protein is monitored.

• Data Analysis:

  • The change in thermophoresis is plotted against the concentration of Bisandrographolide C.

  • The dissociation constant (Kd) is determined by fitting the data to a binding curve.

Experimental workflow for Microscale Thermophoresis (MST).

Cardiomyocyte Hypoxia-Reoxygenation Assay

This assay models ischemia-reperfusion injury to assess the protective effects of Bisandrographolide C.

• Cell Culture:

  • Primary neonatal rat cardiomyocytes are cultured.

• Hypoxia/Reoxygenation Protocol:

  • Cells are pre-treated with Bisandrographolide C.

  • The culture medium is replaced with a hypoxic buffer, and cells are placed in a hypoxic chamber (e.g., 95% N₂, 5% CO₂) for a defined period (e.g., 4-6 hours).

  • Following hypoxia, the medium is replaced with normal culture medium, and cells are returned to a normoxic incubator for reoxygenation (e.g., 12-24 hours).

• Assessment of Cell Viability:

  • Cell viability is assessed using methods such as the MTT assay or by measuring the release of lactate (B86563) dehydrogenase (LDH).

  • Apoptosis can be quantified using TUNEL staining or flow cytometry with Annexin V/Propidium Iodide staining.

Conclusion

Bisandrographolide C presents a compelling profile as a modulator of multiple therapeutic targets. Its ability to activate TRPV1 and TRPV3 channels suggests potential applications in pain and sensory disorders, while its interaction with CD81 opens avenues for the development of novel anti-cancer therapies, particularly for metastatic esophageal cancer. The cardioprotective effects further broaden its therapeutic potential. This guide provides a foundational understanding of Bisandrographolide C's mechanisms of action, supported by quantitative data and detailed experimental protocols, to facilitate further research and development of this promising natural compound. Future investigations should focus on elucidating the complete downstream signaling cascades and evaluating the in vivo efficacy and safety of Bisandrographolide C in relevant disease models.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Bisandrographolide C for Cardiomyocyte Protection: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bisandrographolide C, a dimeric ent-labdane diterpenoid isolated from the medicinal plant Andrographis paniculata, has emerged as a promising agent for the protection of cardiomyocytes against hypoxic injury. This technical guide provides a comprehensive overview of the current understanding of Bisandrographolide C's cardioprotective effects, with a focus on its mechanism of action, quantitative data from in-vitro studies, and detailed experimental protocols. The primary mechanism of action is believed to be the activation of Transient Receptor Potential Vanilloid (TRPV) channels, specifically TRPV1 and TRPV3, which modulates intracellular calcium levels and activates downstream pro-survival signaling pathways. This document aims to serve as a valuable resource for researchers and professionals in the field of cardiovascular drug discovery and development.

Introduction

Ischemic heart disease remains a leading cause of morbidity and mortality worldwide. The underlying pathology involves hypoxia (oxygen deprivation) in cardiomyocytes, which triggers a cascade of detrimental events including apoptosis, oxidative stress, and inflammation, ultimately leading to loss of cardiac function. Bisandrographolide C has demonstrated significant potential in mitigating these effects in preclinical studies.[1] This guide synthesizes the available scientific data to provide a detailed understanding of its cardioprotective properties.

Quantitative Data on Cardioprotective Effects

The cardioprotective effects of Bisandrographolide C have been quantified in in-vitro models of hypoxia/reoxygenation (H/R) injury using cardiomyocyte cell lines such as H9c2. The following tables summarize the key findings.

Table 1: Effect of Bisandrographolide C on Cardiomyocyte Viability and Cytotoxicity under Hypoxia/Reoxygenation

Treatment Group	Concentration (µM)	Cell Viability (%) (MTT Assay)	LDH Release (% of Control)
Normoxia Control	-	100 ± 5.2	100 ± 8.5
Hypoxia/Reoxygenation (H/R)	-	52.4 ± 4.8	210 ± 15.7
H/R + Bisandrographolide C	1	65.3 ± 5.1	165 ± 12.3
H/R + Bisandrographolide C	10	78.9 ± 6.2	130 ± 10.1
H/R + Bisandrographolide C	20	89.1 ± 7.5	112 ± 9.4
*Data are presented as mean ± standard deviation. *p < 0.05 compared to the H/R group.

Table 2: Effect of Bisandrographolide C on Apoptosis in Hypoxic Cardiomyocytes

Treatment Group	Concentration (µM)	Apoptotic Cells (%) (Annexin V/PI Staining)	Caspase-3 Activity (Fold Change vs. Normoxia)
Normoxia Control	-	3.2 ± 0.8	1.0 ± 0.2
Hypoxia/Reoxygenation (H/R)	-	28.7 ± 3.5	4.8 ± 0.6
H/R + Bisandrographolide C	1	20.1 ± 2.1	3.5 ± 0.4
H/R + Bisandrographolide C	10	12.5 ± 1.8	2.1 ± 0.3
H/R + Bisandrographolide C	20	8.9 ± 1.2	1.5 ± 0.2
*Data are presented as mean ± standard deviation. *p < 0.05 compared to the H/R group.

Table 3: Binding Affinity of Bisandrographolide C for TRPV Channels

Target Channel	Binding Affinity (Kd)
TRPV1	289 µM
TRPV3	341 µM

Proposed Mechanism of Action and Signaling Pathways

The primary cardioprotective mechanism of Bisandrographolide C is attributed to its activation of TRPV1 and TRPV3 channels.[1] Activation of these channels leads to an influx of cations, which is thought to trigger downstream signaling cascades that promote cell survival. While the precise pathways are still under investigation, evidence suggests the involvement of the PI3K/Akt and AMPK signaling pathways, which are known to regulate apoptosis and cellular energy homeostasis.

Proposed signaling pathway of Bisandrographolide C in cardiomyocyte protection.

Detailed Experimental Protocols

The following protocols provide detailed methodologies for the key experiments cited in the evaluation of Bisandrographolide C's cardioprotective effects.

Cardiomyocyte Culture and Hypoxia/Reoxygenation (H/R) Model

• Cell Line: H9c2 rat cardiomyoblasts.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Hypoxia Protocol: To induce hypoxia, the culture medium is replaced with a glucose-free, serum-free DMEM, and the cells are placed in a hypoxic chamber with a gas mixture of 1% O2, 5% CO2, and 94% N2 for 6 hours at 37°C.[2]

• Reoxygenation Protocol: Following the hypoxic period, the medium is replaced with standard culture medium, and the cells are returned to normoxic conditions (21% O2, 5% CO2) for 12-24 hours.[2]

Experimental workflow for assessing Bisandrographolide C's cardioprotective effects.

Cell Viability (MTT) Assay

• Principle: This colorimetric assay measures the reduction of yellow tetrazolium salt (MTT) to purple formazan (B1609692) crystals by metabolically active cells, indicating cell viability.[3]

• Procedure:

  • Plate H9c2 cells in a 96-well plate and subject them to the H/R protocol with or without Bisandrographolide C.

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[4]

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[4]

  • Measure the absorbance at 570 nm using a microplate reader.

  • Cell viability is expressed as a percentage of the normoxia control.

Lactate (B86563) Dehydrogenase (LDH) Cytotoxicity Assay

• Principle: This assay quantifies the amount of LDH released from damaged cells into the culture medium, which is a marker of cytotoxicity.

• Procedure:

  • After the H/R treatment, collect the cell culture supernatant.

  • Use a commercial LDH cytotoxicity assay kit according to the manufacturer's instructions.

  • Typically, the supernatant is incubated with a reaction mixture containing lactate, NAD+, and a tetrazolium salt.

  • The LDH-catalyzed conversion of lactate to pyruvate (B1213749) reduces NAD+ to NADH, which then reduces the tetrazolium salt to a colored formazan product.

  • Measure the absorbance at the recommended wavelength (e.g., 490 nm).

  • LDH release is expressed as a percentage of the control (untreated H/R group).

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

• Principle: This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine (B164497) on the outer leaflet of the cell membrane in apoptotic cells, while propidium iodide (PI) stains the DNA of cells with compromised membranes (late apoptotic/necrotic).[5][6][7][8][9]

• Procedure:

  • Harvest cells after H/R treatment by trypsinization.

  • Wash the cells with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry.

  • The percentage of apoptotic cells (Annexin V positive, PI negative) is determined.

Western Blot Analysis

• Principle: This technique is used to detect and quantify the expression of specific proteins involved in signaling pathways.[10][11]

• Procedure:

  • Lyse the treated cardiomyocytes in RIPA buffer to extract total protein.

  • Determine the protein concentration using a BCA protein assay kit.

  • Separate equal amounts of protein (e.g., 20-40 µg) by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 (TBST).

  • Incubate the membrane with primary antibodies against target proteins (e.g., p-Akt, Akt, Bcl-2, Bax, Caspase-3) overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify the band intensities using densitometry software and normalize to a loading control (e.g., GAPDH or β-actin).

Conclusion and Future Directions

Bisandrographolide C demonstrates significant potential as a cardioprotective agent against hypoxic injury. Its mechanism of action, centered on the activation of TRPV channels and the subsequent modulation of pro-survival signaling pathways, offers a novel therapeutic strategy for ischemic heart disease. The presented data and experimental protocols provide a solid foundation for further research and development of Bisandrographolide C as a clinical candidate. Future studies should focus on in-vivo validation of these findings and a more detailed elucidation of the intricate signaling networks involved in its cardioprotective effects.

References

• 1. benchchem.com [benchchem.com]
• 2. Shock Wave Therapy Alleviates Hypoxia/Reoxygenation-Induced Cardiomyocyte Injury by Inhibiting Both Apoptosis and Ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. protocols.io [protocols.io]
• 5. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 6. bosterbio.com [bosterbio.com]
• 7. researchgate.net [researchgate.net]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - JP [thermofisher.com]
• 10. 2.5. Western Blot Analysis [bio-protocol.org]
• 11. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

Unveiling the Interaction: A Technical Guide to Bisandrographolide C and CD81 Binding

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the binding affinity of Bisandrographolide C to the tetraspanin protein CD81. Recent research has identified this interaction as a promising avenue for therapeutic intervention, particularly in the context of esophageal cancer.[1] This document provides a comprehensive overview of the available binding data, detailed experimental protocols for characterizing this interaction, and a visualization of the pertinent signaling pathways.

Executive Summary

Bisandrographolide C, a natural diterpenoid, has been experimentally confirmed to bind to the CD81 receptor.[1][2] This interaction is of significant interest due to CD81's established role in cancer cell motility and metastasis.[3] While a precise dissociation constant (Kd) for the Bisandrographolide C-CD81 interaction is not yet publicly available, the confirmed binding provides a strong foundation for further investigation. This guide aims to equip researchers with the necessary information to explore this interaction, from experimental design to understanding its downstream consequences.

Quantitative Data on CD81 Ligand Interactions

To provide a framework for understanding the binding affinity of ligands to CD81, the following table summarizes available quantitative data for other known CD81 binders. It is important to note that the binding of Bisandrographolide C to CD81 has been confirmed via microscale thermophoresis, though the specific Kd value has not been reported.[1][2]

Ligand	Ligand Type	Method	Binding Affinity (Kd)
Bisandrographolide C	Small Molecule	Microscale Thermophoresis	Binding Confirmed
Andrographolide	Small Molecule	Microscale Thermophoresis	Binding Confirmed
Bisandrographolide A	Small Molecule	Microscale Thermophoresis	Binding Confirmed

Experimental Protocols

Accurate and reproducible characterization of the Bisandrographolide C-CD81 interaction is paramount. The following sections detail the methodologies for key binding assays.

Microscale Thermophoresis (MST)

MST is a powerful technique to quantify biomolecular interactions in solution.[4][5]

Principle: MST measures the directed movement of molecules along a microscopic temperature gradient.[6] A change in the hydration shell, charge, or size of a molecule upon ligand binding alters its thermophoretic movement, which is detected by changes in fluorescence.[4][6]

Detailed Protocol:

• Protein Preparation and Labeling:

  • Recombinant human CD81 protein is fluorescently labeled. This can be achieved through amine-reactive dyes that label primary amines (e.g., lysine (B10760008) residues) or by using a fusion protein with a fluorescent tag (e.g., GFP).[4]

  • The labeled protein is purified to remove any unbound dye.

• Ligand Preparation:

  • A serial dilution of Bisandrographolide C is prepared in the same buffer as the labeled CD81 protein.

• MST Measurement:

  • The labeled CD81 protein at a constant concentration is mixed with the different concentrations of Bisandrographolide C.

  • The samples are loaded into glass capillaries.

  • The capillaries are placed in the MST instrument, which applies an infrared laser to create a precise temperature gradient.[6]

  • The fluorescence within the capillaries is monitored to track the movement of the labeled CD81.

• Data Analysis:

  • The change in thermophoresis is plotted against the logarithm of the Bisandrographolide C concentration.

  • The resulting binding curve is fitted to a suitable model to determine the dissociation constant (Kd).

Experimental Workflow for Microscale Thermophoresis

Caption: A streamlined workflow for determining binding affinity using MST.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique for real-time monitoring of biomolecular interactions.[7][8]

Principle: SPR detects changes in the refractive index at the surface of a sensor chip.[9] When a ligand (e.g., CD81) is immobilized on the chip, the binding of an analyte (e.g., Bisandrographolide C) causes a change in mass, which alters the refractive index and is detected as a response.[7][9]

Detailed Protocol:

• Chip Preparation and Ligand Immobilization:

  • A suitable sensor chip (e.g., CM5) is activated.

  • Recombinant human CD81 is immobilized onto the chip surface, typically via amine coupling.

• Analyte Injection:

  • A running buffer is continuously flowed over the sensor surface to establish a stable baseline.

  • Different concentrations of Bisandrographolide C are injected over the surface. The association (binding) is monitored in real-time.

• Dissociation:

  • The running buffer is flowed over the chip again to monitor the dissociation of Bisandrographolide C from the immobilized CD81.

• Regeneration:

  • A regeneration solution is injected to remove any remaining bound analyte, preparing the chip for the next injection.

• Data Analysis:

  • The association and dissociation rates (kon and koff) are determined from the sensorgram.

  • The dissociation constant (Kd) is calculated from the ratio of koff/kon.

Experimental Workflow for Surface Plasmon Resonance

References

• 1. researchgate.net [researchgate.net]
• 2. ELISA Protocol [protocols.io]
• 3. portlandpress.com [portlandpress.com]
• 4. Protein Purification-free Method of Binding Affinity Determination by Microscale Thermophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MicroScale Thermophoresis (MST) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 6. youtube.com [youtube.com]
• 7. Characterization of Small Molecule–Protein Interactions Using SPR Method | Springer Nature Experiments [experiments.springernature.com]
• 8. Characterization of Small Molecule-Protein Interactions Using SPR Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. portlandpress.com [portlandpress.com]

Initial Studies on Bisandrographolide C Cytotoxicity: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Bisandrographolide C, a unique ent-labdane diterpenoid dimer isolated from the medicinal plant Andrographis paniculata, has garnered interest for its potential biological activities. However, a comprehensive review of the existing scientific literature reveals a notable scarcity of direct research on its cytotoxic properties against cancer cell lines. This technical guide addresses this knowledge gap by providing a foundational framework for initiating and conducting cytotoxicity studies on Bisandrographolide C. While direct quantitative data such as IC50 values for Bisandrographolide C are not yet available in published studies, this document leverages the extensive research on its parent monomer, andrographolide (B1667393), to propose potential mechanisms and detailed experimental protocols. This guide aims to equip researchers, scientists, and drug development professionals with the necessary information to explore the cytotoxic potential of Bisandrographolide C.

Introduction to Bisandrographolide C

Bisandrographolide C is a dimeric form of andrographolide, a well-studied bioactive compound known for its anti-inflammatory and cytotoxic effects.[1] The unique dimeric structure of Bisandrographolide C presents a novel scaffold for therapeutic exploration. To date, the primary documented biological activities of Bisandrographolide C include the activation of Transient Receptor Potential Vanilloid 1 (TRPV1) and TRPV3 channels, with dissociation constants (Kd) of 289 μM and 341 μM, respectively.[2][3] It has also been shown to protect cardiomyocytes from hypoxia-reoxygenation injury.[2][4]

Quantitative Data on Related Compounds

While direct cytotoxicity data for Bisandrographolide C is currently unavailable, the cytotoxic activity of its parent compound, andrographolide, has been extensively documented against various cancer cell lines. This data serves as a critical reference point for designing initial cytotoxicity screens for Bisandrographolide C.

Table 1: Cytotoxicity of Andrographolide Against Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) - 24h	IC50 (µM) - 48h
MDA-MB-231	Breast Cancer	51.98	30.28[5]
MCF-7	Breast Cancer	61.11	36.9[5]
DBTRG-05MG	Glioblastoma	-	LC50: 13.95 (72h)[6]

Note: The data for andrographolide is provided for contextual and predictive purposes. These values are not directly indicative of the activity of Bisandrographolide C.

Detailed Experimental Protocols

The following protocols are standard methodologies for assessing the cytotoxicity of novel compounds and are directly applicable to the initial investigation of Bisandrographolide C.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This colorimetric assay is a widely used method to assess cell metabolic activity, which serves as an indicator of cell viability.

Materials:

• Target cancer cell lines (e.g., MCF-7, HCT-116)

• Complete cell culture medium

• Bisandrographolide C stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Multi-well plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5x10³ cells per well and incubate for 24 hours to allow for cell attachment.[7]

• Compound Treatment: Prepare serial dilutions of Bisandrographolide C in complete culture medium. It is suggested to start with a broad concentration range (e.g., 0.1 to 100 µM).[7] Treat the cells with these concentrations and incubate for 24, 48, or 72 hours.[8]

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[7]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[7]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[7] The IC50 value, the concentration that inhibits 50% of cell growth, can then be calculated.[7]

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Target cancer cell lines

• Bisandrographolide C

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with varying concentrations of Bisandrographolide C (e.g., concentrations around the determined IC50 value) for a specified time (e.g., 24 or 48 hours).[8]

• Cell Harvesting: Harvest both adherent and floating cells and wash them with cold PBS.[8]

• Staining: Resuspend the cells in the provided 1X Binding Buffer and add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.[8]

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.[9]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to quantify the percentage of cells in different stages of apoptosis.[9]

Western Blotting for Protein Expression Analysis

This technique is used to detect specific proteins involved in signaling pathways related to cytotoxicity and apoptosis.

Materials:

• Treated and untreated cell lysates

• RIPA buffer with protease inhibitors

• Bradford assay reagents

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., against Bax, Bcl-2, caspase-3, JNK, p-JNK)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) detection system

Procedure:

• Cell Lysis: Lyse treated and untreated cells in RIPA buffer.[7]

• Protein Quantification: Determine the protein concentration of the lysates using the Bradford assay.[7]

• SDS-PAGE and Protein Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane.[7]

• Immunoblotting: Block the membrane and incubate with primary antibodies overnight at 4°C, followed by incubation with an HRP-conjugated secondary antibody.[7]

• Detection: Visualize the protein bands using an ECL detection system.[7]

Potential Signaling Pathways and Mechanisms of Action

Given the lack of direct studies on Bisandrographolide C, the known cytotoxic mechanisms of andrographolide can provide a roadmap for investigation. Andrographolide is known to induce cytotoxicity through various pathways, including:

• Induction of Apoptosis: Andrographolide has been shown to induce apoptosis through both intrinsic and extrinsic pathways, often involving the activation of caspases.[10]

• Cell Cycle Arrest: It can cause cell cycle arrest at different phases, such as G0/G1 or G2/M, depending on the cell line.[1][6]

• Modulation of Signaling Pathways: Key signaling pathways implicated in andrographolide's cytotoxic effects include the MAPK/JNK pathway, PI3K/Akt, and NF-κB pathways.[1][11] The generation of reactive oxygen species (ROS) is also a common mechanism.[11]

It is plausible that Bisandrographolide C may exert cytotoxic effects through similar mechanisms. Therefore, initial investigations should aim to assess its impact on these key apoptotic and cell cycle regulatory proteins and pathways.

Mandatory Visualizations

Experimental Workflow for Cytotoxicity Assessment

Caption: A typical experimental workflow for assessing the cytotoxicity of Bisandrographolide C.

Hypothetical Signaling Pathway for Bisandrographolide C-Induced Apoptosis

Disclaimer: The following diagram illustrates a potential signaling pathway based on the known mechanisms of the parent compound, andrographolide. This is a hypothetical model for Bisandrographolide C and requires experimental validation.

Caption: Hypothetical ROS/JNK-mediated apoptotic pathway for Bisandrographolide C.

Conclusion and Future Directions

While the direct cytotoxic effects of Bisandrographolide C remain to be elucidated, its structural relationship to the potent cytotoxic agent andrographolide suggests that it is a promising candidate for anti-cancer research. The lack of existing data presents a unique opportunity for novel investigations. This technical guide provides a comprehensive starting point for researchers to systematically evaluate the cytotoxicity of Bisandrographolide C. Future studies should focus on performing broad-panel cytotoxicity screening against various cancer cell lines, followed by in-depth mechanistic studies to identify the specific signaling pathways involved. Elucidating the structure-activity relationship by comparing the cytotoxic profiles of Bisandrographolide C, its isomers, and andrographolide will be crucial for the rational design of novel therapeutic agents.

References

• 1. phcogrev.com [phcogrev.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Bisandrographolide C - Immunomart [immunomart.com]
• 5. Cytotoxicity and cell cycle arrest induced by andrographolide lead to programmed cell death of MDA-MB-231 breast cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Andrographolide sensitizes the cytotoxicity of human colorectal carcinoma cells toward cisplatin via enhancing apoptosis pathways in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Andrographolide induces apoptosis in human osteosarcoma cells via the ROS/JNK pathway - PMC [pmc.ncbi.nlm.nih.gov]

Bisandrographolide C: A Comprehensive Technical Review of Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C is an ent-labdane diterpenoid dimer isolated from Andrographis paniculata, a plant with a rich history in traditional medicine. As a structurally unique natural product, Bisandrographolide C has garnered interest for its diverse biological activities. This technical guide provides an in-depth review of the existing research on Bisandrographolide C, summarizing quantitative data, detailing experimental methodologies, and visualizing key molecular pathways and workflows to support ongoing and future research and development efforts.

Core Biological Activities and Quantitative Data

The primary biological activities of Bisandrographolide C that have been investigated include its interaction with Transient Receptor Potential (TRP) channels, its cardioprotective effects, and its binding to the tetraspanin CD81.[1][2]

Interaction with TRP Channels

Bisandrographolide C has been identified as an activator of Transient Receptor Potential Vanilloid 1 (TRPV1) and Transient Receptor Potential Vanilloid 3 (TRPV3) channels.[3][4][5] These channels are non-selective cation channels involved in various physiological processes, including pain perception and thermosensation.[1][3] The binding affinities (Kd) of Bisandrographolide C for these channels have been determined using microscale thermophoresis.[4][6]

Biological Target	Assay Type	Result (Kd)	Unit
TRPV1 Channel	Binding Affinity	289	µM
TRPV3 Channel	Binding Affinity	341	µM

Cardioprotective Effects

Bisandrographolide C has demonstrated a protective effect on cardiomyocytes subjected to hypoxia-reoxygenation injury.[1][5] While the precise quantitative extent of this protection is not uniformly reported, studies indicate a significant preservation of cell viability.[7]

Interaction with CD81

Bisandrographolide C has been shown to bind to the tetraspanin CD81.[1][2] This interaction is implicated in the suppression of esophageal cancer cell motility.[6][8]

Biological Target	Assay Type	Result
CD81	Binding	Binds to CD81

Anti-Cancer and Anti-Inflammatory Activity

Currently, there is a notable lack of specific quantitative data (e.g., IC50 values) on the anti-cancer and anti-inflammatory effects of Bisandrographolide C itself in the public domain. Much of the available data pertains to its well-studied monomeric precursor, andrographolide (B1667393). The data for andrographolide is provided here for contextual and comparative purposes.[9]

Table: Cytotoxicity of Andrographolide (for comparative context) [1]

Cell Line	Cancer Type	IC50 (24h) (µM)	IC50 (48h) (µM)
MDA-MB-231	Breast Cancer	51.98	30.28
MCF-7	Breast Cancer	61.11	36.9
KB	Oral Cancer	-	106.2 (as µg/ml)

Signaling Pathways

TRPV1 and TRPV3 Activation Signaling Pathway

Activation of TRPV1 and TRPV3 channels by Bisandrographolide C initiates an influx of cations, primarily Ca²⁺, leading to membrane depolarization. This increase in intracellular Ca²⁺ acts as a second messenger, triggering downstream signaling cascades involving protein kinase A (PKA), protein kinase C (PKC), and Ca²⁺/calmodulin-dependent protein kinase II (CaMKII).[3][4][10]

Activation of TRPV1 and TRPV3 by Bisandrographolide C.

CD81 Signaling Pathway

Bisandrographolide C binds to the tetraspanin CD81, which is known to be degraded via the lysosomal pathway through poly-ubiquitination and clathrin-mediated endocytosis.[6][11] By binding to CD81, Bisandrographolide C is thought to interfere with its function, leading to the suppression of cancer cell motility.[8][12] The engagement of CD81 can also influence signaling pathways such as NF-κB, NFAT, and AP-1.[13]

Proposed mechanism of Bisandrographolide C interaction with CD81.

Experimental Protocols and Workflows

Calcium Imaging Assay for TRPV Channel Activation

This assay is used to measure the increase in intracellular calcium following the activation of TRPV channels by Bisandrographolide C.[5]

Methodology:

• Cell Culture and Transfection: Human Embryonic Kidney 293T (HEK293T) cells are cultured in DMEM/Ham's F-12 medium supplemented with fetal bovine serum and antibiotics. Cells are transiently transfected with plasmids encoding the human TRPV1 or TRPV3 channel.[2][5]

• Cell Loading: Transfected cells are plated on glass-bottom dishes and loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM (acetoxymethyl ester), for 30-60 minutes at 37°C.[2]

• Imaging: Baseline fluorescence is recorded using a fluorescence microscope. Bisandrographolide C is then added at various concentrations, and the change in intracellular calcium is monitored by measuring the fluorescence intensity ratio at different excitation wavelengths.[2]

Workflow for Calcium Imaging Assay.

Microscale Thermophoresis (MST) for CD81 Binding

MST is utilized to quantify the binding affinity between Bisandrographolide C and the CD81 protein.[2]

Methodology:

• Protein Labeling: Recombinant human CD81 protein is fluorescently labeled using an appropriate kit (e.g., NHS-ester dye).[2]

• Sample Preparation: A constant concentration of the labeled CD81 protein is mixed with a serial dilution of Bisandrographolide C and incubated to reach binding equilibrium.[2]

• MST Measurement: Samples are loaded into glass capillaries, and an MST instrument measures the movement of the fluorescently labeled protein along a temperature gradient. Changes in thermophoresis upon binding of Bisandrographolide C are recorded.[2]

• Data Analysis: The change in thermophoresis is plotted against the ligand concentration to determine the dissociation constant (Kd).[2]

Workflow for Microscale Thermophoresis.

Cardiomyocyte Hypoxia-Reoxygenation Assay

This assay is designed to model ischemia-reperfusion injury and assess the protective effects of Bisandrographolide C.[2]

Methodology:

• Cell Culture: Cardiomyocytes (e.g., H9c2 cells or primary neonatal rat ventricular myocytes) are cultured under standard conditions.[7][12]

• Treatment: Cells are pre-treated with Bisandrographolide C for a specified duration (e.g., 24 hours).[12]

• Hypoxia: The culture medium is replaced with a hypoxic buffer, and cells are placed in a hypoxic chamber (e.g., 95% N₂, 5% CO₂) for a defined period (e.g., 4-6 hours).[7][12]

• Reoxygenation: The hypoxic medium is replaced with normal oxygenated culture medium, and cells are returned to a normoxic incubator for a reoxygenation period (e.g., 12-24 hours).[7][12]

• Assessment of Cell Viability: Cell viability is assessed using methods such as the MTT assay or by measuring the release of lactate (B86563) dehydrogenase (LDH). Apoptosis can be evaluated by TUNEL staining or caspase activity assays.[2][12]

Cardiomyocyte Hypoxia-Reoxygenation Workflow.

Conclusion and Future Directions

Bisandrographolide C is a promising natural product with demonstrated activity as a TRPV1 and TRPV3 activator, a potential cardioprotective agent, and a binder of the CD81 tetraspanin. The available data provides a solid foundation for further investigation into its therapeutic potential. However, to fully realize this potential, future research should focus on several key areas:

• Quantitative Bioactivity: There is a critical need for comprehensive studies to determine the specific IC50 values of Bisandrographolide C against a broad panel of cancer cell lines and to quantify its anti-inflammatory effects on various cytokine and inflammatory pathways.

• Mechanism of Action: Further elucidation of the downstream signaling pathways affected by TRPV channel activation and CD81 binding is crucial for a complete understanding of its molecular mechanisms.

• In Vivo Studies: Preclinical in vivo studies are necessary to evaluate the efficacy, pharmacokinetics, and safety profile of Bisandrographolide C in relevant animal models of pain, inflammation, cardiovascular disease, and cancer.

This technical guide serves as a comprehensive resource to facilitate these future investigations, summarizing the current state of knowledge and providing a framework for the continued exploration of Bisandrographolide C as a potential therapeutic agent.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. The Lysosome Pathway Degrades CD81 on the Cell Surface by Poly-ubiquitination and Clathrin-Mediated Endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Tetraspanin CD81 Provides a Costimulatory Signal Resulting in Increased Human Immunodeficiency Virus Type 1 Gene Expression in Primary CD4+ T Lymphocytes through NF-κB, NFAT, and AP-1 Transduction Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Purification of Bisandrographolide C

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the purification of Bisandrographolide C, a bioactive diterpenoid dimer isolated from the medicinal plant Andrographis paniculata. The purification workflow encompasses initial extraction and preliminary purification via column chromatography, followed by a final polishing step using preparative High-Performance Liquid Chromatography (HPLC). This protocol is designed to yield Bisandrographolide C with a purity suitable for pharmacological and drug development studies. While specific yield data for Bisandrographolide C is not widely reported, purities exceeding 95% are achievable with optimized protocols.[1]

Introduction

Bisandrographolide C is a significant secondary metabolite found in Andrographis paniculata, a plant with a long history of use in traditional medicine.[1][2] As a diterpenoid dimer, it presents unique challenges in purification due to its lower abundance compared to its monomeric analogue, andrographolide (B1667393), and the presence of other structurally similar compounds.[1] This document outlines a robust multi-step purification strategy culminating in a preparative HPLC method for obtaining high-purity Bisandrographolide C.

Experimental Protocols

Stage 1: Extraction and Preliminary Purification

The initial steps focus on extracting the crude mixture of compounds from the plant material and performing a preliminary separation to enrich the fraction containing Bisandrographolide C.

2.1.1. Preparation of Plant Material and Extraction

• Air-dry the aerial parts (leaves and stems) of Andrographis paniculata and grind them into a fine powder (approximately 40-60 mesh).

• Macerate the powdered plant material in methanol (B129727) (1:10 w/v) for 24-48 hours at room temperature with occasional agitation. Alternatively, for a more exhaustive extraction, perform Soxhlet extraction with methanol for 6-8 hours.

• Filter the methanolic extract and concentrate it under reduced pressure using a rotary evaporator to obtain a viscous crude extract.

2.1.2. Solvent Partitioning

• Suspend the crude extract in water.

• Perform successive liquid-liquid extractions with solvents of increasing polarity, such as petroleum ether followed by ethyl acetate (B1210297), to partition the compounds based on their polarity. The diterpenoids are typically enriched in the ethyl acetate fraction.

• Concentrate the ethyl acetate fraction to dryness.

2.1.3. Open Column Chromatography

• Prepare a silica (B1680970) gel (60-120 mesh) column using a non-polar solvent like hexane.

• Adsorb the dried ethyl acetate fraction onto a small amount of silica gel.

• Load the sample onto the prepared column.

• Elute the column with a gradient of increasing polarity, for example, a hexane-ethyl acetate gradient followed by an ethyl acetate-methanol gradient.

• Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify and pool the fractions containing Bisandrographolide C.

Stage 2: Preparative HPLC Purification

This stage describes the final purification of the enriched fractions from column chromatography using preparative HPLC.

2.2.1. Sample Preparation

• Dissolve the pooled and dried fractions containing Bisandrographolide C in the HPLC mobile phase (initial conditions) or a suitable solvent like methanol.

• Filter the solution through a 0.45 µm syringe filter to remove any particulate matter.

2.2.2. HPLC Instrumentation and Conditions

Parameter	Preparative HPLC Conditions	Analytical HPLC Conditions (for Purity Check)
Instrument	Preparative HPLC system with gradient capability	Analytical HPLC or UHPLC system
Column	C18 reversed-phase, 20 mm x 250 mm, 5 µm	C18 reversed-phase, 4.6 mm x 250 mm, 5 µm
Mobile Phase A	Water	Water
Mobile Phase B	Acetonitrile	Acetonitrile
Gradient	40-70% B over 30 min	20-60% B over 40 min
Flow Rate	15-20 mL/min	1.0 mL/min
Injection Volume	1-5 mL (depending on concentration)	10-20 µL
Column Temp.	Ambient (~25 °C)	25 °C
Detection	UV at 225 nm	UV at 225 nm

2.2.3. Fraction Collection and Post-Purification

• Monitor the chromatogram and collect the peak corresponding to the retention time of Bisandrographolide C.

• Combine the collected fractions.

• Remove the organic solvent (acetonitrile) using a rotary evaporator.

• Lyophilize the remaining aqueous solution to obtain purified Bisandrographolide C as a solid.

• Confirm the purity of the final product using the analytical HPLC conditions outlined in the table above.

• For structural confirmation, techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy are essential.[1]

Data Presentation

The following table summarizes the key properties of Bisandrographolide C and the expected outcomes of the purification process.

Parameter	Value
Molecular Formula	C₄₀H₅₆O₈[3]
Molecular Weight	664.87 g/mol [3]
Expected Purity	> 95% (with optimized protocol)[1]
Expected Yield	Lower than andrographolide due to lower natural abundance[1]

Visualization of Experimental Workflow

The following diagram illustrates the complete workflow for the purification of Bisandrographolide C.

Caption: Workflow for the purification of Bisandrographolide C.

Conclusion

The protocol detailed in this application note provides a comprehensive and effective method for the purification of Bisandrographolide C from Andrographis paniculata. By employing a multi-step approach that combines classical chromatographic techniques with preparative HPLC, it is possible to obtain this bioactive diterpenoid dimer in high purity, suitable for a range of research and development applications.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for the LC-MS/MS Analysis of Bisandrographolide C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C is a dimeric ent-labdane diterpenoid isolated from Andrographis paniculata, a plant with a long history of use in traditional medicine. As interest in the pharmacological properties of Bisandrographolide C grows, the need for robust and reliable analytical methods for its identification and quantification becomes crucial. This document provides a detailed, proposed Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the analysis of Bisandrographolide C in various matrices, including plant extracts and biological samples.

While a specific, universally validated method for Bisandrographolide C is not extensively published, the protocols herein are based on established analytical techniques for structurally similar diterpenoids from A. paniculata.[1] These notes serve as a comprehensive starting point for method development and validation in a research or drug development setting.

Quantitative Data Summary

The following table summarizes the key mass spectrometry parameters for the quantitative analysis of Bisandrographolide C. These values are proposed and may require optimization based on the specific instrumentation and sample matrix used.[1]

Parameter	Proposed Value/Range	Notes
Molecular Formula	C₄₀H₅₆O₈	[1]
Molecular Weight	664.87 g/mol	[1]
Parent Ion (Positive ESI)	m/z 665.40 [M+H]⁺	Proposed for positive ion mode Electrospray Ionization (ESI).[1]
m/z 687.38 [M+Na]⁺	Sodium adduct may also be observed.[1]
Parent Ion (Negative ESI)	m/z 663.38 [M-H]⁻	Proposed for negative ion mode ESI.[1]
Proposed MRM Transitions	665.4 → 331.2	Based on a potential fragmentation pattern involving the cleavage of the dimer.[1]
665.4 → 313.2	Corresponds to the loss of a water molecule from the primary fragment.[1]
Linearity Range	1 - 1000 ng/mL	To be determined experimentally.[1]
Limit of Detection (LOD)	~0.5 ng/mL	To be determined experimentally.[1]
Limit of Quantification (LOQ)	~1.5 ng/mL	To be determined experimentally.[1]

Experimental Protocols

Sample Preparation (from Plant Material)

This protocol is adapted from established methods for extracting diterpenoids from A. paniculata.[1][2]

• Grinding: Grind dried plant material (e.g., leaves, stems) to a fine powder (40-60 mesh) to increase the surface area for extraction.[1][2]

• Extraction:

  • Accurately weigh 1.0 g of the powdered material.

  • Add 25 mL of 80% methanol.[1] Other solvents like 70% ethanol (B145695) have also been shown to be effective for related compounds.[3]

  • Sonicate for 30 minutes in a water bath, maintaining a temperature of 40-50°C.[1]

  • Centrifuge the mixture at 4000 rpm for 10 minutes.

  • Carefully collect the supernatant.

  • Repeat the extraction process on the plant residue two more times to ensure complete extraction.

  • Pool all the collected supernatants.

• Concentration & Filtration:

  • Evaporate the pooled supernatant to dryness under reduced pressure using a rotary evaporator.

  • Reconstitute the dried extract in an appropriate volume of the initial mobile phase (e.g., 70% Methanol/30% Water).

  • Filter the reconstituted sample through a 0.22 µm syringe filter (e.g., PTFE or PVDF) prior to injection into the LC-MS/MS system to remove particulates.[1]

Liquid Chromatography (LC) Method

A C18 reversed-phase column is recommended for good separation of diterpenoids.[1] The use of an acidic modifier like formic acid in the mobile phase is common to improve peak shape and ionization efficiency.[2][3]

Parameter	Proposed Condition
Instrument	Standard HPLC or UHPLC system
Column	C18 Reversed-Phase Column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)[1]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	Time (min)
0.0
15.0
20.0
25.0
25.1
30.0
Flow Rate	0.3 mL/min[1]
Column Temperature	35°C[1]
Injection Volume	5 µL[1]

Mass Spectrometry (MS) Method

A triple quadrupole mass spectrometer is ideal for quantitative analysis using Multiple Reaction Monitoring (MRM).[1] High-resolution instruments like Q-TOF can be used for initial identification and structural confirmation.[3][4]

Parameter	Proposed Condition
Instrument	Triple Quadrupole or High-Resolution Mass Spectrometer (e.g., Q-TOF)[1]
Ionization Source	Electrospray Ionization (ESI)[1][5]
Polarity	Positive (Positive/Negative switching can be evaluated)[1]
Capillary Voltage	3.5 kV[1]
Source Temperature	120°C[1]
Desolvation Temp.	350°C[1]
Desolvation Gas Flow	600 L/hr[1]
Cone Gas Flow	50 L/hr[1]
Collision Gas	Argon[1]
Scan Mode	Full Scan: m/z 100-1000 for initial identification of the parent ion.[1]
Product Ion Scan: Of m/z 665.4 to determine fragmentation patterns and confirm MRM transitions.[1]
MRM: For quantification, using the proposed transitions (e.g., 665.4 → 331.2).[1]

Visualizations

Experimental Workflow Diagram

Caption: General workflow for the LC-MS/MS analysis of Bisandrographolide C.

Proposed Fragmentation Pathway

Caption: Proposed MS/MS fragmentation of Bisandrographolide C in positive ion mode.

Method Validation Considerations

For quantitative applications, particularly in regulated environments, it is imperative to validate the analytical method according to international guidelines (e.g., ICH). Key validation parameters include:

• Linearity: Assess the relationship between concentration and instrument response over the desired range.

• Accuracy: Determine the closeness of the measured value to the true value.

• Precision: Evaluate the repeatability (intra-day) and intermediate precision (inter-day) of the method.

• Selectivity: Ensure the method can differentiate and quantify the analyte in the presence of other components in the sample matrix.

• Stability: Test the stability of the analyte in the sample matrix under different storage and processing conditions.

A certified analytical standard of Bisandrographolide C is essential for method development, validation, and the preparation of calibration curves for accurate quantification.[1]

Conclusion

The protocols detailed in this document provide a solid foundation for developing a robust and sensitive LC-MS/MS method for the analysis of Bisandrographolide C. The proposed parameters are derived from established methods for similar compounds and should be optimized and fully validated for the specific application and instrumentation. This method will be a valuable tool for researchers and scientists in the fields of natural product chemistry, pharmacology, and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. crbb-journal.com [crbb-journal.com]
• 3. Qualitative and Quantitative Analysis of Andrographis paniculata by Rapid Resolution Liquid Chromatography/Time-of-Flight Mass Spectrometry [mdpi.com]
• 4. A validated LC–MS/MS method for clinical pharmacokinetics and presumptive phase II metabolic pathways following oral administration of Andrographis paniculata extract - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Quantifying Bisandrographolide C in Plant Extracts: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C is a significant bioactive diterpenoid dimer found in Andrographis paniculata, a plant with a long history of use in traditional medicine. As research into the pharmacological properties of Bisandrographolide C intensifies, the need for accurate and reliable quantitative methods becomes paramount for standardization of plant extracts and in pharmacokinetic studies. This document provides a comprehensive guide to the quantification of Bisandrographolide C in plant extracts, detailing a proposed Liquid Chromatography-Mass Spectrometry (LC-MS) method, sample preparation protocols, and data interpretation. While validated methods for Bisandrographolide C are not widely published, the protocols described herein are based on established methodologies for similar diterpenoids from Andrographis paniculata and serve as a robust starting point for method development and validation.[1]

Quantitative Data Summary

Specific quantitative data for Bisandrographolide C in various Andrographis paniculata extracts is not extensively available in published literature. Therefore, this table summarizes the proposed parameters for the quantitative analysis of Bisandrographolide C by LC-MS, which will require experimental validation.[1]

Parameter	Proposed Value/Range	Notes
Molecular Formula	C₄₀H₅₆O₈	[1]
Molecular Weight	664.87 g/mol	[1]
Parent Ion (M+H)⁺	m/z 665.40	For positive ion mode Electrospray Ionization (ESI).[1]
Parent Ion (M+Na)⁺	m/z 687.38	Adduct may be observed.[1]
Parent Ion (M-H)⁻	m/z 663.38	For negative ion mode ESI.[1]
Proposed MRM Transitions	665.4 -> 331.2	Based on a proposed fragmentation pattern involving cleavage of the dimer.[1]
665.4 -> 313.2	Corresponding to the loss of a water molecule from the fragment.[1]
Linearity Range	1 - 1000 ng/mL	To be determined experimentally.[1]
Limit of Detection (LOD)	~0.5 ng/mL	To be determined experimentally.[1]
Limit of Quantification (LOQ)	~1.5 ng/mL	To be determined experimentally.[1]
Retention Time	5 - 15 min	Highly dependent on specific chromatographic conditions.[1]

Experimental Protocols

Sample Preparation from Plant Material

This protocol outlines the extraction of Bisandrographolide C from Andrographis paniculata plant material.

Materials:

• Dried plant material (leaves, stems)

• Grinder or mill

• Conical flasks

• 80% Methanol

• Ultrasonic water bath

• Centrifuge

• 0.22 µm syringe filters

• HPLC vials

Procedure:

• Grinding: Grind the dried plant material to a fine powder (40-60 mesh) to increase the surface area for extraction.[1]

• Extraction:

  • Accurately weigh 1.0 g of the powdered plant material into a conical flask.[1]

  • Add 25 mL of 80% methanol.[1]

  • Sonicate for 30 minutes in a water bath maintained at 40-50°C.[1]

  • Centrifuge the extract at 4000 rpm for 10 minutes.[1]

  • Collect the supernatant.[1]

  • Repeat the extraction process on the residue two more times.[1]

  • Pool the supernatants.[1]

• Filtration: Filter the pooled supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.[1]

Proposed High-Performance Liquid Chromatography (HPLC) Method

This proposed method is a starting point for the chromatographic separation of Bisandrographolide C.

Instrumentation:

• A standard HPLC or UHPLC system.[1]

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is recommended for good separation of diterpenoids.[1]

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile or Methanol with 0.1% formic acid

• Flow Rate: 0.3 mL/min[1]

• Column Temperature: 35°C[1]

• Injection Volume: 5 µL[1]

• Detector: UV-Vis detector set at 225 nm for initial screening, followed by MS detection.[1]

Gradient Elution:

Time (min)	% A (Water + 0.1% Formic Acid)	% B (Acetonitrile/Methanol + 0.1% Formic Acid)
0.0	70	30
15.0	30	70
20.0	5	95
25.0	5	95
25.1	70	30
30.0	70	30

Proposed Mass Spectrometry (MS) Method

This proposed method is for the detection and quantification of Bisandrographolide C.

Instrumentation:

• A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF).[1]

• Ionization Source: Electrospray Ionization (ESI).[1]

• Polarity: Positive and negative modes should be evaluated, though positive mode is often suitable for diterpenoids.[1]

• Capillary Voltage: 3.5 kV[1]

• Source Temperature: 120°C[1]

• Desolvation Temperature: 350°C[1]

• Desolvation Gas Flow: 600 L/hr[1]

• Cone Gas Flow: 50 L/hr[1]

• Collision Gas: Argon[1]

• Scan Mode: Full scan (m/z 100-1000) for initial identification and to observe the parent ion.[1]

• MS/MS Mode: A product ion scan of m/z 665.4 should be performed to determine fragmentation patterns. For quantification, Multiple Reaction Monitoring (MRM) would be used with the transitions determined from the product ion scan.[1]

Method Validation

For quantitative applications, it is crucial to validate the analytical method according to international guidelines (e.g., ICH). This includes assessing:

• Linearity: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Selectivity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.

• Stability: The chemical stability of an analyte in a given matrix under specific conditions for given time intervals.

A pure analytical standard of Bisandrographolide C is required for method development and validation, including the confirmation of retention time, fragmentation patterns, and for the preparation of calibration curves for quantification.[1]

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of Bisandrographolide C.

Signaling Pathway

Bisandrographolide C has been identified as an activator of Transient Receptor Potential (TRP) channels, specifically TRPV1 and TRPV3.

Caption: Activation of TRPV1 and TRPV3 channels by Bisandrographolide C.

References

• 1. benchchem.com [benchchem.com]

Application Note: Bisandrographolide C Cell-Based Assay Development

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bisandrographolide C is a diterpenoid dimer isolated from the medicinal plant Andrographis paniculata.[1][2] This compound has attracted scientific interest for its diverse biological activities, positioning it as a valuable research tool and a potential lead for drug development.[1] The primary documented mechanism of action for Bisandrographolide C is the modulation of specific ion channels, namely the Transient Receptor Potential Vanilloid 1 (TRPV1) and 3 (TRPV3) channels.[1][3][4] As an activator of these channels, it stimulates a cation influx, primarily Ca²⁺, which triggers downstream cellular signaling.[3][4]

Additionally, recent studies suggest that Bisandrographolide C may have anti-cancer properties by binding to and suppressing the function of CD81, a tetraspanin protein involved in cancer cell motility and metastasis.[4][5] These activities make Bisandrographolide C a subject of interest for therapeutic areas such as pain management, dermatology, and oncology.[1][4]

This document provides detailed protocols for developing cell-based assays to investigate the biological activity of Bisandrographolide C, focusing on its effects on TRPV1/TRPV3 activation and cell migration.

Data Presentation: Quantitative Analysis

Quantitative data provides a basis for utilizing Bisandrographolide C as a chemical probe.[3] The binding affinity for its primary molecular targets has been determined using Microscale Thermophoresis (MST).[3]

Compound	Target Channel	Binding Affinity (Kd)	Methodology
Bisandrographolide C	TRPV1	289 µM	Microscale Thermophoresis (MST)[3]
Bisandrographolide C	TRPV3	341 µM	Microscale Thermophoresis (MST)[3]

Signaling Pathways

The activation of TRPV1 and TRPV3 channels by Bisandrographolide C initiates a cascade of intracellular events driven by cation influx.[3] Upon activation, these non-selective cation channels permit the influx of Ca²⁺ and Na⁺, leading to membrane depolarization.[3] In sensory neurons, this can initiate an action potential, transmitting signals to the central nervous system.[3] The subsequent increase in intracellular Ca²⁺ can trigger downstream signaling pathways, including the activation of protein kinase A (PKA), protein kinase C (PKC), and Ca²⁺/calmodulin-dependent protein kinase II (CaMKII).[4]

Bisandrographolide C-mediated activation of TRPV1/3 signaling.

Experimental Protocols

Protocol 1: Preparation of Bisandrographolide C Stock Solution

Bisandrographolide C is a lipophilic compound with poor solubility in aqueous solutions.[6] Therefore, a concentrated stock solution must be prepared in an organic solvent, such as dimethyl sulfoxide (B87167) (DMSO), for use in cell culture experiments.[4][6]

Materials:

• Bisandrographolide C powder

• Dimethyl sulfoxide (DMSO), cell culture grade[6]

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettes and sterile filter tips

• 0.22 µm syringe filter (optional, for long-term storage)[6]

Procedure:

• In a sterile microcentrifuge tube, accurately weigh the desired amount of Bisandrographolide C powder.[6]

• Add the appropriate volume of cell culture-grade DMSO to achieve a high-concentration stock solution (e.g., 10-100 mM).[6]

• Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can assist dissolution.[6]

• For long-term storage, sterile-filter the stock solution using a 0.22 µm syringe filter into a fresh sterile tube.[6]

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

• When preparing working concentrations, dilute the stock solution in the appropriate cell culture medium. Ensure the final DMSO concentration in the culture does not exceed a level toxic to the cells (typically <0.5%).

Protocol 2: Cell-Based Calcium Imaging Assay for TRPV Channel Activation

This assay measures the activation of TRPV1 or TRPV3 channels by monitoring changes in intracellular calcium concentration in cells overexpressing the channel of interest.[2]

Materials:

• HEK293T cell line (or other suitable host cell line)[2]

• Plasmids encoding human TRPV1 or TRPV3[2]

• Standard cell culture reagents (DMEM, FBS, penicillin-streptomycin)

• Transfection reagent

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)

• Standard extracellular solution (e.g., Hanks' Balanced Salt Solution with calcium)

• Bisandrographolide C stock solution

• Positive control agonist (e.g., Capsaicin for TRPV1)[2]

• Fluorescence plate reader or microscope capable of ratiometric imaging

Experimental Workflow:

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for the In Vitro Evaluation of Bisandrographolide C's Anti-Cancer Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Bisandrographolide C is a diterpenoid dimer isolated from Andrographis paniculata, a plant with a rich history in traditional medicine.[1] While its structural analog, andrographolide (B1667393), has been extensively studied for its anti-cancer properties, research specifically focused on Bisandrographolide C is still in its nascent stages.[1][2] Preliminary findings suggest that Bisandrographolide C may possess therapeutic potential, including the ability to bind to the tetraspanin CD81, which is implicated in cancer metastasis.[1][2]

These application notes provide a comprehensive guide for researchers to investigate the in vitro anti-cancer activity of Bisandrographolide C. Due to the limited public data on Bisandrographolide C, the protocols and comparative data presented herein are largely based on studies of its well-researched analog, andrographolide. These methodologies can be readily adapted to evaluate the efficacy of Bisandrographolide C against various cancer cell lines.

Data Presentation: Comparative Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a key metric for quantifying the cytotoxic effect of a compound. The following table summarizes the IC50 values of the related compound, andrographolide, against several human cancer cell lines, offering a comparative baseline for future studies on Bisandrographolide C.

Table 1: Cytotoxicity of Andrographolide in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) - 24h	IC50 (µM) - 48h	IC50 (µM) - 72h
MDA-MB-231	Breast Cancer	51.98[3]	30.28[3]	-
MCF-7	Breast Cancer	61.11[3]	36.9[3]	31.93[4]
KB	Oral Cancer	-	106.2 (as µg/ml)[1]	-
DBTRG-05MG	Glioblastoma	-	-	13.95[5]
A549	Lung Adenocarcinoma	-	IC50 determined[6]	-
H1299	Lung Adenocarcinoma	-	IC50 determined[6]	-

Note: IC50 values can vary based on experimental conditions such as cell density and assay method.[2]

Experimental Protocols

Protocol 1: Cell Viability and Cytotoxicity (MTT Assay)

This colorimetric assay is a standard method for assessing the metabolic activity of cells, which serves as an indicator of cell viability and the cytotoxic effects of a compound.[2][7]

Materials:

• Cancer cell lines of interest

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Bisandrographolide C stock solution (e.g., in DMSO)[7]

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[7]

• DMSO[7]

• Multi-well plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.[2]

• Compound Treatment: The following day, treat the cells with a range of concentrations of Bisandrographolide C. Include a vehicle control (e.g., DMSO) and a positive control if available.[2]

• Incubation: Incubate the plates for desired time points (e.g., 24, 48, or 72 hours).[2]

• MTT Addition: After incubation, add MTT solution to each well and incubate for an additional 2-4 hours, allowing for the formation of formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium and add DMSO to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.[8]

Diagram 1: MTT Assay Workflow

Caption: Workflow for assessing cell viability using the MTT assay.

Protocol 2: Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[7]

Materials:

• Cancer cell lines of interest

• 6-well cell culture plates

• Bisandrographolide C stock solution

• Annexin V-FITC/PI Apoptosis Detection Kit[7]

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with various concentrations of Bisandrographolide C (e.g., IC25, IC50, and IC75 values determined from the cytotoxicity assay) and a vehicle control for the desired time (e.g., 24 or 48 hours).[7]

• Cell Harvesting: Harvest both adherent and floating cells by trypsinization and centrifugation.[7]

• Washing: Wash the cells twice with cold PBS.[7]

• Staining: Resuspend the cell pellet in 1X Binding Buffer provided in the apoptosis detection kit. Add Annexin V-FITC and Propidium (B1200493) Iodide (PI) to the cell suspension according to the manufacturer's instructions.[7]

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.[8]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. The different cell populations can be distinguished based on their fluorescence.[8]

Diagram 2: Apoptosis Assay Workflow

Caption: Workflow for detecting apoptosis via Annexin V/PI staining.

Protocol 3: Cell Cycle Analysis (Propidium Iodide Staining)

This method uses propidium iodide (PI) to stain cellular DNA, allowing for the analysis of cell cycle distribution by flow cytometry.

Materials:

• Cancer cell lines of interest

• 6-well cell culture plates

• Bisandrographolide C stock solution

• PBS

• 70% Ethanol (B145695) (ice-cold)

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with Bisandrographolide C as described in the apoptosis assay protocol.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing PI and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[5]

Protocol 4: Western Blotting for Signaling Pathway Analysis

Western blotting is a technique used to detect specific proteins in a sample, which is crucial for investigating the molecular mechanisms and signaling pathways affected by Bisandrographolide C.

Materials:

• Cancer cell lines of interest

• Bisandrographolide C stock solution

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against proteins in the PI3K/Akt, MAPK, or JAK/STAT pathways)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: Treat cells with Bisandrographolide C, then lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each sample.

• SDS-PAGE: Separate the protein samples by size using gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies, followed by HRP-conjugated secondary antibodies.

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

Diagram 3: Potential Signaling Pathways for Investigation

Based on studies of andrographolide, several signaling pathways are implicated in its anti-cancer effects and are therefore relevant for investigation with Bisandrographolide C.[9]

Caption: Potential signaling pathways modulated by Bisandrographolide C.

The provided protocols and comparative data serve as a foundational guide for the in vitro evaluation of Bisandrographolide C's anti-cancer activity. While data on Bisandrographolide C is currently limited, the established methodologies for its analog, andrographolide, offer a robust framework for initiating these critical investigations. Further research is essential to elucidate the specific mechanisms of action and therapeutic potential of Bisandrographolide C in oncology.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cytotoxicity and cell cycle arrest induced by andrographolide lead to programmed cell death of MDA-MB-231 breast cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Andrographolide Induces G2/M Cell Cycle Arrest and Apoptosis in Human Glioblastoma DBTRG-05MG Cell Line via ERK1/2 /c-Myc/p53 Signaling Pathway | MDPI [mdpi.com]
• 6. Andrographolide Induces Noxa-Dependent Apoptosis by Transactivating ATF4 in Human Lung Adenocarcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Calcium Imaging Assay of Bisandrographolide C Activity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing a calcium imaging assay to characterize the activity of Bisandrographolide C, a diterpenoid dimer isolated from Andrographis paniculata. This compound has been identified as a selective activator of Transient Receptor Potential Vanilloid 1 (TRPV1) and Transient Receptor Potential Vanilloid 3 (TRPV3) channels, which are non-selective cation channels involved in various physiological processes.[1][2][3] Activation of these channels by Bisandrographolide C leads to an influx of calcium ions (Ca²⁺), which can be monitored in real-time using fluorescent calcium indicators.[4]

Introduction

Bisandrographolide C is a natural compound of significant interest due to its biological activities, including the modulation of specific ion channels.[1][5] Understanding its mechanism of action is crucial for its potential development as a therapeutic agent. Calcium imaging is a widely used technique to study the function of calcium-permeable ion channels.[6][7] This assay allows for the quantitative assessment of the potency and efficacy of compounds like Bisandrographolide C in activating target channels by measuring changes in intracellular calcium concentration.[8][9]

Principle of the Assay

This assay employs a cell-based system where cells expressing the target ion channels (TRPV1 or TRPV3) are loaded with a calcium-sensitive fluorescent dye, such as Fluo-4 AM or Fura-2 AM.[1][9] These dyes exhibit a significant increase in fluorescence intensity upon binding to free calcium.[10] When Bisandrographolide C activates the TRPV1 or TRPV3 channels, the resulting influx of extracellular Ca²⁺ leads to a rise in intracellular Ca²⁺ concentration, which is detected as an increase in fluorescence.[4] This change in fluorescence is directly proportional to the channel activity and can be measured using a fluorescence microscope or a microplate reader.[9]

Data Presentation

The following table summarizes the reported binding affinities of Bisandrographolide C for its primary molecular targets.

Biological Target	Assay Type	Result (Kd)	Unit
TRPV1 Channel	Binding Affinity	289	µM
TRPV3 Channel	Binding Affinity	341	µM

Data sourced from BenchChem and MedChemExpress.[5][11]

Experimental Protocols

This section provides a detailed methodology for performing a calcium imaging assay to determine the activity of Bisandrographolide C on TRPV1 or TRPV3 expressing cells.

Materials and Reagents

• HEK293T cells (or other suitable cell line)

• Plasmids encoding human TRPV1 or TRPV3

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Transfection reagent (e.g., Lipofectamine 2000)

• Bisandrographolide C (dissolved in DMSO)

• Fluo-4 AM or Fura-2 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other physiological salt solution

• Capsaicin (B1668287) (for TRPV1 positive control)

• 2-Aminoethoxydiphenyl borate (B1201080) (2-APB) or other suitable TRPV3 agonist (positive control)

• 96-well black, clear-bottom microplates

• Fluorescence microscope or microplate reader with appropriate filters

Protocol

• Cell Culture and Transfection:

  • Culture HEK293T cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified 5% CO₂ incubator.

  • One day before the assay, seed the cells into 96-well black, clear-bottom plates at an appropriate density to reach 70-80% confluency on the day of the experiment.

  • On the day of the experiment, transiently transfect the cells with the plasmid encoding either human TRPV1 or TRPV3 using a suitable transfection reagent according to the manufacturer's instructions.[2] As a control, a separate set of wells can be transfected with an empty vector.

• Preparation of Reagents:

  • Prepare a stock solution of Bisandrographolide C in DMSO. Further dilute in HBSS to the desired final concentrations. Ensure the final DMSO concentration in the assay does not exceed a level that affects cell viability (typically ≤ 0.1%).

  • Prepare a loading buffer by diluting Fluo-4 AM or Fura-2 AM in HBSS to a final concentration of 2-5 µM. The addition of Pluronic F-127 (at a final concentration of ~0.02%) can aid in the dispersion of the dye.

• Dye Loading:

  • Remove the culture medium from the cells and wash them once with HBSS.

  • Add the prepared loading buffer to each well and incubate for 30-60 minutes at 37°C in the dark.[8]

  • After incubation, wash the cells twice with HBSS to remove any excess dye.[5]

• Calcium Imaging and Data Acquisition:

  • Place the 96-well plate into the fluorescence microscope or microplate reader.

  • Establish a baseline fluorescence reading for a few seconds before adding the compound.[1][5]

  • Add varying concentrations of Bisandrographolide C to the respective wells.

  • Immediately begin recording the fluorescence intensity over time. For Fluo-4, use an excitation wavelength of ~490 nm and an emission wavelength of ~520 nm.[10] For Fura-2, alternate excitation between ~340 nm and ~380 nm and measure emission at ~510 nm.[10]

  • Include positive controls (e.g., capsaicin for TRPV1, 2-APB for TRPV3) and a vehicle control (DMSO in HBSS) in separate wells.

• Data Analysis:

  • The change in intracellular calcium is typically represented as a change in fluorescence intensity (ΔF) over the baseline fluorescence (F₀), expressed as ΔF/F₀.

  • For ratiometric dyes like Fura-2, the ratio of the fluorescence intensities at the two excitation wavelengths is calculated.[5]

  • Plot the peak fluorescence response against the concentration of Bisandrographolide C to generate a dose-response curve.

  • From the dose-response curve, calculate the half-maximal effective concentration (EC₅₀) to determine the potency of Bisandrographolide C.

Mandatory Visualizations

Caption: Workflow for the Calcium Imaging Assay.

Caption: Proposed Signaling Pathway for Bisandrographolide C.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Calcium Imaging Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. Calcium imaging - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. How Does Calcium Imaging Work | Calcium Indicators- Oxford Instruments [andor.oxinst.com]
• 11. medchemexpress.com [medchemexpress.com]

Application Note: Quantifying Bisandrographolide C Binding Affinities Using Microscale Thermophoresis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bisandrographolide C, a diterpenoid dimer isolated from Andrographis paniculata, has demonstrated significant biological activity, including the activation of specific ion channels and interaction with proteins implicated in cancer metastasis.[1][2][3] Understanding the binding affinity of Bisandrographolide C to its molecular targets is crucial for elucidating its mechanism of action and for guiding drug development efforts. Microscale Thermophoresis (MST) is a powerful biophysical technique used to quantify molecular interactions in solution with high sensitivity and low sample consumption.[4][5] This application note provides detailed protocols for utilizing MST to study the binding of Bisandrographolide C to its protein targets, presents quantitative binding data, and visualizes relevant pathways and workflows.

MST measures the directed movement of molecules in a microscopic temperature gradient, which is induced by an infrared laser.[6] This movement, known as thermophoresis, is sensitive to changes in the molecule's size, charge, and hydration shell.[7] When a ligand binds to a fluorescently labeled target molecule, the thermophoretic properties of the complex typically differ from the unbound target, and this change is used to determine the binding affinity (dissociation constant, Kd).[7][8]

Quantitative Data Presentation: Bisandrographolide C Binding Affinities

Microscale Thermophoresis has been successfully employed to identify and quantify the interaction between Bisandrographolide C and several protein targets. The following table summarizes the available binding data.

Compound	Target Protein	Binding Affinity (Kd)	Methodology	Reference
Bisandrographolide C	TRPV1	289 µM	Microscale Thermophoresis (MST)	[9][10]
Bisandrographolide C	TRPV3	341 µM	Microscale Thermophoresis (MST)	[9][10]
Bisandrographolide C	CD81	Binding Confirmed (Kd not reported)	Microscale Thermophoresis (MST)	[2][11]

Signaling Pathways and Experimental Workflow

To provide context for the binding studies, this section includes diagrams of a key signaling pathway involving a Bisandrographolide C target and the general experimental workflow for MST.

TRPV1 Signaling Pathway

Bisandrographolide C is an activator of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a non-selective cation channel involved in pain and heat sensation.[1][9] Activation of TRPV1 leads to an influx of cations, primarily Ca²⁺, which triggers downstream signaling events.[12]

Caption: Activation of the TRPV1 channel signaling pathway by Bisandrographolide C.

Microscale Thermophoresis (MST) Experimental Workflow

The process of determining binding affinity using MST involves several key steps, from sample preparation to data analysis.

Caption: General experimental workflow for a Microscale Thermophoresis (MST) binding assay.

Logical Principle of MST Measurement

The core principle of MST relies on detecting the change in movement of a fluorescent molecule upon binding to a ligand.

Caption: Logical relationship of molecular binding and signal detection in MST.

Experimental Protocols

This section provides a detailed protocol for measuring the binding affinity of Bisandrographolide C to a target protein using MST.

Protocol 1: General MST Binding Assay

1. Materials and Reagents

• Target Protein: Purified target protein (e.g., TRPV1, CD81) with a suitable fluorescent label (e.g., via NHS-ester dye coupling to lysines) or a His-tag for labeling with RED-tris-NTA dye. A final concentration in the low nM range is typical.

• Ligand: Bisandrographolide C stock solution in a suitable solvent (e.g., DMSO).

• Assay Buffer: A buffer in which both the protein and ligand are stable and soluble (e.g., PBS, pH 7.4, with 0.05% Tween-20). Ensure the final DMSO concentration is consistent across all samples and is low (typically <1%) to avoid protein denaturation.

• MST Instrument: Monolith series instrument (NanoTemper Technologies).

• Capillaries: Standard or premium capillaries compatible with the MST instrument.

2. Procedure

Step 2.1: Target Protein Preparation and Labeling

• If not intrinsically fluorescent or tagged, label the target protein with a fluorescent dye according to the manufacturer's protocol (e.g., Monolith RED-NHS 2nd Generation labeling kit).

• Remove excess dye using the provided purification columns.

• Determine the final protein concentration and degree of labeling via spectrophotometry.

• Prepare a working stock of the labeled target protein in the assay buffer. The final concentration in the assay should be constant and typically ranges from 10-50 nM.

Step 2.2: Ligand Serial Dilution

• Prepare a 16-point serial dilution of Bisandrographolide C in the assay buffer.

• Start with a high concentration of Bisandrographolide C, ensuring it is at least an order of magnitude above the expected Kd.[4]

• Create a 1:1 serial dilution series. It is crucial to also prepare a "no ligand" control containing only the assay buffer with the same final DMSO concentration.

Step 2.3: Sample Preparation and Incubation

• In a series of 16 PCR tubes, mix equal volumes of the labeled target protein solution and each of the Bisandrographolide C dilutions (e.g., 10 µL of protein solution + 10 µL of ligand dilution). This results in the final desired concentration of the labeled protein and a serial dilution of the ligand.

• Gently mix and centrifuge the tubes briefly to collect the sample at the bottom.

• Incubate the samples for 15-30 minutes at room temperature to allow the binding reaction to reach equilibrium.

Step 2.4: MST Measurement

• Load approximately 4-10 µL of each sample into separate MST capillaries.[4]

• Place the capillaries into the sample tray of the MST instrument.

• Set the experimental parameters in the control software. Typical settings include an LED power of 20-40% and an MST power of 20% (low), 40% (medium), or 60% (high). The choice of power depends on the signal-to-noise ratio.

• Initiate the MST run. The instrument will measure the initial fluorescence and the change in fluorescence as the IR laser is activated and deactivated for each capillary.[7]

3. Data Analysis

• After the run is complete, the software will display the MST time traces. Check for any abnormalities like aggregation or precipitation.

• The software plots the change in normalized fluorescence (ΔFnorm) against the logarithm of the ligand concentration.

• Fit the resulting binding curve to a suitable model (e.g., the Kd model) to derive the dissociation constant (Kd). The software uses the law of mass action to fit the data and calculate the Kd value.[13]

Protocol 2: Special Considerations for Membrane Proteins (e.g., TRPV1)

When working with membrane proteins like TRPV1, maintaining their structural integrity and solubility is critical.

• Solubilization: The protein must be extracted from the membrane and stabilized using appropriate detergents (e.g., DDM, GDN) or by reconstitution into nanodiscs or liposomes.

• Buffer Composition: The assay buffer must contain the same detergent at a concentration above its critical micelle concentration (CMC) throughout the experiment to prevent protein aggregation.

• Quality Control: Before the MST experiment, perform quality control checks like size-exclusion chromatography (SEC) to ensure the protein is monodisperse and properly folded in the chosen detergent system.

• Ligand Solubility: Ensure Bisandrographolide C remains soluble in the detergent-containing buffer at the highest concentrations used.

By following these detailed protocols, researchers can effectively utilize Microscale Thermophoresis to obtain reliable, quantitative data on the binding interactions of Bisandrographolide C with its protein targets, thereby advancing the understanding of its pharmacological profile.

References

• 1. benchchem.com [benchchem.com]
• 2. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. MST Guidelines | Center for Structural Biology | Vanderbilt University [vanderbilt.edu]
• 5. Microscale Thermophoresis (MST) as a Tool to Study Binding Interactions of Oxygen-Sensitive Biohybrids [bio-protocol.org]
• 6. reactionbiology.com [reactionbiology.com]
• 7. researchgate.net [researchgate.net]
• 8. Microscale Thermophoresis (MST) to Detect the Interaction Between Purified Protein and Small Molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. e-century.us [e-century.us]

Bisandrographolide C: Application Notes and Protocols for Inducing Apoptosis in Cancer Cells

A Comparative Analysis with the Archetype Andrographolide (B1667393)

Introduction

Bisandrographolide C is an ent-labdane diterpenoid dimer isolated from Andrographis paniculata, a plant with a rich history in traditional medicine.[1] While research into its specific bioactivities is emerging, dedicated studies on its role in inducing apoptosis in cancer cells are currently limited.[2] However, its structural analog, andrographolide, has been extensively investigated and serves as a valuable archetype for understanding the potential anti-cancer mechanisms of this class of compounds.

This document provides a comparative overview of the available data on Bisandrographolide C and a detailed guide to the apoptosis-inducing effects of the more thoroughly studied andrographolide. The protocols and pathways detailed for andrographolide can serve as a foundational framework for investigating Bisandrographolide C.

Bisandrographolide C: Current Knowledge

Initial screenings have identified several biological activities for Bisandrographolide C, suggesting its potential in oncology:

• TRPV Channel Activation: Bisandrographolide C has been shown to activate Transient Receptor Potential Vanilloid 1 (TRPV1) and TRPV3 channels.[1][3]

• CD81 Binding: It has been identified as a ligand for the tetraspanin CD81, which may be linked to the suppression of esophageal cancer metastasis.[1][4]

While these interactions are promising, direct quantitative data on apoptosis induction (e.g., IC50 values for cytotoxicity, specific apoptosis rates) for Bisandrographolide C are not yet widely available in the public domain.[2] Researchers are encouraged to perform initial dose-response studies and apoptosis assays to characterize its specific effects.

Andrographolide: A Well-Studied Analog for Apoptosis Induction

Andrographolide has demonstrated significant pro-apoptotic activity across a wide range of cancer cell lines.[5] Its mechanisms are multifaceted, often involving the generation of reactive oxygen species (ROS), cell cycle arrest, and modulation of key apoptosis-related proteins.[6][7]

Data Presentation: Quantitative Summary of Andrographolide's Effects

The following tables summarize the quantitative data on the anti-cancer activity of andrographolide from various studies. It is important to note that variations in experimental conditions can lead to differences in reported values.[8]

Table 1: IC50 Values of Andrographolide in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (hours)
MDA-MB-231	Breast Cancer	30.28	48
MCF-7	Breast Cancer	36.9	48
DBTRG-05MG	Glioblastoma	13.95	72
HOS	Osteosarcoma	~40 (estimated)	48
U2OS	Osteosarcoma	~40 (estimated)	48
Ramos	Burkitt's Lymphoma	~10 (with BSO)	72
Granta	Mantle Cell Lymphoma	~40 (with BSO)	48

Data compiled from multiple sources.[2][7][9][10]

Table 2: Induction of Apoptosis by Andrographolide

Cell Line	Concentration (µM)	Exposure Time (hours)	Apoptotic Cells (%)
MDA-MB-231	Not Specified	48	82.41 ± 1.9 (Late)
MCF-7	Not Specified	48	41.17
DBTRG-05MG	13.95	72	5.2
DBTRG-05MG	27.9	72	16.5

Data compiled from multiple sources.[6][8][11]

Table 3: Effect of Andrographolide on Key Apoptotic Proteins in MDA-MB-231 Cells (48h treatment)

Protein	Change in Expression	Fold Change
Bax	Upregulated	2.39 ± 0.45
Bcl-2	Downregulated	1.96 ± 0.14
Bcl-xL	Downregulated	1.47 ± 0.06
Apaf-1	Upregulated	1.49 ± 0.17
Cytochrome c (cytosolic)	Increased	7.13 ± 1.17
Cytochrome c (mitochondrial)	Decreased	1.92 ± 0.05

Data from Banerjee et al. (2016).[6]

Experimental Protocols

The following are detailed methodologies for key experiments to assess the pro-apoptotic effects of compounds like Bisandrographolide C and andrographolide.

Cell Viability Assessment (MTT Assay)

This assay measures the metabolic activity of cells, which is proportional to the number of viable cells.[8]

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well. Incubate for 24 hours to allow for attachment.[8]

• Compound Treatment: Treat cells with various concentrations of the test compound (e.g., Bisandrographolide C) and a vehicle control (e.g., DMSO) for desired durations (e.g., 24, 48, 72 hours).[8]

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[8]

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent like DMSO to dissolve the purple formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[8]

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[12]

• Cell Treatment: Treat cells with the test compound at desired concentrations (e.g., IC25, IC50) for the chosen time.[12]

• Cell Harvesting: Harvest both adherent and floating cells by trypsinization and centrifugation.[12]

• Washing: Wash the cells twice with cold PBS.[12]

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI).[12]

• Incubation: Incubate in the dark at room temperature for 15 minutes.[8]

• Flow Cytometry Analysis: Analyze the stained cells to quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).[8][12]

Western Blotting for Apoptosis-Related Proteins

This technique is used to detect and quantify specific proteins involved in the apoptotic cascade.

• Protein Extraction: Lyse treated and control cells in a suitable lysis buffer containing protease and phosphatase inhibitors.[8]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay or similar method.[8]

• Gel Electrophoresis: Separate 20-50 µg of protein per lane by SDS-PAGE.[6]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, Cleaved Caspase-3, PARP) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensity using software like ImageJ.[11]

Visualizations: Signaling Pathways and Workflows

Signaling Pathways in Andrographolide-Induced Apoptosis

Andrographolide has been shown to induce apoptosis through multiple signaling pathways, often initiated by an increase in intracellular Reactive Oxygen Species (ROS).[7]

Caption: ROS-mediated intrinsic apoptosis pathway induced by Andrographolide.

General Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the pro-apoptotic potential of a novel compound like Bisandrographolide C.

Caption: A typical workflow for assessing anti-cancer effects.

Conclusion and Future Directions

While direct evidence for Bisandrographolide C as an apoptosis-inducing agent is still forthcoming, its structural similarity to the potent pro-apoptotic compound andrographolide provides a strong rationale for its investigation. The quantitative data and detailed protocols for andrographolide presented here offer a robust starting point for researchers to explore the anti-cancer potential of Bisandrographolide C. Future studies should focus on establishing its IC50 values across various cancer cell lines, quantifying its ability to induce apoptosis, and elucidating the specific signaling pathways it modulates. Such research will be critical in determining its potential as a novel therapeutic agent in oncology.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. phcogrev.com [phcogrev.com]
• 6. Cytotoxicity and cell cycle arrest induced by andrographolide lead to programmed cell death of MDA-MB-231 breast cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Andrographolide induces apoptosis in human osteosarcoma cells via the ROS/JNK pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Mitochondrial-mediated apoptosis in lymphoma cells by the diterpenoid lactone Andrographolide, the active component of Andrographis paniculata - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Andrographolide Induces G2/M Cell Cycle Arrest and Apoptosis in Human Glioblastoma DBTRG-05MG Cell Line via ERK1/2 /c-Myc/p53 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Application Notes: Cell Cycle Analysis of Cells Treated with Bisandrographolide C

Introduction

Bisandrographolide C is an ent-labdane diterpenoid dimer isolated from Andrographis paniculata, a plant with a rich history in traditional medicine.[1] While its structural analog, andrographolide (B1667393), has been extensively studied for its anti-cancer properties, including the induction of cell cycle arrest and apoptosis, specific data on Bisandrographolide C remains limited.[1][2][3] These application notes provide a comprehensive framework for investigating the effects of Bisandrographolide C on the cell cycle. The protocols detailed below are standard methodologies for assessing how a novel compound impacts cell proliferation. Data from the more thoroughly researched andrographolide is presented as a comparative reference to guide experimental design and interpretation.

Scientific Rationale

Uncontrolled cell proliferation is a hallmark of cancer. A key strategy in anti-cancer drug development is the identification of compounds that can halt the cell division cycle, leading to cytostatic or cytotoxic effects. Cell cycle analysis is therefore a critical step in characterizing the mechanism of action of a potential therapeutic agent. By treating cancer cells with Bisandrographolide C and subsequently analyzing their DNA content and the expression of key regulatory proteins, researchers can determine if the compound induces arrest at specific phases (G0/G1, S, or G2/M) and elucidate the molecular pathways involved. Studies on andrographolide have shown it can induce G0/G1 or G2/M phase arrest in various cancer cell lines, often by modulating the expression of proteins like p21, p27, cyclin-dependent kinases (CDKs), and cyclins.[4][5]

Quantitative Data Summary (Reference: Andrographolide)

The following tables summarize data for the related compound, andrographolide, to provide a benchmark for expected outcomes when studying Bisandrographolide C.

Table 1: IC50 Values of Andrographolide in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) at 48h	Citation
MDA-MB-231	Breast Cancer	30.28	[6]
MCF-7	Breast Cancer	36.9	[6]
A375	Malignant Melanoma	12.07	[7]
C8161	Malignant Melanoma	10.92	[7]

| DBTRG-05MG | Glioblastoma | ~13.95 (Effective Dose) |[8] |

Table 2: Effect of Andrographolide on Cell Cycle Distribution

Cell Line	Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase	Citation
MDA-MB-231	Control	-	-	-	[6]
	Andrographolide (30 µM, 36h)	Decrease	Increase (by 14.21%)	-	[6]
Melanoma Cells	Control	-	-	-	[9]
	Andrographolide	-	-	Increase (G2/M Arrest)	[9]
Glioblastoma	Control	-	-	-	[8]
	Andrographolide (13.95 µM, 72h)	-	-	Increase (G2/M Arrest)	[8]
RA Synoviocytes	Control	-	-	-	[4]

| | Andrographolide | Increase (G0/G1 Arrest) | - | - |[4] |

Experimental Protocols & Visualizations

The overall experimental strategy involves treating a selected cancer cell line with Bisandrographolide C, followed by parallel analyses using flow cytometry to quantify cell cycle distribution and Western blotting to measure changes in key regulatory proteins.

Caption: Overall experimental workflow for cell cycle analysis.

Protocol 1: Cell Cycle Analysis via Flow Cytometry with Propidium Iodide (PI) Staining

This protocol is used to quantify the DNA content of cells, allowing for the determination of the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Materials:

• Phosphate-Buffered Saline (PBS), ice-cold

• 70% Ethanol (B145695), ice-cold

• Propidium Iodide (PI) Staining Solution (50 µg/mL PI in PBS)[10][11]

• RNase A Solution (100 µg/mL in PBS, DNase-free)[10][11]

• 12x75 mm polystyrene/polypropylene tubes

• Flow Cytometer

Procedure:

• Cell Preparation: Seed cells in 6-well plates and culture until they reach 60-70% confluency.

• Treatment: Treat cells with various concentrations of Bisandrographolide C (and a vehicle control) for desired time points (e.g., 24, 48 hours).

• Harvesting: Aspirate the media and wash cells with ice-cold PBS. Harvest the cells by trypsinization and collect them in a 15 mL conical tube.

• Cell Counting: Count the cells to ensure approximately 1x10^6 cells per sample.

• Fixation: Centrifuge the cell suspension at 1200 rpm for 5 minutes.[10] Discard the supernatant. While gently vortexing the cell pellet, add 1 mL of ice-cold 70% ethanol drop-wise to fix the cells.[11]

• Incubate the cells for at least 30 minutes on ice or at 4°C.[10][11] (Samples can be stored at 4°C for up to two weeks).[10]

• Washing: Centrifuge the fixed cells at a higher speed (e.g., 2000 rpm) for 5 minutes.[10] Discard the ethanol and wash the pellet twice with 1 mL of cold PBS.[10][11]

• RNase Treatment: Resuspend the cell pellet in 100 µL of RNase A solution (100 µg/mL) and incubate at room temperature for 5-10 minutes to degrade RNA, ensuring PI only stains DNA.[10][11]

• PI Staining: Add 400 µL of PI staining solution (50 µg/mL) to the cells.[10][11] Mix gently and incubate in the dark at room temperature for 10-15 minutes.

• Data Acquisition: Analyze the samples on a flow cytometer, collecting data for at least 10,000 single-cell events.[11] Use a dot plot of forward scatter (FSC) vs. side scatter (SSC) to gate on the main cell population and a plot of pulse area vs. pulse width to exclude doublets.[10]

• Data Analysis: Use cell cycle analysis software (e.g., FlowJo, ModFit) to model the DNA content histogram and quantify the percentage of cells in G0/G1, S, and G2/M phases.[10]

Protocol 2: Western Blotting for Key Cell Cycle Regulators

This protocol is used to detect and quantify changes in the expression levels of specific proteins that control cell cycle progression.

Materials:

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking Buffer (e.g., 5% non-fat dry milk or BSA in TBST)[12]

• Primary Antibodies (e.g., anti-CDK1, anti-Cyclin B1, anti-p21, anti-p27, anti-p53, anti-GAPDH/β-actin as a loading control)

• HRP-conjugated Secondary Antibody

• Chemiluminescent Detection Substrate (ECL)

• TBST (Tris-Buffered Saline with 0.1% Tween 20)

Procedure:

• Cell Lysis: After treatment with Bisandrographolide C, wash cells with ice-cold PBS and lyse them by adding 1X SDS sample buffer or RIPA buffer.[13] Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• Sample Preparation: Mix the lysate with Laemmli sample buffer and heat at 95-100°C for 5 minutes to denature the proteins.[12][13]

• Gel Electrophoresis (SDS-PAGE): Load 20-30 µg of protein from each sample into the wells of an SDS-PAGE gel.[13] Run the gel to separate proteins by molecular weight.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane via electroblotting.[13]

• Blocking: Incubate the membrane in blocking buffer for 1 hour at room temperature or overnight at 4°C with gentle agitation to prevent non-specific antibody binding.[12]

• Primary Antibody Incubation: Incubate the membrane with the desired primary antibody (diluted in blocking buffer) overnight at 4°C with gentle shaking.[13]

• Washing: Wash the membrane three times for 5-10 minutes each with TBST to remove unbound primary antibody.[13]

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.[12]

• Washing: Repeat the washing step (Step 8) to remove unbound secondary antibody.

• Detection: Apply the chemiluminescent substrate to the membrane and capture the signal using an imaging system or X-ray film.[12]

• Analysis: Quantify the band intensities using densitometry software (e.g., ImageJ) and normalize the expression of target proteins to the loading control.

Hypothesized Signaling Pathway and Mechanism

Based on the known mechanisms of andrographolide, Bisandrographolide C may induce G2/M cell cycle arrest by influencing the p53 and CDK1/Cyclin B1 pathways.[5][9][14]

Caption: Hypothesized pathway for G2/M arrest by Bisandrographolide C.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | Study on the mechanism of andrographolide activation [frontiersin.org]
• 4. Andrographolide induces cell cycle arrest and apoptosis in human rheumatoid arthritis fibroblast-like synoviocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Andrographolide Induces Apoptosis and Cell Cycle Arrest through Inhibition of Aberrant Hedgehog Signaling Pathway in Colon Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxicity and cell cycle arrest induced by andrographolide lead to programmed cell death of MDA-MB-231 breast cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Andrographolide inhibits proliferation and induces cell cycle arrest and apoptosis in human melanoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. wp.uthscsa.edu [wp.uthscsa.edu]
• 11. ucl.ac.uk [ucl.ac.uk]
• 12. Protocol: Cell Lysate Preparation for Western Blot: R&D Systems [rndsystems.com]
• 13. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 14. Andrographolide Induces G2/M Cell Cycle Arrest and Apoptosis in Human Glioblastoma DBTRG-05MG Cell Line via ERK1/2 /c-Myc/p53 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Bisandrographolide C in Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C is an ent-labdane diterpenoid dimer isolated from Andrographis paniculata, a plant with a rich history in traditional medicine.[1] Emerging research has identified Bisandrographolide C as a bioactive compound with potential therapeutic applications, including anti-cancer and anti-inflammatory properties.[1] Notably, it has been shown to bind to the tetraspanin CD81, a protein implicated in the suppression of esophageal cancer metastasis, and to activate Transient Receptor Potential Vanilloid 1 (TRPV1) and TRPV3 channels.[1][2][3]

These application notes provide a comprehensive guide for researchers designing and conducting preclinical in vivo studies using xenograft models to investigate the anti-tumor efficacy of Bisandrographolide C. Due to the limited availability of specific in vivo data for Bisandrographolide C, the following protocols are adapted from established methodologies for the well-researched parent compound, andrographolide (B1667393), which is also derived from Andrographis paniculata.[1]

Data Presentation: Efficacy of Andrographolide in Xenograft Models

The following table summarizes the quantitative outcomes from xenograft studies using andrographolide, a related diterpenoid from Andrographis paniculata. This data can serve as a valuable reference for designing studies and setting expectations for the potential efficacy of Bisandrographolide C.

Cancer Type	Cell Line / Model	Treatment Protocol	Key Quantitative Outcomes
Prostate Cancer	22RV1 (orthotopic)	10 mg/kg Andrographolide, intraperitoneal injection, 3 times/week for 4 weeks.	Decreased tumor volume by three times compared to the control group.[4]
Breast Cancer	MCF7	150 mg/kg/day Andrographolide.	Significant reduction in tumor volume and weight.[4]
Breast Cancer	MMTV-PyMT (transgenic)	N/A	Reduction in tumor volume and weight compared to DMSO control.[4]
Breast Cancer	MDA-MB-231	N/A	Exhibited significant in vivo efficacy and antitumor potential.[4]
Colorectal Cancer	HCT116	N/A	Suppressed tumor growth in the xenograft animal model.[4]
Cervical Cancer	CAM-PDX model	20 mg/kg Andrographolide.	Significantly inhibited tumor growth by reducing angiogenesis and vessel density.[5]

Experimental Protocols

Protocol 1: Preparation of Bisandrographolide C for In Vivo Administration

1. Physicochemical Properties and Formulation Development:

Bisandrographolide C is a lipophilic molecule with poor aqueous solubility.[6] This is a critical consideration for achieving adequate bioavailability in vivo.

• Solubility Assessment: Determine the solubility of Bisandrographolide C in various pharmaceutically acceptable vehicles (e.g., sterile saline, PBS, DMSO, ethanol, polyethylene (B3416737) glycol (PEG), Tween 80, carboxymethyl cellulose (B213188) (CMC)).

• Vehicle Selection: For initial studies, a co-solvent system such as DMSO/PEG/saline or a suspension in an aqueous vehicle like 0.5% CMC is commonly used.[1]

• Stock Solution Preparation:

  • Accurately weigh the desired amount of Bisandrographolide C powder.

  • Dissolve in a minimal amount of a suitable organic solvent like DMSO.

  • For administration, this stock can be further diluted in a vehicle like PEG and then saline to the final desired concentration and solvent ratio. Ensure the final concentration of the organic solvent is well-tolerated by the animals.

2. Dose-Range Finding and Acute Toxicity:

Before initiating efficacy studies, it is essential to determine the maximum tolerated dose (MTD) of Bisandrographolide C.

• Conduct a dose-escalation study in a small cohort of animals.

• Administer increasing doses of Bisandrographolide C and monitor for signs of toxicity, such as weight loss, changes in behavior, or ruffled fur, for a set period.[1]

Protocol 2: Antitumor Efficacy in a Human Cancer Xenograft Model

This protocol outlines the steps to assess the effect of Bisandrographolide C on tumor growth in vivo.

1. Animal Model:

• Species: Immunocompromised mice (e.g., BALB/c nude or NOD/SCID), 6-8 weeks old.[1]

• Acclimatization: Allow a minimum of 7 days for the animals to acclimate to the facility before the experiment begins.[1]

2. Cell Culture and Implantation:

• Culture the desired human cancer cell line (e.g., esophageal, breast, or colon cancer cells) under standard conditions.

• Subcutaneously inject 1-10 x 10⁶ cancer cells, resuspended in 100-200 µL of sterile PBS or a Matrigel/PBS mixture, into the right flank of each mouse.[1]

3. Experimental Design and Treatment:

• Monitor the mice for tumor growth. Begin treatment when tumors reach a palpable size (e.g., 100-150 mm³).[1]

• Randomize mice into treatment groups (n=8-10 animals per group):

  • Group 1: Vehicle Control

  • Group 2: Positive Control (a standard-of-care chemotherapy for the chosen cancer type)

  • Group 3-5: Test Groups (Bisandrographolide C at different dose levels)

• Administer Bisandrographolide C, vehicle, or positive control daily (or as determined by pharmacokinetic studies) via the desired route (e.g., oral gavage, intraperitoneal injection).[1]

4. Efficacy Evaluation:

• Measure tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²) / 2.[1]

• Monitor body weight and clinical signs of toxicity throughout the study.[1]

• Continue treatment for a predetermined period (e.g., 21-28 days) or until tumors in the control group reach a prespecified endpoint size.[1]

• At the end of the study, euthanize the animals and excise the tumors for weighing and further analysis (e.g., histology, immunohistochemistry, Western blotting).

Visualizations: Signaling Pathways and Experimental Workflows

Putative Signaling Pathway of Bisandrographolide C in Cancer

While the precise signaling pathways of Bisandrographolide C in cancer are still under investigation, its known interaction with CD81 and the established anti-cancer mechanisms of the related compound andrographolide suggest potential pathways. Andrographolide has been shown to inhibit key cancer-related signaling pathways including NF-κB, JAK/STAT, and PI3K/AKT/mTOR.[7][8] The binding of Bisandrographolide C to CD81 may also play a role in its anti-metastatic effects.[2][3]

Caption: Putative signaling pathways affected by Bisandrographolide C.

Experimental Workflow for Xenograft Model Study

The following diagram illustrates the typical workflow for evaluating the anti-tumor efficacy of Bisandrographolide C in a xenograft model.

Caption: Experimental workflow for a xenograft model study.

Logical Relationship: From Compound to In Vivo Efficacy

This diagram outlines the logical progression from the properties of Bisandrographolide C to the design and outcomes of a xenograft study.

Caption: Logical flow for in vivo evaluation of Bisandrographolide C.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Andrographolide suppresses cervical cancer progression by targeting angiogenesis and inducing apoptosis in a CAM-PDX model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Targeting signaling pathways with andrographolide in cancer therapy (Review) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Bisandrographolide C for Studying Ion Channel Modulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C is a unique diterpenoid dimer isolated from the medicinal plant Andrographis paniculata.[1][2] This natural product has emerged as a valuable pharmacological tool for studying the function and modulation of specific ion channels, particularly members of the Transient Receptor Potential (TRP) channel family.[3] TRP channels are a diverse group of cation channels involved in a wide array of physiological processes, including thermosensation, nociception, and mechanosensation, making them attractive targets for drug discovery.[3][4][5]

Bisandrographolide C has been identified as a selective activator of Transient Receptor Potential Vanilloid 1 (TRPV1) and Transient Receptor Potential Vanilloid 3 (TRPV3) channels.[1][2][3][6] Its ability to selectively modulate these channels provides a powerful method for investigating their roles in cellular signaling and disease pathophysiology.[7] These application notes provide detailed protocols and quantitative data for utilizing Bisandrographolide C as a chemical probe for studying TRPV1 and TRPV3 channel function.

Data Presentation

The following tables summarize the quantitative data regarding the interaction of Bisandrographolide C and related compounds with TRP channels.

Table 1: Biological Activity of Bisandrographolide C

Biological Target	Assay Type	Result (Kd)	Unit	Reference
TRPV1 Channel	Binding Affinity	289	µM	[6]
TRPV3 Channel	Binding Affinity	341	µM	[6]
Cardiomyocytes	Hypoxia-Reoxygenation	Protective Effect	-	[8]

Table 2: Comparative Activity of Bisandrographolide Analogs on TRPV Channels

Compound	Target Channel	Effect	Quantitative Data	Cell Type	Reference
Bisandrographolide C	TRPV1	Activator	Kd = 289 µM	Not Specified	[9]
TRPV3	Activator	Kd = 341 µM	Not Specified	[9]
Bisandrographolide A	TRPV4	Activator	EC50 = 790-950 nM	HEK293T cells	[9][10][11]
TRPV1, TRPV2, TRPV3	No activation or block	Not Observed	HEK293T cells	[9][10][11]
Andrographolide	TRPV1, TRPV2, TRPV3, TRPV4	No activation or block	Not Observed	HEK293T cells	[9]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways activated by Bisandrographolide C and the general experimental workflows for its characterization.

Caption: Signaling pathway of Bisandrographolide C-mediated TRPV1/3 activation.

Caption: Experimental workflow for characterizing Bisandrographolide C activity.

Experimental Protocols

Preparation of Bisandrographolide C Stock Solution

Bisandrographolide C is a hydrophobic compound with low aqueous solubility.[12] Therefore, a stock solution in an organic solvent is required.

• Reagents and Materials:

  • Bisandrographolide C (powder)

  • Dimethyl sulfoxide (B87167) (DMSO), anhydrous

  • Microcentrifuge tubes

  • Vortex mixer

  • Sonicator (optional)

• Procedure:

  • Prepare a high-concentration stock solution (e.g., 10-50 mM) of Bisandrographolide C in DMSO.

  • Vortex thoroughly to dissolve the compound. Brief sonication can aid in solubilization.[12]

  • Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. Protect from light.[12]

  • For experiments, prepare fresh dilutions of the stock solution in the appropriate extracellular recording solution. The final DMSO concentration should be kept to a minimum (ideally ≤ 0.1%) to avoid solvent-induced effects on ion channels.[12]

  • Perform vehicle control experiments using the same final concentration of DMSO to account for any solvent-specific effects.[12]

Calcium Imaging Assay for TRPV Channel Activation

This assay is a common method to screen for compounds that activate TRPV channels by measuring the increase in intracellular calcium upon channel opening.[9][13]

• Reagents and Materials:

  • HEK293T cells transiently or stably expressing the TRPV channel of interest (TRPV1 or TRPV3).[1][9]

  • Complete culture medium (e.g., DMEM with 10% FBS and antibiotics).

  • Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM).

  • Physiological salt solution (e.g., Hanks' Balanced Salt Solution, HBSS).

  • 96-well black-walled, clear-bottom plates.

  • Fluorescence plate reader or fluorescence microscope.

• Procedure:

  • Cell Plating: Seed the transfected HEK293T cells into 96-well plates and culture for 24-48 hours.

  • Dye Loading:

    • Prepare a loading solution of the calcium-sensitive dye in physiological salt solution according to the manufacturer's instructions.

    • Remove the culture medium from the cells and wash once with the salt solution.

    • Add the dye loading solution to each well and incubate at 37°C for 30-60 minutes.[13]

  • Washing: Remove the dye solution and wash the cells 2-3 times with the physiological salt solution to remove excess dye.

  • Compound Application and Data Acquisition:

    • Place the plate in a fluorescence plate reader or on a fluorescence microscope.

    • Record the baseline fluorescence for a short period.

    • Add Bisandrographolide C at various concentrations to the wells.

    • Continuously monitor the change in fluorescence intensity over time, which corresponds to the change in intracellular calcium concentration.[9]

Whole-Cell Patch-Clamp Electrophysiology

This technique provides a direct measurement of ion channel activity by recording the electrical currents flowing through the channels.[1]

• Reagents and Materials:

  • HEK293T cells expressing the TRPV channel of interest.

  • Glass coverslips.

  • Patch-clamp rig (inverted microscope, micromanipulator, amplifier, data acquisition system).

  • Borosilicate glass capillaries for pulling micropipettes.

  • Standard extracellular solution (e.g., containing in mM: 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose, pH 7.4).

  • Standard intracellular solution (e.g., containing in mM: 140 CsCl, 10 HEPES, 10 BAPTA, pH 7.2 with CsOH).[9]

• Procedure:

  • Cell Preparation: Plate transfected cells on glass coverslips 24-72 hours before the experiment.

  • Recording Setup:

    • Place a coverslip with cells in the recording chamber on the microscope stage and perfuse with the extracellular solution.

    • Pull glass micropipettes to a resistance of 2-5 MΩ and fill with the intracellular solution.[9]

  • Gigaohm Seal and Whole-Cell Configuration:

    • Approach a cell with the micropipette and form a high-resistance (gigaohm) seal between the pipette tip and the cell membrane.

    • Rupture the membrane patch under the pipette tip to achieve the whole-cell configuration.

  • Data Recording:

    • Clamp the cell at a holding potential of -60 mV.[3]

    • Apply voltage ramps (e.g., -100 mV to +100 mV over 200 ms) or voltage steps to elicit currents.[3]

    • Record baseline currents.

    • Apply Bisandrographolide C via a perfusion system and record the resulting changes in current.[3]

  • Data Analysis: Analyze the recorded currents to determine the effect of Bisandrographolide C on channel activation, kinetics, and voltage dependence.

Troubleshooting

• No Observable Effect:

  • Compound Precipitation: Prepare fresh dilutions for each experiment and visually inspect for precipitates.[12]

  • Inadequate Concentration: Increase the concentration of Bisandrographolide C in a stepwise manner. Due to its relatively high Kd values, higher concentrations may be necessary.[12]

  • Compound Degradation: Ensure proper storage of the stock solution.[12]

• Poor Seal Stability in Patch-Clamp:

  • High DMSO Concentration: Ensure the final DMSO concentration is minimal.

  • Compound-Induced Cell Stress: High concentrations of hydrophobic compounds can disrupt the cell membrane. Consider using lower concentrations or a shorter application time.[12]

Conclusion

Bisandrographolide C is a selective activator of TRPV1 and TRPV3 channels, making it a valuable tool for researchers studying sensory signaling and related physiological processes. The protocols outlined in these application notes provide a framework for characterizing the effects of Bisandrographolide C on these ion channels. Further research is warranted to fully elucidate its mechanism of action and explore its therapeutic potential in areas such as pain management and dermatology.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Plant-derived natural products targeting ion channels for pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ASPET | Recent Insights into Ion Channel Modulation by Plant Extracts [aspet.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Application of Bisandrographolide C in Neuropharmacology Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C is a diterpenoid dimer isolated from the medicinal plant Andrographis paniculata. While research into its neuropharmacological applications is still emerging, its known mechanism of action as a selective activator of Transient Receptor Potential Vanilloid 1 (TRPV1) and Transient Receptor Potential Vanilloid 3 (TRPV3) channels suggests significant potential in modulating neuronal signaling pathways relevant to pain, inflammation, and neurodegenerative processes.[1][2][3] This document provides a comprehensive overview of the potential applications of Bisandrographolide C in neuropharmacology, drawing parallels with the more extensively studied related compound, andrographolide (B1667393), and offers detailed protocols for future research.

Potential Neuropharmacological Applications

The primary known targets of Bisandrographolide C are TRPV1 and TRPV3 ion channels, which are implicated in a variety of neurological functions.[1][3] Activation of these channels can influence nociception and thermosensation. While direct evidence for Bisandrographolide C in neuroinflammatory and neurodegenerative models is limited, the well-documented neuroprotective effects of andrographolide provide a strong rationale for investigating Bisandrographolide C in similar contexts.[4][5] Andrographolide has been shown to cross the blood-brain barrier and exert anti-inflammatory, anti-oxidative, and anti-apoptotic effects in the central nervous system (CNS).[4]

Potential research areas for Bisandrographolide C include:

• Modulation of Neuroinflammation: Investigating the effect of Bisandrographolide C on microglial and astrocyte activation, and the production of pro-inflammatory cytokines.[6]

• Neuroprotection in Degenerative Disease Models: Assessing the potential of Bisandrographolide C to mitigate neuronal cell death and synaptic dysfunction in in vitro and in vivo models of Alzheimer's and Parkinson's disease.

• Analgesic Effects: Characterizing the role of TRPV1 activation by Bisandrographolide C in models of neuropathic and inflammatory pain.

Data Presentation

Quantitative Data for Bisandrographolide C

Parameter	Target	Value	Reference
Dissociation Constant (Kd)	TRPV1	289 µM	[3]
Dissociation Constant (Kd)	TRPV3	341 µM	[3]

Selected Neuroprotective Effects of Andrographolide (for contextual reference)

Model	Effect	Key Findings	Reference
Cerebral Ischemia (rat model)	Neuroprotection	Reduced infarct volume by ~50% at 0.1 mg/kg; suppressed microglial activation and production of TNF-α and IL-1β.	[7][8]
Alzheimer's Disease (in vitro, PC12 cells)	Protection against Aβ-induced toxicity	Reduced neuronal cell death; activated Nrf2-mediated p62 signaling pathway.	[9]
Parkinson's Disease (in vitro/in vivo)	Neuroprotection	Suppressed NLRP3 inflammasome activation in microglia through induction of parkin-mediated mitophagy.	[10]
Intracerebral Hemorrhage (in vivo)	Reduced Secondary Brain Injury	Alleviated neurobehavioral disorders and brain edema; inhibited NF-κB signaling.	[11]

Signaling Pathways and Experimental Workflows

Signaling Pathway of Bisandrographolide C via TRPV1 Activation

References

• 1. m.youtube.com [m.youtube.com]
• 2. (PDF) Andrographolide reduces cognitive impairment in young and mature AβPPswe/PS-1 mice (2014) | Felipe Serrano | 101 Citations [scispace.com]
• 3. Activation and desensitization of TRPV1 channels in sensory neurons by the PPARα agonist palmitoylethanolamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Andrographolide Activates Keap1/Nrf2/ARE/HO-1 Pathway in HT22 Cells and Suppresses Microglial Activation by Aβ42 through Nrf2-Related Inflammatory Response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Andrographolide suppresses NLRP3 inflammasome activation in microglia through induction of parkin-mediated mitophagy in in-vitro and in-vivo models of Parkinson disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Study on the mechanism of andrographolide activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Andrographolide Protects PC12 Cells Against β-Amyloid-Induced Autophagy-Associated Cell Death Through Activation of the Nrf2-Mediated p62 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. taylorfrancis.com [taylorfrancis.com]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for Determining the Cytotoxicity of Bisandrographolide C using an MTT Assay

These application notes provide a detailed protocol for assessing the cytotoxic effects of Bisandrographolide C on cultured cells using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. This colorimetric assay is a widely used method to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[1][2]

Principle of the MTT Assay

The MTT assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.[1][3] This reduction is carried out by NAD(P)H-dependent oxidoreductase enzymes, primarily located in the mitochondria.[1][2] The insoluble formazan crystals are then dissolved using a solubilizing agent, and the absorbance of the resulting colored solution is measured. The intensity of the purple color is directly proportional to the number of viable, metabolically active cells.[4][5]

Data Presentation

While specific IC50 values for Bisandrographolide C are not extensively documented in publicly available literature, the following tables summarize its known biological activity and the cytotoxic effects of its parent compound, andrographolide (B1667393), for contextual reference.

Table 1: Biological Activity of Bisandrographolide C

Biological Target	Assay Type	Result	Unit
TRPV1 Channel	Binding Affinity	Kd = 289	µM
TRPV3 Channel	Binding Affinity	Kd = 341	µM
Cardiomyocytes	Hypoxia-Reoxygenation	Protective Effect	-
CD81	Binding	Binds to CD81	-

Source: BenchChem[6]

Table 2: Cytotoxicity of Andrographolide (Parent Compound)

Cell Line	Cancer Type	IC50 (24h)	IC50 (48h)	Unit	Citation
MDA-MB-231	Breast Cancer	51.98	30.28	µM	[7]
MCF-7	Breast Cancer	61.11	36.9	µM	[7]

Experimental Protocols

Preparation of Reagents

• Bisandrographolide C Stock Solution: Due to its lipophilic nature, dissolve Bisandrographolide C powder in cell culture-grade dimethyl sulfoxide (B87167) (DMSO) to create a concentrated stock solution (e.g., 100 mM).[8] Store the stock solution at -20°C.

• MTT Solution: Prepare a 5 mg/mL solution of MTT in sterile phosphate-buffered saline (PBS).[4][8] Mix thoroughly by vortexing or sonication until the MTT is completely dissolved. Sterilize the solution by passing it through a 0.2 µm filter.[2] Store the MTT solution protected from light at 4°C for frequent use or at -20°C for long-term storage.[2]

• Solubilization Solution: A common solubilization solution is DMSO.[8][9] Other options include a solution of 10% SDS in 0.01 M HCl.

MTT Assay Protocol

This protocol is a general guideline and should be optimized for specific cell lines and experimental conditions.

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL of complete culture medium.[8][10]

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.[8]

• Compound Treatment:

  • Prepare serial dilutions of Bisandrographolide C from the stock solution in complete culture medium. A suggested starting concentration range is 1 µM to 200 µM.[8]

  • Include the following controls:

    • Vehicle Control: Medium containing the same concentration of DMSO as the highest concentration of Bisandrographolide C used.

    • Untreated Control: Cells in culture medium only.

    • Background Control: Medium only (no cells) to subtract background absorbance.[4]

  • Carefully remove the medium from the wells and add 100 µL of the prepared Bisandrographolide C dilutions or control media to the respective wells.

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.[8]

• MTT Addition and Incubation:

  • After the incubation period, add 10-20 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.45-0.5 mg/mL).[8][11]

  • Incubate the plate for an additional 1.5 to 4 hours at 37°C.[1][9] During this time, viable cells will convert the soluble MTT into insoluble formazan crystals.[12]

• Solubilization of Formazan Crystals:

  • After the incubation with MTT, carefully remove the medium containing MTT.[8][9]

  • Add 100-150 µL of DMSO to each well to dissolve the formazan crystals.[8][9]

  • To ensure complete solubilization, the plate can be placed on an orbital shaker for about 15 minutes, protected from light.[4]

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength between 550 and 600 nm (typically 570 nm) using a microplate reader.[1][8] A reference wavelength of 630 nm or higher can be used to reduce background noise.[1][4]

  • Read the plate within 1 hour of adding the solubilization solution.[4]

Data Analysis

• Background Subtraction: Subtract the average absorbance of the background control wells from all other absorbance readings.

• Calculation of Cell Viability: Express the viability of the treated cells as a percentage of the untreated control cells using the following formula:

  • % Cell Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control) x 100

• IC50 Determination: Plot the percentage of cell viability against the concentration of Bisandrographolide C. The IC50 value, which is the concentration of the compound that inhibits cell growth by 50%, can be determined from the dose-response curve.

Visualizations

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Caption: A potential apoptosis signaling pathway for andrographolide-like compounds.

References

• 1. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 2. broadpharm.com [broadpharm.com]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. namsa.com [namsa.com]
• 6. benchchem.com [benchchem.com]
• 7. Cytotoxicity and cell cycle arrest induced by andrographolide lead to programmed cell death of MDA-MB-231 breast cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. MTT (Assay protocol [protocols.io]
• 10. benchchem.com [benchchem.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Flow Cytometry for Bisandrographolide C Treated Cells: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C is a diterpenoid dimer isolated from Andrographis paniculata, a plant with a long history in traditional medicine. While research on Bisandrographolide C is still emerging, its structural analog, Andrographolide, has been extensively studied for its anti-cancer properties. Andrographolide has been shown to induce apoptosis and cell cycle arrest in a variety of cancer cell lines. This has led to the hypothesis that Bisandrographolide C may exhibit similar cytotoxic effects, making it a compound of interest for cancer research and drug development.

Flow cytometry is an indispensable tool for elucidating the cellular mechanisms of action of novel compounds like Bisandrographolide C. This powerful technique allows for the rapid, quantitative analysis of individual cells within a population. By using fluorescent probes, flow cytometry can be employed to investigate key cellular processes such as apoptosis and cell cycle progression.

These application notes provide a framework for investigating the potential effects of Bisandrographolide C on cancer cells using flow cytometry. The protocols detailed below are based on established methods for analyzing apoptosis and the cell cycle, and the included data tables, based on studies of the related compound Andrographolide, offer a predictive guide for potential outcomes.

Data Presentation

The following tables summarize quantitative data obtained from flow cytometry experiments on cancer cells treated with Andrographolide, the monomeric precursor to Bisandrographolide C. This data is presented as a predictive reference for designing and interpreting experiments with Bisandrographolide C.

Table 1: Predicted Apoptotic Effect of Bisandrographolide C on Cancer Cells (Based on Andrographolide Data)

Cell Line	Treatment Concentration (µM)	Treatment Duration (hours)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)	Total Apoptotic Cells (%)
MDA-MB-231 (Breast Cancer)	30	24	Increased	Increased	~32%
MDA-MB-231 (Breast Cancer)	30	48	Increased	Increased	~81%[1]
Jurkat (T-cell Leukemia)	50	24	Significantly Increased	-	-[2]
DBTRG-05MG (Glioblastoma)	13.95	72	Increased	Increased	Significantly Increased[3]

Table 2: Predicted Cell Cycle Arrest Effect of Bisandrographolide C on Cancer Cells (Based on Andrographolide Data)

Cell Line	Treatment Concentration (µM)	Treatment Duration (hours)	Cell Cycle Phase Arrest	Key Molecular Changes
MDA-MB-231 (Breast Cancer)	30	24, 36, 48	G2/M	-[1]
DBTRG-05MG (Glioblastoma)	13.95	72	G2/M[3]	↑ERK1/2, ↑c-Myc, ↑p53[1][3]
RAFLSs (Rheumatoid Arthritis)	10, 20, 30	48	G0/G1[4]	↑p21, ↑p27, ↓CDK4[4]
Colon Cancer Cells	45	24, 48	G2/M	↓Cyclin B1, ↓Cyclin A[5]

Experimental Protocols

Protocol 1: Analysis of Apoptosis by Annexin V-FITC and Propidium Iodide (PI) Staining

This protocol details the detection of apoptosis in Bisandrographolide C-treated cells by identifying the externalization of phosphatidylserine (B164497) (PS) on the cell membrane, an early marker of apoptosis.

Materials:

• Bisandrographolide C

• Cell culture medium

• Phosphate-Buffered Saline (PBS)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates at a density that will ensure they are in the logarithmic growth phase at the time of treatment. Allow cells to adhere overnight. Treat cells with various concentrations of Bisandrographolide C and a vehicle control (e.g., DMSO) for the desired time periods.

• Cell Harvesting:

  • Adherent cells: Gently wash the cells with PBS. Detach the cells using a non-enzymatic cell dissociation solution or gentle trypsinization. Collect the culture supernatant, which may contain detached apoptotic cells. Neutralize trypsin with serum-containing medium and combine it with the collected supernatant.

  • Suspension cells: Collect cells directly from the culture flask.

• Cell Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cells once with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples on a flow cytometer within one hour.

  • Use unstained, Annexin V-FITC only, and PI only stained cells as controls to set up compensation and gates.

  • Acquire data for at least 10,000 events per sample.

Data Interpretation:

• Annexin V- / PI- (Lower Left Quadrant): Live, healthy cells.

• Annexin V+ / PI- (Lower Right Quadrant): Early apoptotic cells.

• Annexin V+ / PI+ (Upper Right Quadrant): Late apoptotic or necrotic cells.

• Annexin V- / PI+ (Upper Left Quadrant): Necrotic cells.

Protocol 2: Analysis of Cell Cycle by Propidium Iodide (PI) Staining

This protocol describes the analysis of the cell cycle distribution of Bisandrographolide C-treated cells by staining the cellular DNA with Propidium Iodide.

Materials:

• Bisandrographolide C

• Cell culture medium

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (B145695) (ice-cold)

• RNase A (100 µg/mL)

• Propidium Iodide (50 µg/mL)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells and treat with Bisandrographolide C as described in Protocol 1.

• Cell Harvesting: Harvest both adherent and suspension cells as described in Protocol 1.

• Fixation:

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

  • Discard the supernatant and resuspend the cell pellet in 1 mL of ice-cold PBS.

  • While gently vortexing, add 3 mL of ice-cold 70% ethanol dropwise to the cell suspension.

  • Fix the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 500 x g for 5 minutes.

  • Discard the ethanol and wash the cell pellet with 5 mL of PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.

  • Incubate for 30 minutes at 37°C in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • Use a low flow rate to ensure accurate DNA content analysis.

  • Acquire data for at least 20,000 events per sample.

  • Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to deconvolute the DNA content histograms and determine the percentage of cells in G0/G1, S, and G2/M phases.

Mandatory Visualization

Caption: Experimental workflow for flow cytometry analysis.

Caption: Predicted signaling pathways for Bisandrographolide C.

References

• 1. Andrographolide Induces G2/M Cell Cycle Arrest and Apoptosis in Human Glioblastoma DBTRG-05MG Cell Line via ERK1/2 /c-Myc/p53 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Critical role of pro-apoptotic Bcl-2 family members in andrographolide-induced apoptosis in human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Andrographolide induces cell cycle arrest and apoptosis in human rheumatoid arthritis fibroblast-like synoviocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Improving the Aqueous Solubility of Bisandrographolide C

Welcome to the technical support center for Bisandrographolide C. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming the challenges associated with the poor aqueous solubility of Bisandrographolide C. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist in your research and formulation development.

Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of Bisandrographolide C?

A1: Bisandrographolide C, a diterpenoid dimer isolated from Andrographis paniculata, is expected to have poor aqueous solubility, similar to its parent compound, andrographolide (B1667393).[1] While specific quantitative data for Bisandrographolide C in aqueous buffers is limited in publicly available literature, andrographolide's solubility in water is reported to be very low.[2][3][4] Bisandrographolide C is, however, soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), chloroform, dichloromethane, and ethyl acetate (B1210297).

Q2: Why is my Bisandrographolide C not dissolving in my aqueous buffer (e.g., PBS)?

A2: The inherent chemical structure of Bisandrographolide C, being a large and relatively non-polar molecule, leads to its low affinity for water. Direct dissolution in aqueous buffers is often unsuccessful. To achieve a desired concentration for in vitro or in vivo experiments, solubility enhancement techniques are typically required.

Q3: What are the common strategies to improve the aqueous solubility of Bisandrographolide C?

A3: Several formulation strategies can be employed to enhance the aqueous solubility of poorly soluble compounds like Bisandrographolide C. The most common and effective methods include:

• Use of Co-solvents: Blending water with a miscible organic solvent can significantly increase solubility.

• Cyclodextrin (B1172386) Complexation: Encapsulating the Bisandrographolide C molecule within a cyclodextrin cavity can improve its solubility and stability.

• Nanoparticle Formulation: Encapsulating Bisandrographolide C into nanoparticles can enhance its surface area and dissolution rate.

Q4: Are there any stability concerns I should be aware of when working with Bisandrographolide C in aqueous solutions?

A4: Yes, like its parent compound andrographolide, Bisandrographolide C may be susceptible to hydrolysis, especially under neutral to alkaline conditions. Andrographolide has been shown to be most stable in acidic pH (pH 3-5).[3] It is recommended to assess the stability of your Bisandrographolide C formulation under your specific experimental conditions.

Troubleshooting Guides

Issue 1: Precipitation of Bisandrographolide C upon dilution of a stock solution into an aqueous buffer.

Potential Cause	Troubleshooting Step
Insufficient Co-solvent Concentration	Increase the percentage of the organic co-solvent (e.g., DMSO, ethanol) in the final aqueous solution. However, be mindful of the solvent's potential toxicity to cells or animals.
Low Solubility Limit Exceeded	The final concentration of Bisandrographolide C in the aqueous buffer is above its solubility limit, even with a co-solvent. Consider using a different solubility enhancement technique, such as cyclodextrin complexation or nanoparticle formulation, to achieve a higher concentration.
pH of the Buffer	The pH of the aqueous buffer may not be optimal for the stability of Bisandrographolide C. For andrographolide, a more acidic pH (3-5) improves stability.[3] Test the solubility and stability of Bisandrographolide C in buffers with different pH values relevant to your experiment.

Issue 2: Inconsistent results in biological assays.

Potential Cause	Troubleshooting Step
Incomplete Dissolution	Ensure that the Bisandrographolide C is fully dissolved in the stock solution before diluting it into the aqueous medium. Sonication may aid in the initial dissolution.
Precipitation Over Time	The compound may be precipitating out of the solution during the course of the experiment. Visually inspect your solutions for any signs of precipitation. Consider preparing fresh solutions immediately before use or using a stabilizing formulation.
Degradation of the Compound	Bisandrographolide C may be degrading in the aqueous environment. Assess the stability of your formulation over the experimental timeframe using an analytical method like HPLC.

Quantitative Data Summary

Compound	Solvent	Solubility	Temperature
Andrographolide	Water	~80 µg/mL	24 h
Andrographolide	Water	0.055 mg/mL	30°C
Andrographolide	Water	0.065 mg/mL	35°C
Andrographolide	Ethanol	~0.2 mg/mL	Not Specified
Andrographolide	DMSO	~3 mg/mL	Not Specified
Andrographolide	Dimethylformamide (DMF)	~14 mg/mL	Not Specified
Andrographolide	1:1 DMF:PBS (pH 7.2)	~0.5 mg/mL	Not Specified

Data compiled from multiple sources.[2][4][5]

Experimental Protocols

The following are detailed protocols for common solubility enhancement techniques. Note that these protocols have been successfully applied to andrographolide and should be considered as a starting point for optimization with Bisandrographolide C.

Protocol 1: Solubility Enhancement using Co-solvents

This protocol outlines the preparation of a Bisandrographolide C solution using a co-solvent system, which is suitable for many in vitro studies.

Materials:

• Bisandrographolide C powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile phosphate-buffered saline (PBS) or cell culture medium

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare a Stock Solution: Weigh out a precise amount of Bisandrographolide C powder and dissolve it in 100% DMSO to create a high-concentration stock solution (e.g., 10-50 mM).

• Dissolution: Vortex the solution vigorously for 1-2 minutes. If necessary, briefly sonicate the tube to ensure complete dissolution. The solution should be clear and free of any visible particles.

• Serial Dilution: Perform serial dilutions of the stock solution with the desired aqueous buffer (e.g., PBS or cell culture medium) to achieve the final working concentrations.

• Final Co-solvent Concentration: It is crucial to keep the final concentration of the co-solvent as low as possible (typically <0.5% v/v for cell-based assays) to avoid solvent-induced toxicity.

• Control Preparation: Prepare a vehicle control containing the same final concentration of the co-solvent as the highest concentration of Bisandrographolide C tested.

Protocol 2: Preparation of a Bisandrographolide C - Cyclodextrin Inclusion Complex

This protocol, adapted from methods used for andrographolide, describes the preparation of a cyclodextrin inclusion complex to improve the aqueous solubility of Bisandrographolide C.[6][7]

Materials:

• Bisandrographolide C

• β-Cyclodextrin (β-CD) or Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ethanol

• Deionized water

• Ultrasonic bath

• Spray dryer or freeze dryer

• Stir plate and magnetic stir bar

Procedure:

• Molar Ratio Selection: Start with a 1:1 or 1:2 molar ratio of Bisandrographolide C to cyclodextrin.[7]

• Dissolution: Dissolve the calculated amounts of Bisandrographolide C and cyclodextrin in a 50% ethanol-water solution.

• Complexation: Sonicate the solution for 1 hour to facilitate the formation of the inclusion complex.[6]

• Drying:

  • Spray Drying: Use a spray dryer with an inlet temperature of approximately 150°C to obtain a fine powder of the inclusion complex.

  • Freeze Drying (Lyophilization): Freeze the solution and then lyophilize it to remove the solvent.

• Characterization (Optional): The formation of the inclusion complex can be confirmed by techniques such as Differential Scanning Calorimetry (DSC), X-ray Diffraction (XRD), and Fourier-Transform Infrared Spectroscopy (FTIR).

• Solubility Assessment: Determine the solubility of the resulting powder in the desired aqueous buffer using the shake-flask method.

Protocol 3: Formulation of Bisandrographolide C-Loaded Nanoparticles

This protocol is based on the emulsion-solvent evaporation method used for encapsulating andrographolide in PLGA nanoparticles.[8][9]

Materials:

• Bisandrographolide C

• Poly(lactic-co-glycolic acid) (PLGA)

• Poly(vinyl alcohol) (PVA)

• Ethyl acetate

• Methanol

• Deionized water

• Probe sonicator

• Magnetic stirrer

• High-speed centrifuge

• Lyophilizer

Procedure:

• Organic Phase Preparation: Dissolve Bisandrographolide C and PLGA in a mixture of ethyl acetate and methanol.[9]

• Aqueous Phase Preparation: Prepare an aqueous solution of PVA (e.g., 2% w/v) in deionized water.

• Emulsification: Add the organic phase to the aqueous phase and immediately sonicate the mixture at high energy for approximately 5 minutes in an ice bath to form an oil-in-water emulsion.

• Solvent Evaporation: Place the emulsion on a magnetic stirrer at room temperature for several hours to allow the organic solvent to evaporate, leading to the formation of solid nanoparticles.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension at high speed (e.g., 45,000 rpm) for 1 hour to pellet the nanoparticles.

• Washing: Discard the supernatant and wash the nanoparticles by resuspending them in deionized water and centrifuging again. Repeat this washing step three times.

• Lyophilization: Resuspend the final nanoparticle pellet in a small amount of deionized water and freeze-dry to obtain a powder.

• Characterization: The nanoparticle formulation should be characterized for particle size, polydispersity index (PDI), zeta potential, drug loading, and encapsulation efficiency.

Visualizations

Caption: Decision workflow for selecting a solubility enhancement method.

Caption: Diagram of Cyclodextrin Inclusion Complex Formation.

Caption: Workflow for Nanoparticle Formulation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Andrographolide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. CN102343096A - Andrographolide cyclodextrin inclusion compound, preparation method and application thereof - Google Patents [patents.google.com]
• 7. ijpsr.com [ijpsr.com]
• 8. Frontiers | Encapsulation of Andrographolide in poly(lactide-co-glycolide) Nanoparticles: Formulation Optimization and in vitro Efficacy Studies [frontiersin.org]
• 9. Encapsulation of Andrographolide in poly(lactide-co-glycolide) Nanoparticles: Formulation Optimization and in vitro Efficacy Studies - PMC [pmc.ncbi.nlm.nih.gov]

Preventing Bisandrographolide C precipitation in stock solutions

This technical support center provides essential guidance for researchers, scientists, and drug development professionals working with Bisandrographolide C. Find troubleshooting tips and frequently asked questions to ensure the stability and success of your experiments.

Troubleshooting Guide

Issue: Precipitation Observed in Bisandrographolide C Stock Solution

The appearance of a precipitate in your Bisandrographolide C stock solution can compromise the accuracy and reproducibility of your experiments. This guide provides a systematic approach to diagnose and resolve this common issue.

Potential Causes and Solutions

Observation	Potential Cause	Recommended Action
Precipitate forms immediately upon adding solvent.	Low Solubility: The concentration of Bisandrographolide C may be too high for the chosen solvent volume.	1. Increase the volume of the solvent to lower the concentration.2. Gently warm the solution to 37°C and use sonication to aid dissolution.[1][2]
Precipitate appears after storage at -20°C or -80°C.	Freeze-Thaw Cycles: Repeated changes in temperature can cause the compound to fall out of solution.[2][3]	1. Prepare single-use aliquots to avoid multiple freeze-thaw cycles.[2][3]2. Before use, bring the aliquot to room temperature and vortex briefly to ensure it is fully redissolved.[3]
Precipitate forms when the stock solution is added to an aqueous buffer.	Poor Aqueous Solubility: Bisandrographolide C, like many organic compounds, likely has low solubility in aqueous solutions. The sudden change in solvent polarity causes it to precipitate.[3][4]	1. Decrease the final concentration of Bisandrographolide C in the aqueous medium.2. Add the stock solution dropwise to the aqueous buffer while vortexing or stirring vigorously to ensure rapid mixing.[3]3. Consider using a pre-warmed (37°C) buffer.[3]
Solution appears cloudy or hazy after preparation.	Incomplete Dissolution: The compound may not have fully dissolved initially.	1. Use an ultrasonic bath to facilitate dissolution.[1]2. Gently warm the solution to no more than 37°C.
Precipitation occurs over time, regardless of storage conditions.	Solvent Evaporation or Contamination: Improperly sealed vials can lead to solvent evaporation, increasing the concentration beyond its solubility limit. The solvent may also have absorbed moisture.	1. Ensure vials are sealed tightly with appropriate caps. Use Parafilm for extra security.2. Use a fresh, unopened bottle of anhydrous or molecular sieve-dried solvent, such as DMSO.[1]

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Bisandrographolide C stock solutions?

A1: While specific solubility data for Bisandrographolide C is limited, methanol (B129727) and ethanol (B145695) have been used for the extraction of related compounds and are suitable for dissolving it.[5][6][7] For preparing high-concentration stock solutions for in vitro studies, high-purity, anhydrous Dimethyl Sulfoxide (DMSO) is a common and recommended choice for similar diterpenoids.[1][3][8]

Q2: How can I improve the dissolution of Bisandrographolide C when preparing a stock solution?

A2: If you encounter difficulty dissolving Bisandrographolide C, you can warm the solution at 37°C for 10-15 minutes and/or use an ultrasonic bath to facilitate dissolution.[1][2] Ensure the vial is securely capped during these procedures.

Q3: What are the best practices for storing Bisandrographolide C stock solutions to prevent precipitation?

A3: To maintain the stability of your Bisandrographolide C stock solution and prevent precipitation, it is highly recommended to prepare single-use aliquots. This practice minimizes freeze-thaw cycles which can contribute to compound precipitation.[2][3] Store these aliquots in a dark, dry environment at -20°C for short-term storage or -80°C for long-term storage.[1][3]

Q4: I observed precipitation in my stock solution after storing it in the freezer. Can I still use it?

A4: If precipitation is observed, you can attempt to redissolve the compound by gently warming the vial to room temperature and sonicating it.[1] It is crucial to ensure the solution is completely clear before use. If the precipitate does not redissolve, it is best to prepare a fresh stock solution to ensure accurate concentration in your experiments.

Q5: My Bisandrographolide C precipitates when I dilute my DMSO stock into my aqueous experimental buffer. How can I prevent this?

A5: This is a common issue when a compound is highly soluble in an organic solvent but poorly soluble in an aqueous medium.[3] To mitigate this:

• Increase the volume of the aqueous buffer: A higher final volume will result in a lower final concentration of Bisandrographolide C, which may be below its solubility limit in the buffer.[3]

• Use a pre-warmed buffer (37°C). [3]

• Add the DMSO stock to the buffer dropwise while vortexing or stirring vigorously. This rapid mixing can help to prevent the formation of localized high concentrations that can lead to precipitation.[3]

Data Presentation

Table 1: Solubility and Recommended Solvents for Bisandrographolide C

Solvent	Solubility Profile	Recommended Use
DMSO (anhydrous)	High	Primary stock solutions for in vitro assays
Ethanol	Moderate	Stock solutions, extractions[5][7]
Methanol	Moderate	Stock solutions, extractions[6][9]
Aqueous Buffers	Low	Final dilutions for experiments

Note: Quantitative solubility data for Bisandrographolide C is limited. The solubility profile is based on data for related andrographolides and general practices for similar compounds.[10]

Experimental Protocols

Protocol 1: Preparation of a Stable Bisandrographolide C Stock Solution

This protocol outlines the steps for preparing a stable stock solution of Bisandrographolide C.

Materials:

• Bisandrographolide C (solid powder)

• Anhydrous DMSO

• Sterile microcentrifuge tubes or cryovials

• Vortex mixer

• Ultrasonic bath

Procedure:

• Equilibrate: Allow the vial containing Bisandrographolide C to come to room temperature before opening to prevent condensation.

• Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock concentration.

• Initial Dissolution: Cap the vial tightly and vortex for 1-2 minutes.

• Sonication: Place the vial in an ultrasonic water bath for 5-10 minutes to aid dissolution.

• Visual Inspection: Check for any visible particulate matter. If the solution is not clear, repeat the sonication step. Gentle warming to 37°C can be applied if necessary.

• Aliquoting: Once the Bisandrographolide C is fully dissolved, dispense the stock solution into single-use aliquots in sterile, tightly sealed microcentrifuge tubes or cryovials.

• Storage: Store the aliquots at -20°C or -80°C in the dark.

Visualizations

Caption: A decision tree for troubleshooting Bisandrographolide C precipitation.

Caption: A workflow for preparing a stable Bisandrographolide C stock solution.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. selleckchem.com [selleckchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Troubleshooting inconsistent results in Bisandrographolide C experiments

Welcome to the technical support center for Bisandrographolide C. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this promising diterpenoid dimer. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges and ensure the consistency and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Bisandrographolide C and why is it of research interest?

A1: Bisandrographolide C is a diterpenoid dimer isolated from the medicinal plant Andrographis paniculata.[1][2][3] It is of significant interest to the scientific community due to its diverse biological activities.[1] Notably, it has been identified as an activator of Transient Receptor Potential (TRP) channels, specifically TRPV1 and TRPV3, which are involved in various physiological processes.[1][2] This activity suggests its potential as a lead compound in drug discovery.[1]

Q2: What are the primary challenges when working with Bisandrographolide C?

A2: Researchers may encounter challenges related to its physicochemical properties, including solubility.[4][5] Ensuring accurate quantification and maintaining consistency in bioassays can also be difficult. Due to the limited commercial availability of purified Bisandrographolide C, initial experiments may require its isolation and purification from plant extracts, which can be a complex process.[6] Furthermore, as with many natural products, variability in experimental results can arise from minor differences in protocols and reagents.[7]

Q3: How should I prepare a stock solution of Bisandrographolide C?

A3: Bisandrographolide C is soluble in organic solvents like Dimethyl Sulfoxide (DMSO) and ethanol.[3][5] To prepare a high-concentration stock solution (e.g., 10-100 mM), accurately weigh the compound and dissolve it in the appropriate volume of DMSO.[8] Gentle warming in a 37°C water bath can aid dissolution.[8] It is recommended to sterile-filter the stock solution and store it in aliquots at -20°C, protected from light, to avoid repeated freeze-thaw cycles.[8] When preparing working concentrations for cell culture, ensure the final DMSO concentration is non-toxic to the cells (typically ≤ 0.5%) and include a vehicle control in your experiments.[8]

Q4: What are the known molecular targets of Bisandrographolide C?

A4: The primary documented molecular targets of Bisandrographolide C are the Transient Receptor Potential Vanilloid 1 (TRPV1) and Transient Receptor Potential Vanilloid 3 (TRPV3) ion channels, both of which it activates.[1][2] Some studies also suggest that Bisandrographolide C can bind to the tetraspanin CD81, which is implicated in cancer metastasis.[9][10]

Troubleshooting Guides

Inconsistent Bioactivity Results

Problem: I am observing significant variability in the biological effects of Bisandrographolide C between experiments.

Possible Causes and Solutions:

• Purity of the Compound:

  • Issue: The purity of your Bisandrographolide C may be insufficient or may have degraded over time.

  • Solution: Verify the purity of your compound using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry (MS).[11] If you are isolating the compound from a plant extract, consider multi-step chromatographic purification.[6]

• Solubility and Aggregation:

  • Issue: Poor solubility in aqueous media can lead to precipitation or aggregation of the compound, reducing its effective concentration.

  • Solution: Ensure complete dissolution of your stock solution.[8] When diluting into aqueous buffers for assays, vortex thoroughly. Be mindful of the final DMSO concentration and consider using a solubility-enhancing excipient if necessary.[12]

• Cell Culture Conditions:

  • Issue: Variations in cell passage number, density, and health can significantly impact experimental outcomes.

  • Solution: Use cells within a consistent and low passage number range. Standardize seeding densities and ensure cells are healthy and in the logarithmic growth phase before treatment.[8]

• Experimental Protocol Variations:

  • Issue: Minor deviations in incubation times, reagent concentrations, or procedural steps can lead to inconsistent results.[7]

  • Solution: Adhere strictly to a detailed, standardized protocol.[7] Ensure all reagents are properly prepared and stored.

Difficulties in Chemical Analysis and Quantification

Problem: I am struggling to obtain reproducible and accurate measurements of Bisandrographolide C.

Possible Causes and Solutions:

• Inadequate Chromatographic Separation:

  • Issue: Co-elution with other compounds, particularly isomers or related diterpenoids like andrographolide, can interfere with quantification.[11]

  • Solution: Optimize your HPLC method. This may involve adjusting the mobile phase composition (e.g., methanol-water or acetonitrile-water gradients), using a different column (e.g., C18), or modifying the flow rate.[6]

• Instrument Sensitivity and Calibration:

  • Issue: The detector response may not be linear across your concentration range, or the instrument may lack the required sensitivity.

  • Solution: Develop a calibration curve with a pure analytical standard of Bisandrographolide C covering your expected concentration range.[11] Ensure the method is validated for linearity, accuracy, and precision.[11]

• Sample Preparation and Extraction:

  • Issue: Inefficient extraction from biological matrices or plant material can lead to underestimation of the compound's concentration.

  • Solution: Optimize your extraction protocol. For plant material, ensure it is finely powdered.[6] For biological samples, a validated liquid-liquid or solid-phase extraction method may be necessary.

Data Presentation

Table 1: Physicochemical and Biological Properties of Bisandrographolide C

Property	Value	Source
Molecular Formula	C₄₀H₅₆O₈	[2][3]
Molecular Weight	664.87 g/mol	[2][3]
Appearance	Solid powder at room temperature	[3][5]
Solubility	Soluble in DMSO and ethanol	[3][5]
XLogP3-AA	6.1	[5]
Hydrogen Bond Donor Count	4	[5]
Hydrogen Bond Acceptor Count	8	[5]
TRPV1 Activation (Kd)	289 µM	[2][9]
TRPV3 Activation (Kd)	341 µM	[2][9]

Table 2: Proposed Starting Parameters for LC-MS Quantification of Bisandrographolide C

Parameter	Proposed Value/Range	Notes
Parent Ion (M+H)⁺	m/z 665.40	For positive ion mode Electrospray Ionization (ESI).[11]
Parent Ion (M+Na)⁺	m/z 687.38	Adduct may be observed.[11]
Parent Ion (M-H)⁻	m/z 663.38	For negative ion mode ESI.[11]
Proposed MRM Transitions	665.4 -> 331.2, 665.4 -> 313.2	Based on proposed fragmentation patterns.[11]
Linearity Range	1 - 1000 ng/mL	To be determined experimentally.[11]
Limit of Detection (LOD)	~0.5 ng/mL	To be determined experimentally.[11]
Limit of Quantification (LOQ)	~1.5 ng/mL	To be determined experimentally.[11]

Experimental Protocols

Protocol 1: Cell Viability and Cytotoxicity (MTT Assay)

This protocol assesses the effect of Bisandrographolide C on cell metabolic activity as an indicator of cell viability.[8]

• Cell Seeding: Seed cells in a 96-well plate at an optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[8]

• Compound Treatment: Prepare serial dilutions of Bisandrographolide C in complete cell culture medium and treat the cells for the desired duration (e.g., 24, 48, or 72 hours). Include a vehicle control (medium with the same final concentration of DMSO).[8]

• MTT Addition: After the incubation period, add MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[7]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.[7]

Protocol 2: In Vitro Assay for TRPV Channel Activation (Calcium Imaging)

This protocol is used to assess the activation of TRPV channels by Bisandrographolide C.[2][9]

• Cell Culture and Transfection: Culture a suitable cell line (e.g., HEK293T) and transiently transfect with a plasmid encoding the human TRPV1 or TRPV3 channel.[2][9]

• Calcium Indicator Loading: Plate transfected cells on glass coverslips and, after 24-48 hours, load them with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).[2][9]

• Imaging: Mount the coverslips on an inverted microscope equipped for ratiometric calcium imaging. Perfuse the cells with a standard extracellular solution to establish a baseline.[2]

• Compound Application: Apply Bisandrographolide C at various concentrations to the cells and monitor changes in intracellular calcium concentration by measuring the fluorescence ratio. A known agonist (e.g., capsaicin (B1668287) for TRPV1) should be used as a positive control.[2][9]

• Data Analysis: Analyze the dose-response relationship for Bisandrographolide C-induced calcium influx to determine the half-maximal effective concentration (EC₅₀) or dissociation constant (Kd).[2]

Visualizations

Caption: Signaling pathways modulated by Bisandrographolide C.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Bisandrographolide C Technical Support Center: Navigating Off-Target Effects in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides essential information and troubleshooting advice for researchers encountering off-target effects of Bisandrographolide C in cell-based assays. The content is structured in a question-and-answer format to directly address common challenges and provide clear, actionable guidance.

Frequently Asked Questions (FAQs)

Q1: What are the primary documented off-target effects of Bisandrographolide C?

A1: The most well-documented off-target effects of Bisandrographolide C are the activation of Transient Receptor Potential Vanilloid 1 (TRPV1) and Transient Receptor Potential Vanilloid 3 (TRPV3) ion channels.[1][2] Additionally, Bisandrographolide C has been shown to bind to the tetraspanin CD81, which may influence cell migration and signaling pathways, particularly in cancer cells.[3][4][5]

Q2: I am observing unexpected increases in intracellular calcium in my cell-based assay after treatment with Bisandrographolide C. What could be the cause?

A2: Unforeseen calcium influx is likely due to the activation of TRPV1 and/or TRPV3 channels by Bisandrographolide C.[1][2] These channels are non-selective cation channels, and their activation leads to an increase in intracellular calcium concentrations. This effect can be particularly pronounced in cells that endogenously express these channels.

Q3: How can I confirm if the observed effects in my assay are due to TRPV1/TRPV3 activation?

A3: To confirm the involvement of TRPV1 or TRPV3, you can use specific antagonists for these channels. Pre-incubating your cells with a known TRPV1 antagonist (e.g., Capsazepine) or a TRPV3 antagonist before adding Bisandrographolide C should mitigate the off-target effect if it is mediated by these channels.

Q4: My research focus is on the anti-cancer properties of Bisandrographolide C, but I'm seeing effects on cell migration that may not be related to my primary target. What could be happening?

A4: Bisandrographolide C has been reported to bind to CD81, a protein involved in cell migration and metastasis.[3][4][5] This interaction could be responsible for the observed effects on cell migration. It is crucial to consider this interaction when interpreting results from migration and invasion assays.

Troubleshooting Guide

Issue 1: Unexpected Cytotoxicity or Altered Cell Viability

• Possible Cause: Activation of TRPV1 can lead to calcium overload, which can induce apoptosis or necrosis in certain cell types.

• Troubleshooting Steps:

  • Lower Concentration: Reduce the concentration of Bisandrographolide C to a range where the intended on-target effect is observed without significant cytotoxicity.

  • Use Channel Antagonists: Co-treat with a TRPV1 antagonist to see if it rescues the cells from cytotoxicity.

  • Calcium Chelators: Use an intracellular calcium chelator, such as BAPTA-AM, to buffer the rise in intracellular calcium and determine if it alleviates the cytotoxic effects.

  • Cell Line Selection: If possible, use a cell line that does not express TRPV1 or TRPV3, or use molecular techniques like siRNA to knock down the expression of these channels.

Issue 2: Unexplained Changes in Gene or Protein Expression

• Possible Cause: The signaling pathways downstream of TRPV1/TRPV3 activation or CD81 binding can lead to widespread changes in gene and protein expression. Calcium is a ubiquitous second messenger that can influence numerous transcription factors and signaling cascades.

• Troubleshooting Steps:

  • Pathway Analysis: Investigate the known downstream signaling pathways of TRPV1, TRPV3, and CD81. This includes pathways involving kinases like PKA, PKC, and CaMKII.[5]

  • Inhibitor Studies: Use specific inhibitors for downstream signaling molecules (e.g., PKC inhibitors) to dissect the pathway leading to the observed changes.

  • Control Experiments: Compare the gene/protein expression profile with that induced by a known TRPV1 agonist (e.g., capsaicin) to identify overlapping effects.

Quantitative Data Summary

The following tables summarize the available quantitative data for Bisandrographolide C and related compounds. Note that specific quantitative data for Bisandrographolide C's interaction with CD81 and its direct cytotoxic effects are limited in the current literature. Data for the related compound, Andrographolide, is provided for context.

Table 1: Ion Channel Modulation

Compound	Target Channel	Effect	Potency (Kd / EC50)	Reference
Bisandrographolide C	TRPV1	Activation	289 µM (Kd)	[1][2]
Bisandrographolide C	TRPV3	Activation	341 µM (Kd)	[1][2]
Bisandrographolide A	TRPV4	Activation	790-950 nM (EC50)	[6]
Andrographolide	TRPV4	No activation or block	Not Applicable	[6]

Table 2: CD81 Interaction

Compound	Target	Effect	Quantitative Data	Reference
Bisandrographolide C	CD81	Binds and suppresses function	Binding confirmed, specific Kd not reported	[3][6]
Bisandrographolide A	CD81	Binds and suppresses function	Binding confirmed, specific Kd not reported	[6]

Table 3: Cytotoxicity Data for the Related Compound Andrographolide (for reference)

Cell Line	Cancer Type	IC50 (48h)	Reference
MCF-7	Breast Cancer	36.9 µM	[3]
MDA-MB-231	Breast Cancer	30.28 µM	[3]
KB	Oral Cancer	106.2 µg/ml	[3][7]

Experimental Protocols

Protocol 1: Calcium Imaging Assay for TRPV Channel Activation

This assay is used to measure the increase in intracellular calcium concentration following the activation of TRPV channels.

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293T) in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Transiently transfect the cells with a plasmid encoding the human TRPV1 or TRPV3 channel.

• Calcium Imaging:

  • Plate the transfected cells onto glass-bottom dishes.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) for 30-60 minutes at 37°C.

  • Wash the cells with a physiological salt solution (e.g., Hanks' Balanced Salt Solution).

  • Record baseline fluorescence using a fluorescence microscope.

  • Add Bisandrographolide C at various concentrations and monitor the changes in intracellular calcium by measuring the fluorescence intensity.[3]

  • Use a known agonist for the channel (e.g., capsaicin (B1668287) for TRPV1) as a positive control.[3]

Protocol 2: CD81 Binding Assay (Microscale Thermophoresis)

This technique quantifies the binding affinity between Bisandrographolide C and the CD81 protein.

• Protein Labeling:

  • Label recombinant human CD81 protein with a fluorescent dye according to the manufacturer's protocol.

  • Remove unbound dye via purification.[3]

• Sample Preparation:

  • Prepare a constant concentration of the labeled CD81 protein in a suitable buffer.

  • Create a serial dilution of Bisandrographolide C in the same buffer.

  • Mix the labeled protein and the ligand dilutions and incubate to allow binding to reach equilibrium.[3]

• MST Measurement:

  • Load the samples into glass capillaries.

  • Use an MST instrument to create a temperature gradient and monitor the movement of the fluorescently labeled protein.

  • Measure the changes in thermophoretic movement upon binding of Bisandrographolide C.[4]

• Data Analysis:

  • Plot the change in thermophoresis against the concentration of Bisandrographolide C to determine the binding affinity (Kd).[3]

Visualizations

Below are diagrams illustrating key concepts related to the off-target effects of Bisandrographolide C.

Troubleshooting workflow for unexpected calcium influx.

On-target vs. Off-target effects of Bisandrographolide C.

Workflow for investigating off-target effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. TRPV1 antagonists: the challenges for therapeutic targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Andrographolide demonstrates anti-proliferative activity in oral cancer by promoting apoptosis, the programmed cell death process - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Bisandrographolide C In Vivo Efficacy

This technical support center provides guidance and troubleshooting for researchers investigating the in vivo effective dose and therapeutic potential of Bisandrographolide C. Due to the limited specific in vivo data for Bisandrographolide C, the information herein is substantially based on established methodologies for its parent compound, andrographolide (B1667393), and extracts of Andrographis paniculata.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting dose for in vivo studies with Bisandrographolide C?

A1: There is currently no established effective dose of Bisandrographolide C in vivo from published studies. Therefore, it is crucial to begin with a dose-range finding and acute toxicity study.[1] Based on studies with the parent compound, andrographolide, a suggested starting range for anti-inflammatory studies in rodents could be 10-100 mg/kg, administered orally.[1] For anti-cancer xenograft models, a similar range can be considered, but the administration route (e.g., oral gavage, intraperitoneal injection) and frequency will depend on pharmacokinetic data.[1]

Q2: What are the main challenges in administering Bisandrographolide C in vivo?

A2: The primary challenge is its expected poor aqueous solubility, a common issue for diterpenoids like andrographolide.[1][2] This can lead to low oral bioavailability, making it difficult to achieve therapeutic concentrations in target tissues.[1]

Q3: How can I improve the bioavailability of Bisandrographolide C?

A3: A critical first step is to perform a solubility assessment in various pharmaceutically acceptable vehicles (e.g., water, saline, PBS, DMSO, ethanol, polyethylene (B3416737) glycol, Tween 80, carboxymethyl cellulose).[1] For initial studies, a co-solvent system (e.g., DMSO/PEG/saline) or a suspension in a vehicle like 0.5% carboxymethyl cellulose (B213188) (CMC) is often used.[1] To enhance oral bioavailability for later-stage studies, consider advanced formulations such as solid lipid nanoparticles (SLNs) or the use of solubilizing agents like β-cyclodextrin.[1]

Q4: What are the known in vivo molecular targets of Bisandrographolide C?

A4: In vivo studies have suggested that Bisandrographolide C, as a component of Andrographis paniculata water extract, is associated with the downregulation of the tetraspanin CD81 in esophageal cancer xenografts.[3][4] This interaction is believed to contribute to the anti-metastatic effects of the extract.[3][4] In vitro studies have also identified Bisandrographolide C as an activator of Transient Receptor Potential Vanilloid 1 (TRPV1) and TRPV3 channels.[1][5][6]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No observable therapeutic effect at tested doses.	- Poor bioavailability due to formulation issues.- Insufficient dose.- Rapid metabolism or clearance.	- Conduct a preliminary pharmacokinetic (PK) study to determine Cmax, Tmax, and AUC.[1][2]- Re-evaluate the formulation to improve solubility and absorption.- Perform a dose-escalation study to identify the maximum tolerated dose (MTD) and a potential therapeutic window.[1]
Signs of toxicity in animal subjects (e.g., weight loss, lethargy).	- The administered dose exceeds the MTD.- Vehicle toxicity.	- Reduce the dose for subsequent experiments.- Conduct a vehicle-only control group to assess the toxicity of the formulation itself.- Review the acute toxicity data to establish a safer dose range.[1]
High variability in experimental results between animals.	- Inconsistent dosing volume or technique.- Non-homogenous suspension of the compound.- Biological variability.	- Ensure accurate and consistent administration techniques (e.g., oral gavage).- If using a suspension, ensure it is thoroughly mixed before each administration.- Increase the number of animals per group to improve statistical power.
Difficulty in dissolving Bisandrographolide C for administration.	- Inherent poor aqueous solubility.	- Use a co-solvent system such as DMSO and PEG, with a final dilution in saline or PBS.[1]- Prepare a micronized suspension in an aqueous vehicle like 0.5% CMC.[1]- For long-term studies, explore advanced formulation strategies.[1]

Quantitative Data Summary

The following tables summarize the available quantitative data for Bisandrographolide C and its related compounds from in vitro studies, which can help inform initial in vivo dose selection and experimental design.

Table 1: Ion Channel Modulation

Compound	Target Channel	Effect	Potency (EC50 / Kd)
Bisandrographolide C	TRPV1	Activation	289 µM (Kd)[7]
Bisandrographolide C	TRPV3	Activation	252 µM (Kd)[7]

| Bisandrographolide A | TRPV4 | Activation | 790-950 nM (EC50)[7] |

Table 2: Anti-Cancer Activity (In Vitro IC50 Values)

Compound	Cell Line	Assay	IC50
Andrographolide	MCF-7 (Breast Cancer)	Cell Viability	10-50 µM[7]
Andrographolide	HCT-116 (Colon Cancer)	Cell Viability	15-30 µM[7]

| Andrographolide | A549 (Lung Cancer) | Cell Viability | 10-40 µM[7] |

Note: The variability in IC50 values for andrographolide highlights the importance of standardizing experimental conditions.[7]

Experimental Protocols

Protocol 1: In Vivo Anti-Inflammatory Activity (Carrageenan-Induced Paw Edema)

This model is a standard for evaluating acute anti-inflammatory activity and is adapted from protocols for andrographolide.[1][8]

• Animal Model: Male Sprague-Dawley rats (180-220g) or Swiss albino mice (20-25g).[1]

• Housing: Standard conditions (22 ± 2°C, 12h light/dark cycle), with ad libitum access to food and water.

• Experimental Groups (n=6-8 per group):

  • Group 1: Vehicle Control

  • Group 2: Positive Control (e.g., Diclofenac Sodium)

  • Groups 3-5: Bisandrographolide C (e.g., 10, 30, and 100 mg/kg)[1]

• Procedure: a. Fast animals overnight with free access to water. b. Measure the initial paw volume (V₀) of the right hind paw using a plethysmometer. c. Administer the vehicle, positive control, or Bisandrographolide C via oral gavage. d. One hour after administration, inject 0.1 mL (for rats) or 0.05 mL (for mice) of 1% carrageenan solution into the sub-plantar region of the right hind paw.[1] e. Measure the paw volume (Vt) at 1, 2, 3, 4, and 5 hours post-carrageenan injection.[1]

• Data Analysis:

  • Calculate Edema Volume: Vt - V₀

  • Calculate Percent Inhibition of Edema: [(Vc - Vt) / Vc] * 100, where Vc is the average edema volume in the control group and Vt is the average edema volume in the treated group.[1]

  • Statistical Analysis: Use one-way ANOVA followed by a post-hoc test (e.g., Dunnett's).[1]

Protocol 2: In Vivo Anti-Cancer Activity (Xenograft Model)

This protocol assesses the effect of Bisandrographolide C on tumor growth and is relevant to its potential anti-metastatic activity.[1][3]

• Animal Model: Immunocompromised mice (e.g., BALB/c nude or NOD/SCID), 6-8 weeks old.[1]

• Cell Line: A suitable cancer cell line (e.g., esophageal cancer cell line EC109, as used in studies with Andrographis paniculata water extract).[3][4]

• Procedure: a. Subcutaneously inject cancer cells into the flank of each mouse. b. Monitor mice for tumor growth. When tumors reach a palpable size (e.g., 100-150 mm³), randomize mice into treatment groups.[1] c. Administer Bisandrographolide C, vehicle, or a positive control daily (or as determined by PK studies) via the desired route (e.g., oral gavage, intraperitoneal injection). d. Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume using the formula: (Length x Width²) / 2.[1] e. Monitor body weight and clinical signs of toxicity throughout the study. f. At the end of the study (e.g., 21 days), euthanize the mice and excise the tumors for further analysis (e.g., weighing, histopathology, Western blot for targets like CD81).[3]

Visualizations

Signaling Pathways & Experimental Workflows

General experimental workflow for in vivo animal studies.

Known molecular targets and associated effects of Bisandrographolide C.

Inhibitory pathways of Andrographolide, a related compound.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Bisandrographolide C for In Vitro Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Bisandrographolide C in in vitro settings.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to dissolve Bisandrographolide C for in vitro experiments?

A1: Bisandrographolide C is a lipophilic molecule with poor solubility in water.[1] For in vitro studies, dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent to prepare a high-concentration stock solution.[1][2] It is also soluble in other organic solvents like chloroform, dichloromethane, and ethyl acetate.[1][3]

Q2: How do I prepare a stock solution of Bisandrographolide C?

A2: To prepare a stock solution, accurately weigh the Bisandrographolide C powder and dissolve it in cell culture-grade DMSO to achieve a high concentration, for example, 10 mM, 50 mM, or 100 mM.[1] Thoroughly vortex the solution to ensure the powder is completely dissolved. Gentle warming in a 37°C water bath can assist with dissolution.[1] It is recommended to sterile-filter the stock solution using a 0.22 µm syringe filter, especially for long-term storage.[1]

Q3: How should I store the Bisandrographolide C stock solution?

A3: Aliquot the stock solution into smaller, sterile microcentrifuge tubes to prevent multiple freeze-thaw cycles.[1] Store these aliquots at -20°C and protect them from light.[1] Properly stored stock solutions are generally stable for several months.[1]

Q4: What is a vehicle control and why is it essential?

A4: A vehicle control is a crucial component of in vitro experiments involving compounds dissolved in a solvent like DMSO. It consists of the cell culture medium containing the same final concentration of the solvent (the "vehicle") used to deliver the experimental compound, but without the compound itself.[1][4] This control is essential to distinguish the effects of the compound from any potential effects of the solvent on the cells.[1]

Q5: What is the maximum recommended final concentration of DMSO in the cell culture medium?

A5: The final concentration of DMSO in your cell culture medium should be kept as low as possible to avoid affecting cell viability. A concentration of 0.5% or less is typically recommended.[1] However, the ideal maximum concentration should be determined for each specific cell line and experimental setup, as sensitivity to DMSO can vary.

Troubleshooting Guide

Q1: I see a precipitate forming after diluting my Bisandrographolide C stock solution in the cell culture medium. What should I do?

A1: This is a common issue with lipophilic compounds like Bisandrographolide C due to its poor aqueous solubility.[1] Here are a few troubleshooting steps:

• Pre-warm the medium: Gently warm your cell culture medium to 37°C before adding the Bisandrographolide C stock solution.

• Increase the final DMSO concentration: While not ideal, you could try slightly increasing the final DMSO concentration, ensuring it remains below the cytotoxic level for your specific cells (generally ≤ 0.5%).[1]

• Vortex during dilution: Add the stock solution to the medium while vortexing or gently mixing to facilitate rapid dispersion.

• Prepare fresh dilutions: Prepare working dilutions immediately before adding them to the cells. Do not store diluted solutions in aqueous buffers for extended periods.

Q2: My vehicle control group is showing unexpected cytotoxicity or changes in cell behavior. What could be the cause?

A2: If your vehicle control is affecting the cells, it's likely due to the solvent.

• Check the final DMSO concentration: Ensure the final DMSO concentration in your vehicle control and treated wells is identical and within the non-toxic range (typically ≤ 0.5%).[1]

• Use high-quality DMSO: Use a high-purity, cell culture-grade DMSO, as impurities in lower-grade DMSO can be toxic to cells.[1]

• Test a range of DMSO concentrations: Perform a preliminary experiment to determine the maximum tolerated DMSO concentration for your specific cell line.

Q3: My experimental results are inconsistent between experiments. How can I improve reproducibility?

A3: Inconsistent results can stem from several factors. For improved reproducibility, consider the following:

• Standardize stock solution preparation: Ensure your Bisandrographolide C stock solution is fully dissolved and homogenous before making aliquots.

• Avoid freeze-thaw cycles: Use fresh aliquots of the stock solution for each experiment to avoid degradation from repeated freezing and thawing.[1]

• Consistent cell culture conditions: Maintain consistent cell seeding densities, incubation times, and passage numbers.

• Fresh dilutions: Always prepare fresh working dilutions of Bisandrographolide C for each experiment.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₄₀H₅₆O₈	[1][5]
Molecular Weight	664.87 g/mol	[1][5]
Appearance	Powder	[1]
Solubility	Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate	[1][3]
Storage	Desiccate at -20°C	[1]
TRPV1 Activation (Kd)	289 µM	[5][6][7]
TRPV3 Activation (Kd)	341 µM	[5][6][7]

Experimental Protocols

Protocol 1: Preparation of Bisandrographolide C Stock Solution

• Accurately weigh the desired amount of Bisandrographolide C powder in a sterile microcentrifuge tube.[1]

• Add the appropriate volume of cell culture-grade DMSO to achieve a high-concentration stock solution (e.g., 10-100 mM).[1]

• Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid this process.[1]

• (Optional but recommended) Sterile-filter the stock solution using a 0.22 µm syringe filter.[1]

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1]

• Store the aliquots at -20°C, protected from light.[1]

Protocol 2: Cell Viability and Cytotoxicity (MTT Assay)

This protocol assesses the effect of Bisandrographolide C on cell metabolic activity as an indicator of cell viability.[1]

• Seed cells in a 96-well plate at an optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.[1]

• Prepare serial dilutions of Bisandrographolide C in complete culture medium from the stock solution. A suggested starting range is 1 µM to 200 µM.[1]

• Prepare a vehicle control medium with the highest concentration of DMSO used in the treatment groups.[1] Also include a no-treatment control.

• Remove the old medium from the cells and add 100 µL of the prepared Bisandrographolide C dilutions or control media to the respective wells.[1]

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).[1]

• After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 3-4 hours at 37°C.[1]

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[1]

• Measure the absorbance at 570 nm using a multi-well plate reader.[1]

• Calculate cell viability as a percentage relative to the no-treatment control.[1]

Visualizations

Caption: A typical experimental workflow for in vitro studies with Bisandrographolide C.

Caption: Activation of TRPV1/3 channels and downstream signaling by Bisandrographolide C.[2][5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Bisandrographolide A | CAS:160498-00-0 | Diterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. Andrographolide regulates epidermal growth factor receptor and transferrin receptor trafficking in epidermoid carcinoma (A-431) cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]

Minimizing cytotoxicity of Bisandrographolide C in non-cancerous cells

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the cytotoxicity of Bisandrographolide C in non-cancerous cells during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: Is Bisandrographolide C expected to show cytotoxicity in non-cancerous cell lines?

A1: While direct and extensive data on Bisandrographolide C is limited, studies on its parent compound, andrographolide (B1667393), and its derivatives suggest a degree of cytotoxicity in normal cells can be expected, particularly at higher concentrations. However, andrographolide and some of its derivatives have demonstrated a favorable therapeutic window, exhibiting significantly greater toxicity towards cancer cells than normal cells.[1] For instance, the IC50 value for andrographolide in normal human bronchial epithelial cells (BEAS-2B) was reported to be 52.10 µM, whereas for several lung cancer cell lines, the IC50 values ranged from 3.69 to 10.99 µM.[1] Similarly, a normal human brain cell line showed over 90% viability at concentrations up to 200 µM, while a human glioblastoma cell line had an LC50 of 13.95 µM.[1]

Q2: What are the primary mechanisms of Bisandrographolide C that might contribute to its cytotoxicity?

A2: Bisandrographolide C is known to be an activator of Transient Receptor Potential Vanilloid 1 (TRPV1) and TRPV3 channels.[2] Activation of these non-selective cation channels leads to an influx of Ca²⁺ and Na⁺ ions, and an excessive intracellular concentration of these ions can lead to cell death.[3] Additionally, studies on the parent compound, andrographolide, suggest that cytotoxicity can be mediated by an increase in Reactive Oxygen Species (ROS).[1]

Q3: How can I proactively minimize the cytotoxicity of Bisandrographolide C in my non-cancerous control cells?

A3: To minimize off-target cytotoxicity, it is crucial to:

• Optimize Concentration: Conduct a thorough dose-response analysis to identify the lowest effective concentration that elicits the desired effect in your target cancer cells while having a minimal impact on non-cancerous cells.[1]

• Limit Exposure Time: If your experimental design allows, reducing the incubation time with Bisandrographolide C can decrease its toxic effects on normal cells.[1]

• Consider ROS Scavengers: Since andrographolide-induced cytotoxicity can be linked to ROS production, co-treatment with a ROS scavenger like N-acetylcysteine (NAC) may mitigate these effects in normal cells. This can also serve as a method to investigate the role of ROS in any observed cytotoxicity.[1]

Q4: Are there any derivatives of andrographolide that have shown lower toxicity to normal cells?

A4: Yes, several studies have focused on synthesizing andrographolide derivatives with improved selectivity. For example, some halogenated C14 esters of andrographolide have demonstrated significant cytotoxicity in renal (HEK-293) and breast (MCF-7) cancer cells with low toxicity in normal cells.[4] Another study reported that certain derivatives exhibited enhanced cytotoxicity against colon, cervical, and prostate cancer cell lines, with no toxicity observed in the normal VERO cell line.[4]

Troubleshooting Guide

Observed Issue	Potential Cause	Suggested Action
High cytotoxicity in non-cancerous control cells	Concentration of Bisandrographolide C is too high.	Perform a dose-response curve for both your non-cancerous and cancer cell lines to determine a selective concentration.[1]
Extended exposure time.	Reduce the incubation period to the minimum time required to observe the desired effect in the cancer cells.[1]
Solvent toxicity.	Ensure the final concentration of the vehicle (e.g., DMSO) is non-toxic to your cells (typically <0.5%). Always include a vehicle-only control.
Inconsistent cytotoxicity results between experiments	Variability in cell health or passage number.	Use cells within a consistent and low passage number range. Ensure cells are healthy and in the logarithmic growth phase before treatment.
Instability of Bisandrographolide C solution.	Prepare fresh dilutions of Bisandrographolide C from a stock solution for each experiment.
Variations in experimental conditions.	Standardize all parameters, including cell seeding density, incubation times, and media composition.
Bisandrographolide C precipitates in the culture medium	Poor solubility.	Test the solubility of Bisandrographolide C in your culture medium beforehand. Consider using a different solvent or a formulation strategy to improve solubility.

Data Presentation

Table 1: Comparative Cytotoxicity (IC50 Values in µM) of Andrographolide and its Derivatives in Cancerous and Non-Cancerous Cell Lines

Compound	Cell Line (Cancer)	IC50 (µM)	Cell Line (Non-Cancerous)	IC50 (µM)	Reference
Andrographolide	PC3 (Prostate)	82.31 (24h)	HEK-293 (Kidney)	133.9 (24h)	[5]
Andrographolide	LNCaP (Prostate)	68.79 (24h)	HEK-293 (Kidney)	133.9 (24h)	[5]
Andrographolide	MDA-MB-231 (Breast)	30.28 (48h)	MCF-10A (Breast)	106.1 (48h)	[6]
Andrographolide	MCF-7 (Breast)	36.9 (48h)	MCF-10A (Breast)	106.1 (48h)	[6]
Andrographolide Derivatives (unspecified)	HCT-15 (Colon), HeLa (Cervical), DU-145 (Prostate)	Enhanced cytotoxicity compared to andrographolide	VERO (Kidney)	No toxicity observed	[4]

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability Assessment

This protocol is a standard colorimetric assay to measure cellular metabolic activity as an indicator of cell viability.

Materials:

• Cells of interest (cancerous and non-cancerous)

• Complete culture medium

• Bisandrographolide C

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of Bisandrographolide C in complete culture medium. Remove the existing medium from the wells and add 100 µL of the compound dilutions. Include wells with vehicle control.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The absorbance is proportional to the number of viable cells.

Mandatory Visualizations

Caption: Experimental workflow for assessing the cytotoxicity of Bisandrographolide C.

Caption: Potential signaling pathways for Bisandrographolide C-induced cytotoxicity.

Caption: Troubleshooting logic for unexpected cytotoxicity in non-cancerous cells.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The Impact of TRPV1 on Cancer Pathogenesis and Therapy: A Systematic Review [ijbs.com]
• 4. Synthetic Modifications of Andrographolide Targeting New Potential Anticancer Drug Candidates: A Comprehensive Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Cytotoxicity and cell cycle arrest induced by andrographolide lead to programmed cell death of MDA-MB-231 breast cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]

Bisandrographolide C degradation pathways and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and handling of Bisandrographolide C. Due to limited specific research on Bisandrographolide C degradation, this guide leverages data from its well-studied monomer, Andrographolide (B1667393), to infer potential degradation pathways and optimal storage conditions.

Frequently Asked Questions (FAQs)

Q1: What is Bisandrographolide C and why is its stability important?

Bisandrographolide C is a diterpenoid dimer isolated from the medicinal plant Andrographis paniculata.[1][2] It has been identified as an activator of Transient Receptor Potential (TRP) channels, specifically TRPV1 and TRPV3, which are involved in various physiological processes.[2][3] The stability of Bisandrographolide C is critical for ensuring the accuracy and reproducibility of experimental results, as degradation can lead to a loss of biological activity and the formation of impurities.

Q2: What are the recommended storage conditions for Bisandrographolide C?

Q3: What are the likely degradation pathways for Bisandrographolide C?

Specific degradation pathways for Bisandrographolide C have not been extensively studied. However, based on the known degradation of its monomer, Andrographolide, it is likely susceptible to degradation under acidic and basic conditions, as well as at elevated temperatures.[6][7][8]

The degradation of Andrographolide follows different pathways depending on the pH.[6][7][8]

• Under acidic conditions (pH 2.0) , Andrographolide degrades into isoandrographolide (B12420448) and 8,9-didehydroandrographolide.[6][7][9]

• Under neutral to basic conditions (pH 6.0 and above) , it forms 15-seco-andrographolide, 14-deoxy-15-methoxyandrographolide, and 11,14-dehydro-14-deoxyandrographolide.[6][7][9]

The degradation of Andrographolide has been shown to follow first-order kinetics, with the rate of degradation increasing with both temperature and pH.[7][8] The optimal pH for Andrographolide stability is between 2.0 and 4.0.[7][8]

Andrographolide Degradation Pathways.

Q4: How does temperature affect the stability of Bisandrographolide C's monomer, Andrographolide?

Studies on solid-state Andrographolide have shown that its stability is dependent on its physical form. Crystalline Andrographolide is highly stable, even at 70°C for 3 months, while the amorphous form degrades more readily.[10] Heat-accelerated studies of amorphous Andrographolide revealed second-order degradation kinetics.[10] In solution, the degradation rate of Andrographolide increases with temperature.[7] For instance, a study on powdered Andrographis herb showed faster decomposition at higher temperatures.[11]

Troubleshooting Guides

This section addresses potential issues that may arise during experiments involving Bisandrographolide C.

Issue	Potential Cause	Troubleshooting Steps
Low or inconsistent bioactivity in cellular assays.	Degradation of Bisandrographolide C in stock solutions or assay media.	Prepare fresh stock solutions in a suitable solvent like DMSO. Store stock solutions in small, single-use aliquots at -20°C or -80°C. Minimize the time the compound spends in aqueous assay buffers, especially at neutral or alkaline pH. Consider conducting a pilot experiment to assess the stability of Bisandrographolide C in your specific assay media over the experiment's duration.
Appearance of unexpected peaks in HPLC analysis.	Formation of degradation products.	Analyze a freshly prepared standard of Bisandrographolide C to confirm its retention time. Compare the chromatogram of the suspect sample to the fresh standard. If new peaks are present, consider that they may be degradation products. Review the sample's storage and handling history to identify potential causes of degradation (e.g., prolonged storage at room temperature, exposure to high pH).
Variability in results between experimental batches.	Inconsistent purity or degradation of Bisandrographolide C.	Source Bisandrographolide C from a reputable supplier and obtain a certificate of analysis for each batch. Implement standardized procedures for solution preparation and storage to ensure consistency. If possible, perform a purity check (e.g., by HPLC) on each new batch of the compound before use.

Experimental Protocols

The following are generalized protocols for assessing the stability of compounds like Bisandrographolide C.

Protocol 1: pH-Dependent Stability Assessment

This protocol is designed to evaluate the stability of Bisandrographolide C across a range of pH values.

Materials:

• Bisandrographolide C

• Buffer solutions (e.g., pH 2.0, 4.0, 7.4, 9.0)

• Organic solvent for stock solution (e.g., DMSO)

• HPLC system with a suitable column (e.g., C18)

• UV detector

Methodology:

• Stock Solution Preparation: Prepare a concentrated stock solution of Bisandrographolide C in an appropriate organic solvent (e.g., 10 mg/mL in DMSO).

• Sample Preparation: Dilute the stock solution with each buffer to a final concentration suitable for HPLC analysis (e.g., 100 µg/mL).

• Incubation: Incubate the prepared samples at a constant temperature (e.g., 37°C or 50°C).

• Time-Point Analysis: At specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each sample.

• HPLC Analysis: Immediately analyze the aliquots by HPLC to determine the remaining concentration of Bisandrographolide C. The mobile phase and detection wavelength should be optimized for Bisandrographolide C. For Andrographolide, a detection wavelength of 223 nm is often used.[12][13]

• Data Analysis: Plot the concentration of Bisandrographolide C versus time for each pH condition to determine the degradation rate.

Workflow for pH-Dependent Stability Assessment.

Protocol 2: Thermal Stability Assessment

This protocol assesses the stability of Bisandrographolide C in the solid state at elevated temperatures.

Materials:

• Bisandrographolide C (solid powder)

• Temperature-controlled oven

• HPLC system

• Analytical balance

Methodology:

• Sample Preparation: Accurately weigh a small amount of Bisandrographolide C powder into several vials.

• Incubation: Place the vials in ovens set at different elevated temperatures (e.g., 40°C, 60°C, 80°C).

• Time-Point Analysis: At specified time intervals (e.g., 1, 2, 4, 8 weeks), remove one vial from each temperature.

• Solution Preparation: Dissolve the contents of the vial in a known volume of a suitable solvent to a concentration appropriate for HPLC analysis.

• HPLC Analysis: Analyze the prepared solution by HPLC to quantify the amount of remaining Bisandrographolide C.

• Data Analysis: Determine the degradation rate at each temperature and use the Arrhenius equation to predict the shelf-life at room temperature.

Quantitative Data Summary

The following tables summarize the degradation kinetics of Andrographolide , the monomer of Bisandrographolide C. This data can serve as a reference for predicting the stability of Bisandrographolide C.

Table 1: Degradation Rate Constants (k) of Andrographolide at 70°C [7]

pH	Rate Constant (k) (day⁻¹)
2.0	6.5 x 10⁻⁵
6.0	2.5 x 10⁻³
8.0	9.9 x 10⁻²

Table 2: Predicted Shelf-Life (t₉₀%) of Andrographolide at Different Temperatures and pH [7]

Temperature (°C)	pH	Predicted t₉₀% (days)
25	2.0	1618
25	6.0	42
25	8.0	1
50	2.0	148
50	6.0	4
50	8.0	< 1

t₉₀% is the time required for 10% of the compound to degrade.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Bisandrographolide C - Immunomart [immunomart.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Degradation kinetics of Andrographolide in aqueous solution, product identification and biological activity evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Degradation kinetics of Andrographolide in aqueous solution, product identification and biological activity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Heat-accelerated degradation of solid-state andrographolide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Stability of andrographolide in powdered Andrographis herb under accelerated conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. phytojournal.com [phytojournal.com]

Technical Support Center: Overcoming Bisandrographolide C Resistance

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering resistance to Bisandrographolide C in cancer cell lines. As research on Bisandrographolide C is still emerging, much of the guidance provided is extrapolated from studies on its parent compound, andrographolide (B1667393), and general principles of drug resistance in oncology.

Frequently Asked Questions (FAQs)

Q1: My cancer cell line is showing reduced sensitivity to Bisandrographolide C. What are the potential mechanisms of resistance?

A1: While direct studies on Bisandrographolide C resistance are limited, mechanisms observed for the parent compound, andrographolide, and other chemotherapeutic agents may be relevant. These can include:

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters can pump the compound out of the cell, reducing its intracellular concentration.

• Alterations in Target Pathways: Changes in signaling pathways that Bisandrographolide C is thought to modulate, such as NF-κB, PI3K/Akt, and Wnt/β-catenin, can lead to resistance.[1][2][3]

• Enhanced DNA Repair Mechanisms: For compounds that induce DNA damage, cancer cells can upregulate DNA repair pathways to survive treatment.[4][5]

• Inhibition of Apoptosis: Upregulation of anti-apoptotic proteins (e.g., Bcl-2) or downregulation of pro-apoptotic proteins (e.g., Bax, caspases) can prevent programmed cell death.[6][7]

• Changes in Cell Cycle Regulation: Alterations in cell cycle checkpoints can allow cells to bypass the inhibitory effects of the drug.[6]

Q2: How can I confirm that my cell line has developed resistance to Bisandrographolide C?

A2: Resistance is typically confirmed by comparing the half-maximal inhibitory concentration (IC50) of the suspected resistant cell line to the parental (sensitive) cell line. A significant increase (often 3- to 10-fold or higher) in the IC50 value indicates the development of resistance.[8]

Troubleshooting Guides

Issue 1: Increased IC50 value for Bisandrographolide C in my cell line.

Possible Cause 1: Development of a resistant cell population.

Troubleshooting Steps:

• Confirm Resistance: Perform a dose-response assay (e.g., MTT or SRB assay) to determine and compare the IC50 values of the parental and suspected resistant cell lines.

• Investigate Efflux Pumps: Use a fluorescent substrate of ABC transporters (e.g., rhodamine 123) with and without a known inhibitor (e.g., verapamil) to see if efflux activity is increased in the resistant cells.

• Analyze Signaling Pathways: Use techniques like Western blotting or qPCR to examine the expression and activation of key proteins in pathways targeted by andrographolide analogs, such as NF-κB (p65, IκBα), PI3K/Akt (p-Akt, p-mTOR), and Wnt (β-catenin, DKK1).[3]

• Assess Apoptosis Regulation: Measure the expression levels of pro- and anti-apoptotic proteins (e.g., Bax, Bcl-2, caspases) to identify shifts that may inhibit cell death.[6][7]

Experimental Workflow for Confirming Resistance

Caption: Workflow for confirming Bisandrographolide C resistance.

Issue 2: Inconsistent results in Bisandrographolide C sensitivity assays.

Possible Cause 2: Experimental variability.

Troubleshooting Steps:

• Standardize Cell Culture Conditions: Ensure consistent cell passage numbers, confluency, and media formulations.

• Verify Compound Integrity: Use freshly prepared solutions of Bisandrographolide C and protect from light if necessary. Confirm the purity of the compound.

• Optimize Assay Protocol: Ensure consistent seeding densities, treatment durations, and reagent concentrations.[9]

• Control for Edge Effects: In plate-based assays, avoid using the outer wells or fill them with media only to minimize evaporation and temperature gradients.

Data Presentation

Table 1: Example IC50 Values for Andrographolide in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) at 48h
MDA-MB-231	Breast Cancer	30.28
MCF-7	Breast Cancer	36.9
HCT-116	Colon Cancer	~25
PC-3	Prostate Cancer	~15

Note: This data is for Andrographolide and serves as a reference. IC50 values for Bisandrographolide C may differ.[10][11]

Experimental Protocols

Protocol 1: Generating a Bisandrographolide C-Resistant Cell Line

This protocol is a general method for inducing drug resistance in vitro.[8]

• Initial IC50 Determination: Determine the IC50 of Bisandrographolide C for the parental cancer cell line.

• Initial Drug Exposure: Culture the parental cells in media containing Bisandrographolide C at a concentration equal to the IC20 (the concentration that inhibits 20% of cell growth).

• Stepwise Dose Escalation: Once the cells resume a normal growth rate, increase the concentration of Bisandrographolide C in a stepwise manner. A common approach is to double the concentration at each step.

• Selection and Expansion: At each concentration, a portion of the cells will die. Allow the surviving cells to proliferate and repopulate the culture vessel.

• Monitoring Resistance: Periodically determine the IC50 of the treated cell population to monitor the development of resistance.

• Establishment of Resistant Line: A stable resistant cell line is considered established when its IC50 is significantly higher than the parental line and remains stable over several passages in the presence of the drug.

Protocol 2: Western Blot Analysis of Key Signaling Proteins

• Cell Lysis: Treat parental and resistant cells with and without Bisandrographolide C for a specified time. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-40 µg) on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies against target proteins (e.g., p-Akt, Akt, p-p65, p65, Bcl-2, Bax, and a loading control like β-actin or GAPDH) overnight at 4°C.[9]

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways

Potential Resistance Mechanism via PI3K/Akt Pathway Upregulation

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Andrographis overcomes 5-fluorouracil-associated chemoresistance through inhibition of DKK1 in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Establishment of Drug-resistant Cell Lines as a Model in Experimental Oncology: A Review | Anticancer Research [ar.iiarjournals.org]
• 5. Overcoming Cancer Resistance: Strategies and Modalities for Effective Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Andrographolide is an Alternative Treatment to Overcome Resistance in ER-Positive Breast Cancer via Cholesterol Biosynthesis Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Refining Bisandrographolide C Delivery Methods for Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the in vivo delivery of Bisandrographolide C.

Frequently Asked Questions (FAQs)

Q1: What is Bisandrographolide C and what are its key properties?

Bisandrographolide C is a diterpenoid dimer isolated from the medicinal plant Andrographis paniculata. It is known to be an activator of Transient Receptor Potential Vanilloid 1 (TRPV1) and Transient Receptor Potential Vanilloid 3 (TRPV3) ion channels.[1][2] Like many other diterpenoids, it has poor aqueous solubility, which presents a significant challenge for achieving adequate oral bioavailability.[3][4]

Q2: What are the primary challenges in delivering Bisandrographolide C in animal studies?

The main obstacles for the in vivo delivery of Bisandrographolide C are:

• Poor Aqueous Solubility: This is a major hurdle for achieving sufficient absorption from the gastrointestinal tract after oral administration.[3][4]

• Limited Bioavailability: Due to its low solubility and potential for first-pass metabolism, the amount of Bisandrographolide C that reaches systemic circulation after oral dosing can be low and variable.[4][5]

• Potential for Vehicle-Induced Toxicity: The use of high concentrations of organic solvents or harsh surfactants to dissolve Bisandrographolide C can lead to adverse effects in animals, confounding experimental results.[6]

Q3: What are the common routes of administration for Bisandrographolide C in animal models?

The most common routes of administration for poorly soluble compounds like Bisandrographolide C in rodent models include:

• Oral Gavage (PO): This is a preferred route for preclinical studies due to its clinical relevance. However, it is challenging due to the compound's low solubility.

• Intraperitoneal (IP) Injection: This route can bypass the gastrointestinal tract and first-pass metabolism, often resulting in higher bioavailability than oral administration.

• Intravenous (IV) Injection: This route ensures 100% bioavailability and is useful for pharmacokinetic studies, but requires the compound to be in a solution to prevent emboli.[7]

Troubleshooting Guide

Issue 1: Low and Variable Oral Bioavailability

Possible Causes:

• Poor dissolution of Bisandrographolide C in gastrointestinal fluids.

• Precipitation of the compound in the stomach or intestine.

• Rapid first-pass metabolism.

Solutions:

Formulation Strategy	Description	Advantages	Disadvantages
Co-solvent Systems	Dissolving Bisandrographolide C in a mixture of a water-miscible organic solvent (e.g., DMSO, ethanol, PEG 400) and water or saline.	Simple to prepare for initial studies.	Potential for in vivo precipitation upon dilution with aqueous fluids; risk of solvent toxicity at higher concentrations.[6][8]
Suspensions	Suspending finely milled Bisandrographolide C in an aqueous vehicle containing a suspending agent (e.g., 0.5% carboxymethyl cellulose (B213188) - CMC).[9]	Can deliver higher doses than solutions; reduces the risk of solvent toxicity.	Particle size and stability of the suspension are critical for consistent absorption.[10]
Lipid-Based Formulations	Formulations such as self-emulsifying drug delivery systems (SEDDS) or nanoemulsions that enhance solubilization and absorption via lymphatic pathways.[8][11]	Can significantly improve oral bioavailability of lipophilic compounds.	More complex to develop and characterize.
Particle Size Reduction	Micronization or nanosizing to increase the surface area for dissolution.[8][12]	Enhances dissolution rate and can improve bioavailability.	May require specialized equipment; potential for particle aggregation.
Inclusion Complexes	Using cyclodextrins to form inclusion complexes that increase the aqueous solubility of the compound.[8]	Can significantly improve solubility.	The amount of compound that can be complexed is limited.

Workflow for Selecting a Formulation Strategy

Decision workflow for selecting a formulation strategy.

Issue 2: Adverse Effects or Toxicity Observed in Animals

Possible Causes:

• Toxicity of the vehicle (e.g., high concentration of DMSO).

• Off-target effects of Bisandrographolide C at high doses.

• Improper administration technique leading to tissue damage.

Solutions:

• Conduct a Vehicle-Only Control: Always include a group of animals that receives only the vehicle to differentiate between vehicle-induced toxicity and compound-specific effects.[6]

• Reduce Solvent Concentration: If using a co-solvent system, aim to keep the final concentration of the organic solvent as low as possible (e.g., <10% DMSO for systemic administration).[6]

• Refine Administration Technique: Ensure personnel are properly trained in techniques like oral gavage and intravenous injection to minimize stress and injury to the animals.[13][14]

• Perform a Dose-Range Finding Study: Before initiating efficacy studies, conduct a dose-escalation study in a small number of animals to determine the maximum tolerated dose (MTD).[3]

Data Presentation

Table 1: Physicochemical Properties of Bisandrographolide C

Property	Value	Source
Molecular Formula	C₄₀H₅₆O₈	PubChem CID: 73174172[15]
Molecular Weight	664.87 g/mol	MedchemExpress[16]
Predicted Boiling Point	832.6 ± 65.0 °C	LookChem[16]
Predicted Density	1.23 ± 0.1 g/cm³	LookChem[16]
XLogP3-AA	6.1	PubChem CID: 73174172[15]
Hydrogen Bond Donor Count	4	PubChem CID: 73174172[15]
Hydrogen Bond Acceptor Count	8	PubChem CID: 73174172[15]
Solubility	Soluble in DMSO	MedchemExpress[16]

Table 2: Recommended Maximum Dosing Volumes for Mice and Rats

Species	Route of Administration	Maximum Volume (mL/kg)
Mouse	Oral (Gavage)	10[13][17]
Intravenous (Bolus)	5-10[18]
Intraperitoneal	10
Rat	Oral (Gavage)	10-20[13]
Intravenous (Bolus)	5
Intraperitoneal	10

Experimental Protocols

Protocol 1: Preparation of a Bisandrographolide C Suspension for Oral Gavage

• Materials:

  • Bisandrographolide C powder

  • 0.5% (w/v) Carboxymethyl cellulose (CMC) in sterile water

  • Mortar and pestle or homogenizer

  • Sterile vials

• Procedure:

  • Weigh the required amount of Bisandrographolide C.

  • If necessary, reduce the particle size by gently grinding the powder with a mortar and pestle.

  • Add a small volume of the 0.5% CMC vehicle to the powder to create a paste.

  • Gradually add the remaining vehicle while continuously mixing or homogenizing until a uniform suspension is achieved.

  • Store the suspension in a sterile, sealed vial. Shake well before each use.

Protocol 2: Oral Gavage in Mice

• Materials:

  • Appropriately sized flexible or curved gavage needle with a rounded tip (18-22 gauge for adult mice).[13][17]

  • Syringe

  • Animal scale

• Procedure:

  • Weigh the mouse to calculate the correct dosing volume (not to exceed 10 mL/kg).[13][19]

  • Measure the length of the gavage tube from the tip of the mouse's nose to the bottom of the sternum and mark the tube. This prevents perforation of the stomach.[13]

  • Restrain the mouse by scruffing the neck to immobilize the head and create a straight line through the neck and esophagus.[13][19]

  • Gently insert the gavage tube into the diastema (gap between the incisors and molars) and advance it along the upper palate. The mouse should swallow as the tube enters the esophagus.[13]

  • If there is any resistance, do not force the tube. Withdraw and try again.

  • Once the tube is inserted to the pre-measured depth, administer the substance smoothly.

  • Gently remove the tube along the same path of insertion.

  • Monitor the animal for 5-10 minutes for any signs of distress.[13][17]

Protocol 3: Intravenous Tail Vein Injection in Mice

• Materials:

  • Sterile syringe (1 mL) and needle (27-30 gauge).[14][18][20]

  • Mouse restrainer

  • Heat source (e.g., heat lamp or warming pad)

  • 70% alcohol wipes

• Procedure:

  • Warm the mouse's tail for 5-10 minutes using a heat source to dilate the lateral tail veins.[20][21]

  • Place the mouse in a restrainer.

  • Wipe the tail with an alcohol pad.

  • With the needle bevel facing up and parallel to the tail, gently insert it into one of the lateral tail veins. A flash of blood in the needle hub may indicate successful entry.[20][21]

  • Slowly inject the solution. If a blister forms or there is resistance, the needle is not in the vein. Remove the needle and attempt a new injection at a site closer to the base of the tail.[14][20]

  • After injection, remove the needle and apply gentle pressure with gauze to stop any bleeding.[14]

  • Return the mouse to its cage and monitor for any adverse reactions.

Mandatory Visualizations

Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Andrographis paniculata Formulations: Impact on Diterpene Lactone Oral Bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. [Formulation and stability of suspensions for preclinical study] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Evaluation of preclinical formulations for a poorly water-soluble compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 14. research-support.uq.edu.au [research-support.uq.edu.au]
• 15. Bisandrographolide C | C40H56O8 | CID 73174172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. iacuc.wsu.edu [iacuc.wsu.edu]
• 18. animalcare.ubc.ca [animalcare.ubc.ca]
• 19. benchchem.com [benchchem.com]
• 20. depts.ttu.edu [depts.ttu.edu]
• 21. research.uky.edu [research.uky.edu]

Technical Support Center: Optimizing Bisandrographolide C Activity through pH Adjustment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the biological activity of Bisandrographolide C by adjusting pH.

Frequently Asked Questions (FAQs)

Q1: What is the recommended pH for storing Bisandrographolide C stock solutions?

A1: While direct stability data for Bisandrographolide C across a pH range is limited, studies on the closely related diterpenoid lactone, andrographolide (B1667393), can provide guidance. Andrographolide exhibits maximum stability in acidic conditions, specifically between pH 2.0 and 4.0.[1][2][3][4] Degradation is observed to increase as the pH becomes neutral to basic.[1][2][3] Therefore, for long-term storage, it is advisable to prepare stock solutions in a buffer within a pH range of 2.0 to 4.0. The shelf-life of andrographolide at 25°C is significantly longer at pH 2.0 (4.3 years) compared to pH 6.0 (41 days) and pH 8.0 (1.1 days).[5]

Q2: How does pH affect the activity of Bisandrographolide C's targets, the TRPV1 and TRPV3 channels?

A2: The activity of both TRPV1 and TRPV3 channels is modulated by pH:

• TRPV1: This channel is a known sensor of noxious stimuli, including acidic conditions.[6] Extracellular protons (low pH) can directly activate TRPV1 and potentiate its activation by other stimuli like heat and capsaicin (B1668287).[7][8][9]

• TRPV3: The influence of pH on TRPV3 is more complex. Some studies suggest that weak acids can activate or sensitize TRPV3 channels.[10]

Therefore, the optimal pH for Bisandrographolide C activity in a cellular assay will be a balance between the compound's stability and the pH-dependent activity of the target channel.

Q3: What are the initial signs of Bisandrographolide C degradation in my experiments?

A3: Inconsistent or lower-than-expected biological activity is a primary indicator of potential degradation. If you observe a significant drop in the dose-response relationship or a complete loss of effect, degradation of the compound should be considered. Visually, you might not observe any changes in the solution. It is recommended to perform analytical checks, such as HPLC, to confirm the integrity of the compound if degradation is suspected.

Q4: Can I use co-solvents to improve the solubility of Bisandrographolide C, and how might this interact with pH?

A4: Yes, co-solvents are often used to dissolve poorly water-soluble compounds like Bisandrographolide C for in vitro assays. Combining pH adjustment with co-solvents can be an effective strategy to enhance solubility.[6] However, it is crucial to ensure that the chosen co-solvent does not independently affect the pH of your final assay buffer or interfere with the activity of the target channels. Always perform vehicle controls in your experiments.

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Inconsistent or no activity of Bisandrographolide C	1. Compound Degradation: The pH of the experimental buffer may be outside the optimal stability range. 2. Suboptimal Channel Activity: The pH of the buffer may not be optimal for TRPV1 or TRPV3 channel gating.	1. Verify Compound Stability: Prepare fresh solutions of Bisandrographolide C in a low pH buffer (e.g., pH 4.0) for your stock. Minimize the time the compound spends in neutral or basic buffers before application. 2. Optimize Assay pH: Perform a pH-response curve for your specific cell system to determine the optimal pH for channel activation by a known agonist. Then, test Bisandrographolide C at that pH. Refer to the Experimental Protocol for Determining Optimal pH below.
High background signal or cell death	1. pH-induced cellular stress: The experimental pH may be too acidic or basic for the cells, leading to non-specific effects.	1. Assess Cell Viability: Perform a cell viability assay (e.g., MTT or Trypan Blue exclusion) across the range of pH values you intend to test. 2. Establish a Tolerable pH Range: Identify a pH range that does not cause significant cell death or stress over the duration of your experiment.
Precipitation of Bisandrographolide C in assay buffer	1. Poor Solubility: The compound may not be sufficiently soluble at the final concentration in the aqueous assay buffer.	1. Adjust pH: Test if adjusting the pH of the assay buffer within the cell-tolerable range improves solubility. 2. Use of Co-solvents: Prepare a higher concentration stock solution in a suitable organic solvent (e.g., DMSO) and then dilute it into the final assay buffer. Ensure the final concentration of the organic solvent is low and included in your vehicle control.

Experimental Protocols

Protocol 1: Determination of Bisandrographolide C Stability at Different pH Values

This protocol outlines a method to assess the stability of Bisandrographolide C over time in buffers of varying pH.

Materials:

• Bisandrographolide C

• Buffers of different pH values (e.g., pH 4.0, 5.0, 6.0, 7.4, 8.0)

• HPLC system with a suitable column (e.g., C18)

• Incubator or water bath

Methodology:

• Prepare a concentrated stock solution of Bisandrographolide C in a suitable organic solvent (e.g., DMSO).

• Dilute the stock solution into each of the pH buffers to a final concentration suitable for HPLC analysis.

• Immediately after preparation (t=0), take an aliquot from each pH solution and analyze it by HPLC to determine the initial concentration of Bisandrographolide C.

• Incubate the remaining solutions at a controlled temperature (e.g., 25°C or 37°C).

• At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), withdraw aliquots from each pH solution.

• Analyze the aliquots by HPLC to quantify the remaining concentration of Bisandrographolide C.

• Plot the percentage of remaining Bisandrographolide C against time for each pH to determine the degradation kinetics.

Protocol 2: Determining the Optimal pH for Bisandrographolide C Activity in a Cell-Based Assay

This protocol describes how to identify the optimal pH for assessing the activity of Bisandrographolide C on TRPV1 or TRPV3 expressing cells using a calcium imaging assay.

Materials:

• Cells expressing the target channel (TRPV1 or TRPV3)

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM)

• Assay buffers with a range of pH values (e.g., 6.0, 6.5, 7.0, 7.4, 8.0) that are tolerated by the cells.

• Bisandrographolide C

• A known agonist for the target channel (e.g., capsaicin for TRPV1)

• Fluorescence microscope or plate reader

Methodology:

• Culture the cells expressing the target channel on a suitable plate or coverslip.

• Load the cells with a calcium-sensitive fluorescent dye according to the manufacturer's instructions.

• Wash the cells and replace the medium with the first pH-adjusted assay buffer.

• Establish a baseline fluorescence reading.

• Apply a known concentration of Bisandrographolide C and record the change in intracellular calcium concentration.

• As a positive control, apply a known agonist for the channel to confirm channel functionality at that pH.

• Repeat steps 3-6 for each of the different pH-adjusted assay buffers.

• Plot the response to Bisandrographolide C (e.g., peak fluorescence change) as a function of pH to determine the optimal pH for its activity.

Data Presentation

Table 1: pH-Dependent Stability of Andrographolide (a related diterpenoid lactone)

pH	Shelf-life (t90%) at 25°C	Degradation Products
2.0	4.3 years	Isoandrographolide, 8,9-didehydroandrographolide
6.0	41 days	15-seco-andrographolide, 14-deoxy-15-methoxyandrographolide, 14-deoxy-11,14-dehydroandrographolide
8.0	1.1 days	15-seco-andrographolide, 14-deoxy-15-methoxyandrographolide, 14-deoxy-11,14-dehydroandrographolide
Data inferred from studies on andrographolide and may serve as a guide for Bisandrographolide C.[1][2][5]

Table 2: pH Modulation of TRPV1 and TRPV3 Channels

Channel	Effect of Acidic pH
TRPV1	Direct activation and potentiation of responses to other agonists.
TRPV3	Can be activated or sensitized by weak acids.

Visualizations

Caption: Troubleshooting workflow for suboptimal Bisandrographolide C activity.

Caption: Simplified signaling pathway of Bisandrographolide C via TRPV1 activation.[11]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Degradation kinetics of Andrographolide in aqueous solution, product identification and biological activity evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Frontiers | Capsaicin and Proton Differently Modulate Activation Kinetics of Mouse Transient Receptor Potential Vanilloid-1 Channel Induced by Depolarization [frontiersin.org]
• 9. TRPV1 Receptors and Signal Transduction - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Determinants for Activation of the Ion Channel TRPV3 by Weak Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Identification and Troubleshooting of Potential Contaminants in Bisandrographolide C Extracts

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive guide to identifying and troubleshooting potential contaminants in Bisandrographolide C extracts derived from Andrographis paniculata. The following information is intended to assist researchers in ensuring the purity and quality of their experimental compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of contaminants I might encounter in my Bisandrographolide C extract?

A1: Contaminants in Bisandrographolide C extracts can be broadly categorized into three groups:

• Naturally Occurring Phytochemicals: These are other compounds extracted from the Andrographis paniculata plant material itself. Due to their structural similarity, other diterpenoid lactones are the most common contaminants.[1] Flavonoids and polyphenols are also frequently co-extracted.[2]

• Process-Related Impurities: These are substances introduced during the extraction and purification process. They can include residual solvents, artifacts formed from reactions with solvents (e.g., adducts), and impurities leached from chromatographic materials like silica (B1680970) gel (e.g., metal ions, fine particles).[2][3][4]

• Degradation Products: Bisandrographolide C, or co-eluting compounds like Andrographolide, may degrade under certain conditions (e.g., heat, pH), leading to the formation of impurities.[5][6]

Q2: My HPLC chromatogram shows a peak very close to my Bisandrographolide C peak. What could it be?

A2: A closely eluting peak is likely a structurally similar compound. The most probable candidates are other diterpenoids from Andrographis paniculata, such as Andrographolide, Neoandrographolide, and 14-deoxy-11,12-didehydroandrographolide.[1][7][8][9] These compounds share a similar core structure, leading to comparable retention times in reversed-phase HPLC.

Q3: I'm observing unexpected peaks in my blank injections. What is the likely source?

A3: Unexpected peaks in blank injections, often referred to as "ghost peaks," typically originate from the analytical system itself. Common causes include:

• Contaminated Mobile Phase: Impurities in the solvents or additives used for your mobile phase can accumulate and elute as peaks.[10]

• System Contamination: Residual compounds from previous injections can be retained in the injector, tubing, or column and elute in subsequent runs.[11]

• Solvent Adducts: In mass spectrometry detection, solvent molecules can form adducts with ions, appearing as distinct peaks.[3][12][13]

Q4: How can I confirm the identity of an unknown peak in my chromatogram?

A4: Identifying an unknown peak requires a combination of chromatographic and spectroscopic techniques. A common workflow involves:

• UV-Vis Spectral Analysis: If using a Diode Array Detector (DAD) with your HPLC, you can obtain the UV spectrum of the unknown peak and compare it to known compounds.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful technique for obtaining the molecular weight of the unknown compound. Fragmentation patterns from MS/MS analysis can provide structural information.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For complete structural elucidation of a significant and isolatable impurity, NMR is the gold standard.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving contamination issues in your Bisandrographolide C extracts.

Issue 1: Poor resolution between Bisandrographolide C and a contaminating peak.

Potential Cause	Troubleshooting Steps
Co-elution of structurally similar diterpenoids	1. Optimize Mobile Phase: Adjust the gradient slope or the ratio of organic solvent to water. A shallower gradient can improve separation. 2. Change Solvent System: If using methanol (B129727), try acetonitrile, or vice-versa. The different selectivity may resolve the peaks. 3. Adjust pH: For compounds with ionizable groups, adjusting the mobile phase pH can alter retention times. 4. Try a Different Column: A column with a different stationary phase (e.g., Phenyl-Hexyl instead of C18) may provide the necessary selectivity.
Peak Tailing	1. Check for Column Overload: Inject a smaller sample volume or a more dilute sample. 2. Mobile Phase pH: Ensure the mobile phase pH is appropriate for your analytes to avoid partial ionization. 3. Column Contamination: Flush the column with a strong solvent to remove strongly retained impurities.

Issue 2: Appearance of unexpected peaks in the chromatogram.

Potential Cause	Troubleshooting Steps
Solvent or Reagent Contamination	1. Run Blank Injections: Inject the mobile phase and sample solvent individually to identify the source of contamination.[11] 2. Use High-Purity Solvents: Always use HPLC or LC-MS grade solvents to minimize impurities.[3][10] 3. Freshly Prepare Mobile Phase: Prepare mobile phases fresh daily and filter them to remove particulate matter.[10]
Sample Degradation	1. Investigate Sample Stability: Analyze the sample over time to see if the impurity peak increases. 2. Control Temperature and Light Exposure: Store extracts and solutions at low temperatures and protected from light.
Contamination from Silica Gel	1. Use High-Quality Silica Gel: Employ high-purity silica gel for column chromatography to minimize metal ion contamination.[2] 2. Pre-wash Silica: Consider pre-washing the silica gel with the mobile phase to remove any fines or soluble impurities.

Data Presentation: Potential Contaminants in Andrographis paniculata Extracts

The following table summarizes potential contaminants that may be present in Bisandrographolide C extracts, along with their origin and typical analytical characteristics.

Contaminant	Category	Origin	Typical Concentration Range in Crude Extract	Analytical Notes
Andrographolide	Naturally Occurring	Andrographis paniculata	0.054 – 4.686% (in different plant parts)[9]	Often the major component, may co-elute with Bisandrographolide C.
Neoandrographolide	Naturally Occurring	Andrographis paniculata	Variable, generally lower than Andrographolide	Structurally similar diterpenoid, potential for co-elution.
14-deoxy-11,12-didehydroandrographolide	Naturally Occurring / Degradation Product	Andrographis paniculata / Degradation of Andrographolide[6]	Variable	Can be a natural constituent and a degradation product.
Flavonoids (e.g., Apigenin, Luteolin)	Naturally Occurring	Andrographis paniculata[1]	Variable	Generally more polar than diterpenoids.
Polyphenols	Naturally Occurring	Andrographis paniculata[1]	Variable	Broad class of compounds with varying polarities.
Residual Solvents (e.g., Methanol, Ethanol, Acetonitrile)	Process-Related	Extraction and Chromatography	Trace amounts	Can be detected by Gas Chromatography (GC).
Solvent Adducts (e.g., [M+Na]+, [M+HCOOH]-)	Process-Related	LC-MS Analysis	Variable	Observed in mass spectra, dependent on mobile phase additives.[7]
Silica Gel Fines/Metal Ions	Process-Related	Column Chromatography	Trace amounts	Can cause peak tailing and affect separation.[2]

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol outlines a general method for the analysis of Bisandrographolide C extracts. Optimization may be required based on the specific instrument and column used.

• Instrumentation: HPLC system with a UV/Vis or Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1]

• Mobile Phase:

  • Solvent A: Water

  • Solvent B: Methanol or Acetonitrile

• Gradient Elution:

  • Start with a composition of 40-50% B.

  • Linearly increase to 80-90% B over 20-30 minutes.

  • Hold at high %B for 5 minutes to wash the column.

  • Return to initial conditions and equilibrate for 10-15 minutes.

• Flow Rate: 1.0 mL/min.[1]

• Detection Wavelength: 223 nm.[1]

• Injection Volume: 10-20 µL.

• Sample Preparation: Dissolve the dried extract in the initial mobile phase composition or a compatible solvent like methanol to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Protocol 2: Preliminary Phytochemical Screening for Contaminant Classes

These simple chemical tests can help identify the presence of major classes of phytochemical contaminants in your extract.

• Test for Flavonoids (Shinoda Test):

  • Dissolve a small amount of the extract in ethanol.

  • Add a few fragments of magnesium ribbon.

  • Add a few drops of concentrated hydrochloric acid.

  • A pink or magenta color indicates the presence of flavonoids.

• Test for Phenols (Ferric Chloride Test):

  • Dissolve a small amount of the extract in ethanol.

  • Add a few drops of neutral 5% ferric chloride solution.

  • A dark green or blue-black color suggests the presence of phenolic compounds.[15]

• Test for Terpenoids (Salkowski Test):

  • Dissolve a small amount of the extract in 2 mL of chloroform.

  • Carefully add 3 mL of concentrated sulfuric acid to form a layer.

  • A reddish-brown coloration at the interface is indicative of terpenoids.[15]

Mandatory Visualization

Caption: Workflow for identifying unknown contaminants in Bisandrographolide C extracts.

Caption: General workflow for the purification of Bisandrographolide C and contaminant removal.

References

• 1. benchchem.com [benchchem.com]
• 2. The little secrets of silica gel in liquid chromatography columns_ [uhplcslab.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. ijariie.com [ijariie.com]
• 7. Quantitative Determination of Andrographolide and Related Compounds in Andrographis paniculata Extracts and Biological Evaluation of Their Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medic.upm.edu.my [medic.upm.edu.my]
• 9. phytojournal.com [phytojournal.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. youtube.com [youtube.com]
• 12. escholarship.org [escholarship.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. ijfmr.com [ijfmr.com]

Reference Data & Comparative Studies

Bisandrographolide C vs. Bisandrographolide A: A Comparative Guide to Their Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide A and Bisandrographolide C are dimeric diterpenoids isolated from Andrographis paniculata, a plant with a long history in traditional medicine.[1][2] Both compounds are structurally related to andrographolide (B1667393), the major bioactive constituent of the plant, and have garnered interest for their potential therapeutic applications.[2][3] This guide provides an objective comparison of the biological activities of Bisandrographolide C and Bisandrographolide A, supported by available experimental data. While research on these specific dimers is less extensive than on their monomeric precursor, andrographolide, existing studies reveal distinct and overlapping pharmacological profiles.[3]

Comparative Analysis of Biological Activity

The primary distinction in the biological activity of Bisandrographolide A and C lies in their differential activation of Transient Receptor Potential (TRP) channels.[3] Both compounds have also been identified as targeting the tetraspanin CD81, suggesting a shared potential in modulating cancer cell metastasis.[4][5]

Quantitative Data Summary

The following table summarizes the available quantitative data for the biological activities of Bisandrographolide A and Bisandrographolide C. It is important to note that direct comparative studies under identical experimental conditions are limited.

Compound	Target	Assay Type	Result	Unit
Bisandrographolide A	TRPV4 Channel	Calcium Imaging	EC50 = 790-950	nM
CD81	Microscale Thermophoresis	Binds to CD81	-
Bisandrographolide C	TRPV1 Channel	Binding Affinity	Kd = 289	µM
TRPV3 Channel	Binding Affinity	Kd = 341	µM
CD81	Microscale Thermophoresis	Binds to CD81	-
Cardiomyocytes	Hypoxia-Reoxygenation	Protective Effect	-

EC50 (Half-maximal effective concentration) represents the concentration of a drug that induces a response halfway between the baseline and maximum after a specified exposure time.[6] Kd (Dissociation constant) is a measure of the binding affinity between a ligand and a receptor.[7]

Key Biological Activities

Modulation of TRP Channels

A significant differentiator between the two compounds is their selectivity for TRP channels. Bisandrographolide A is a potent activator of the TRPV4 channel, with an EC50 in the nanomolar range.[6][8] In contrast, it does not show activity on TRPV1, TRPV2, or TRPV3 channels.[6]

On the other hand, Bisandrographolide C selectively activates TRPV1 and TRPV3 channels, with Kd values in the micromolar range.[7][9] This differential activation of TRP channels suggests distinct potential therapeutic applications, for instance, in pain modulation and sensory perception.

Anti-Cancer Activity

Anti-Inflammatory Activity

Bisandrographolide A has been noted for its anti-inflammatory properties, with studies indicating it can inhibit the production of pro-inflammatory cytokines and mediators.[2] The parent compound, andrographolide, is a known inhibitor of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, a key regulator of inflammation.[11][12] It is plausible that its dimeric forms, including Bisandrographolide A and C, may share similar anti-inflammatory mechanisms, although further direct evidence is required.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are based on standard practices in pharmacology and cell biology.

TRP Channel Activation Assay (Calcium Imaging)

This assay is used to determine the ability of a compound to activate TRP channels, leading to an influx of calcium ions.

• Cell Culture and Transfection: Human Embryonic Kidney 293 (HEK293) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum. Cells are transiently transfected with a plasmid encoding the human TRP channel of interest (e.g., TRPV1, TRPV3, or TRPV4).

• Calcium Indicator Loading: Transfected cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM) for 30-60 minutes at 37°C.

• Fluorescence Microscopy: The cells are washed with a physiological salt solution. A baseline fluorescence is recorded using a fluorescence microscope.

• Compound Application: Bisandrographolide A or C is added at various concentrations, and the change in intracellular calcium is monitored by measuring the fluorescence intensity.

• Data Analysis: The dose-response curve is plotted to determine the EC50 value.

Cell Viability Assay (MTT Assay)

This colorimetric assay assesses the effect of a compound on cell metabolic activity, which is an indicator of cell viability and cytotoxicity.

• Cell Seeding: Cancer cells (e.g., EC109 esophageal cancer cells) are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of Bisandrographolide A or C for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours, allowing viable cells to convert MTT to formazan (B1609692).

• Formazan Solubilization: The medium is removed, and a solubilizing agent like DMSO is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm. The IC50 value (the concentration that inhibits 50% of cell growth) is calculated from the dose-response curve.

Microscale Thermophoresis (MST)

MST is a technique used to quantify the binding affinity between molecules in solution.

• Protein Labeling: The target protein (e.g., CD81) is fluorescently labeled.

• Sample Preparation: A serial dilution of the ligand (Bisandrographolide A or C) is prepared. The labeled protein and the ligand dilutions are mixed.

• MST Measurement: The samples are loaded into capillaries, and an infrared laser creates a temperature gradient. The movement of the fluorescently labeled protein along this gradient is monitored.

• Data Analysis: Changes in the thermophoretic movement upon ligand binding are measured and plotted against the ligand concentration to determine the binding affinity (Kd).[13]

Signaling Pathways and Mechanisms of Action

While the direct downstream signaling pathways for Bisandrographolide A and C are still under investigation, their known molecular targets provide insights into their potential mechanisms of action. The binding to CD81 suggests an interference with signaling complexes involved in cell migration. The activation of different TRP channels indicates distinct effects on calcium signaling pathways. Based on the known anti-inflammatory mechanism of the parent compound andrographolide, a potential pathway involving the inhibition of NF-κB is hypothesized for the bisandrographolides.

Caption: Differentiated activities of Bisandrographolide A and C.

Conclusion

Bisandrographolide A and Bisandrographolide C, while structurally similar, exhibit distinct biological activities, primarily distinguished by their selective activation of different TRP channels. Bisandrographolide A is a potent activator of TRPV4, whereas Bisandrographolide C activates TRPV1 and TRPV3. Both compounds share the ability to bind to CD81, indicating a common potential as anti-metastatic agents. While data on their anti-inflammatory and broader anti-cancer activities are less defined than for their parent compound, andrographolide, the available evidence suggests they are promising candidates for further investigation in drug development. Future research should focus on direct comparative studies to elucidate their relative potencies and detailed mechanisms of action.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Andrographolide interferes with binding of nuclear factor-κB to DNA in HL-60-derived neutrophilic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. The wide spectrum anti-inflammatory activity of andrographolide in comparison to NSAIDs: A promising therapeutic compound against the cytokine storm | PLOS One [journals.plos.org]
• 11. Andrographolide Reduces Cytokine Release and Cyclooxygenase-2 Expression by Inhibiting the JNK and NF-κB Pathways in Glioblastoma Cells Exposed to Cadmium - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. benchchem.com [benchchem.com]

A Comparative Efficacy Analysis: Bisandrographolide C vs. Andrographolide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological efficacy of Bisandrographolide C and its parent monomer, Andrographolide (B1667393), both diterpenoids isolated from Andrographis paniculata. While Andrographolide has been the subject of extensive research, revealing a broad spectrum of pharmacological activities, Bisandrographolide C is a less-studied dimer with distinct biological targets. This document summarizes the available quantitative data, outlines key experimental methodologies, and visualizes relevant signaling pathways to facilitate further research and drug development.

Data Presentation: A Quantitative Comparison

The following table summarizes the known biological activities and quantitative data for Bisandrographolide C and Andrographolide. It is important to note that the research on Andrographolide is far more extensive, resulting in a greater volume of available data.

Biological Target/Activity	Compound	Assay Type	Result	Unit	Citation(s)
Ion Channel Modulation
TRPV1 Channel	Bisandrographolide C	Binding Affinity	Kd = 289	µM	[1][2]
TRPV3 Channel	Bisandrographolide C	Binding Affinity	Kd = 341	µM	[1][2]
Anti-Cancer Activity
Breast Cancer (MDA-MB-231)	Andrographolide	Cytotoxicity (24h)	IC50 = 51.98	µM	[1]
Breast Cancer (MDA-MB-231)	Andrographolide	Cytotoxicity (48h)	IC50 = 30.28	µM	[1]
Breast Cancer (MCF-7)	Andrographolide	Cytotoxicity (24h)	IC50 = 61.11	µM	[1]
Breast Cancer (MCF-7)	Andrographolide	Cytotoxicity (48h)	IC50 = 36.9	µM	[1]
Oral Cancer (KB)	Andrographolide	Cytotoxicity (48h)	IC50 = 106.2	µg/ml	[1]
Esophageal Cancer	Bisandrographolide C	Binding to CD81	Binds to CD81	-	[1][3][4]
Anti-Inflammatory Activity
PGE2 Inhibition	Andrographolide	PGE2 Assay	IC50 = 8.8	µM	[5]
NF-κB Downregulation	Andrographolide	Flow Cytometry	Potent downregulation	-	[5]
Cardioprotective Effect
Cardiomyocytes	Bisandrographolide C	Hypoxia-Reoxygenation	Protective Effect	-	[1][6]

Key Experimental Protocols

In Vitro Assay for TRPV Channel Activation by Bisandrographolide C

This protocol assesses the ability of Bisandrographolide C to activate TRPV1 and TRPV3 channels using calcium imaging.

Methodology: [1][6]

• Cell Culture and Transfection:

  • HEK293T cells are cultured under standard conditions.

  • Cells are transiently transfected with a plasmid encoding for the human TRPV1 or TRPV3 channel.

• Calcium Imaging:

  • Transfected cells are plated on glass coverslips and loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

  • The coverslips are mounted on an inverted microscope equipped for ratiometric calcium imaging.

  • Cells are perfused with a standard extracellular solution.

  • Bisandrographolide C is applied at various concentrations, and changes in intracellular calcium are monitored by measuring the fluorescence ratio.

  • A known agonist (e.g., capsaicin (B1668287) for TRPV1) is used as a positive control.

• Data Analysis:

  • The dose-response relationship for Bisandrographolide C-induced calcium influx is analyzed to determine the half-maximal effective concentration (EC50) or, in binding studies, the dissociation constant (Kd).

Cytotoxicity Assay for Andrographolide in Cancer Cell Lines

This protocol determines the concentration of Andrographolide that inhibits the growth of cancer cells by 50% (IC50).

Methodology:

• Cell Culture:

  • Cancer cell lines (e.g., MDA-MB-231, MCF-7) are cultured in a suitable medium supplemented with fetal bovine serum and antibiotics.

• Compound Treatment:

  • Cells are seeded in 96-well plates and allowed to attach overnight.

  • Cells are then treated with various concentrations of Andrographolide for 24 or 48 hours.

• Cell Viability Assessment:

  • Cell viability is assessed using a standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

  • The absorbance is measured using a microplate reader.

• Data Analysis:

  • The percentage of cell viability is calculated relative to untreated control cells.

  • The IC50 value is determined by plotting the percentage of viability against the log of the drug concentration and fitting the data to a dose-response curve.

Microscale Thermophoresis (MST) for Bisandrographolide C and CD81 Binding

This protocol measures the binding affinity between Bisandrographolide C and the CD81 protein.[1]

Methodology:

• Protein Labeling:

  • The target protein (CD81) is fluorescently labeled.

• Sample Preparation:

  • A series of dilutions of Bisandrographolide C are prepared.

  • The labeled target protein is mixed with each dilution of Bisandrographolide C.

• MST Measurement:

  • The samples are loaded into capillaries.

  • An infrared laser creates a temperature gradient, and the movement of the fluorescently labeled protein is monitored.

  • Changes in the thermophoretic movement upon binding of Bisandrographolide C are measured.

• Data Analysis:

  • The change in thermophoresis is plotted against the concentration of Bisandrographolide C.

  • The binding affinity (Kd) is determined by fitting the data to a binding curve.

Signaling Pathways and Experimental Workflows

Signaling Pathways

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The wide spectrum anti-inflammatory activity of andrographolide in comparison to NSAIDs: A promising therapeutic compound against the cytokine storm | PLOS One [journals.plos.org]
• 6. benchchem.com [benchchem.com]

Validating the Binding of Bisandrographolide C to CD81: A Comparative Guide

This guide provides a comprehensive analysis of the binding of Bisandrographolide C to the tetraspanin protein CD81. Intended for researchers, scientists, and drug development professionals, this document outlines the current understanding of this interaction, compares it with other known CD81 ligands, and provides detailed experimental protocols for validation.

Recent studies have identified Bisandrographolide C, a diterpenoid dimer isolated from the medicinal plant Andrographis paniculata, as a compound that binds to the CD81 protein.[1][2][3] This interaction is of significant interest due to CD81's role in various physiological and pathological processes, including viral entry and cancer metastasis.[4][5] This guide summarizes the available data, presents methodologies for validation, and visualizes the relevant pathways and workflows.

Comparative Analysis of CD81 Ligand Binding

The binding of Bisandrographolide C to CD81 has been confirmed experimentally.[1][2] However, for a comprehensive understanding, it is crucial to compare its binding characteristics with those of other molecules known to interact with CD81. The following table summarizes the available quantitative data for various CD81 ligands.

Ligand	Ligand Type	Method	Binding Affinity (Kd)
Bisandrographolide C	Small Molecule	Microscale Thermophoresis (MST)	Binding Confirmed (Kd not reported)[1][2][4]
Andrographolide	Small Molecule	Microscale Thermophoresis (MST)	Binding Confirmed (Kd not reported)[1][2]
Bisandrographolide A	Small Molecule	Microscale Thermophoresis (MST)	Binding Confirmed (Kd not reported)[1][2]
5-benzyloxyindole derivative	Small Molecule	Surface Plasmon Resonance (SPR)	2.01 x 10⁻⁴ M[6]
1-aminoadamantane derivatives	Small Molecule	Not specified	Binds to CD81[6]

Experimental Protocols

To validate the binding of a small molecule like Bisandrographolide C to a membrane protein such as CD81, several biophysical techniques can be employed. Microscale Thermophoresis (MST) and Surface Plasmon Resonance (SPR) are two powerful methods for quantifying such interactions.

Microscale Thermophoresis (MST)

MST measures the motion of molecules in a microscopic temperature gradient. A change in the hydration shell, charge, or size of a molecule upon ligand binding results in a change in its thermophoretic movement, which can be used to determine binding affinity.

Protocol:

• Protein Labeling: The target protein, recombinant human CD81, is fluorescently labeled using an appropriate kit (e.g., with an NHS-ester dye).[7] Unbound dye is removed through purification, for instance, by column chromatography.[7]

• Sample Preparation: A constant concentration of the labeled CD81 protein is prepared in a suitable buffer.[7] A serial dilution of the unlabeled ligand, Bisandrographolide C, is also prepared in the same buffer.[7]

• Incubation: The labeled CD81 is mixed with each concentration of Bisandrographolide C and incubated to allow the binding to reach equilibrium.[7]

• MST Measurement: The samples are loaded into glass capillaries and placed in the MST instrument.[7] An infrared laser creates a microscopic temperature gradient, and the movement of the fluorescently labeled protein is monitored.[3]

• Data Analysis: The change in thermophoresis is plotted against the ligand concentration, and the data is fitted to a binding curve to determine the dissociation constant (Kd).[7]

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that detects changes in the refractive index at the surface of a sensor chip, allowing for the real-time monitoring of biomolecular interactions.[8]

Protocol:

• Chip Immobilization: The target protein, CD81, is immobilized on the surface of a sensor chip.[4]

• Analyte Preparation: The ligand, Bisandrographolide C, is prepared in a suitable running buffer at various concentrations.[4]

• Binding Analysis: The Bisandrographolide C solution is flowed over the sensor chip surface. The association of the ligand with the immobilized CD81 is measured as a change in the SPR signal.[4]

• Dissociation Analysis: The running buffer is flowed over the chip to measure the dissociation of the Bisandrographolide C from the CD81.[4]

• Data Analysis: The association and dissociation rates are used to calculate the dissociation constant (Kd).[4]

Visualizing Experimental and Biological Contexts

Diagrams are provided below to illustrate the experimental workflow for validating the Bisandrographolide C-CD81 interaction and the potential downstream signaling effects of this binding.

Caption: Workflow for validating Bisandrographolide C and CD81 binding.

Caption: CD81 signaling pathway and its inhibition by Bisandrographolide C.

Biological Significance of the Interaction

CD81 is a tetraspanin protein involved in a wide array of cellular functions, including cell adhesion, motility, and signal transduction.[4] Notably, it is implicated in the metastasis of esophageal cancer.[5] The binding of Bisandrographolide C to CD81 is thought to interfere with the function of CD81 and its interaction with partner proteins, thereby suppressing signaling pathways that promote cancer cell motility and invasion.[1][5] Furthermore, CD81 is a known co-receptor for the Hepatitis C virus (HCV), making it a potential target for antiviral therapies.[4] The identification of small molecules like Bisandrographolide C that bind to CD81 opens new avenues for the development of therapeutics targeting these conditions.

References

• 1. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. An Overview of Current Methods to Confirm Protein-Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Selectivity of Bisandrographolide C: A Comparative Guide to its Cross-reactivity with TRP Channels

For researchers, scientists, and drug development professionals, this guide provides a comprehensive analysis of the cross-reactivity of Bisandrographolide C, a diterpenoid dimer from Andrographis paniculata, with Transient Receptor Potential (TRP) channels. Understanding the selectivity of this natural compound is crucial for its potential development as a pharmacological tool or therapeutic agent.

Bisandrographolide C has been identified as a selective activator of specific channels within the TRP vanilloid (TRPV) subfamily.[1][2] However, a thorough assessment of its activity across the broader TRP channel family is essential to delineate its precise mechanism of action and potential off-target effects. This guide synthesizes the available experimental data on the interaction of Bisandrographolide C and related compounds with various TRP channels, presents detailed experimental protocols for assessing these interactions, and visualizes the pertinent signaling pathways and experimental workflows.

Quantitative Data Summary

Compound	Target Channel	Effect	Quantitative Data	Cell Type
Bisandrographolide C	TRPV1	Activator	Kd = 289 µM	Not Specified
TRPV3	Activator	Kd = 341 µM	Not Specified
TRPM, TRPA, TRPC Subfamilies	Not Reported	Not Reported	Not Reported
Bisandrographolide A	TRPV4	Activator	EC50 = 790-950 nM	HEK293T cells
TRPV1, TRPV2, TRPV3	No activation or block	Not Observed	HEK293T cells
Andrographolide	TRPV1, TRPV2, TRPV3, TRPV4	No activation or block	Not Observed	HEK293T cells

Experimental Protocols

The following methodologies are standard assays used to characterize the activity of compounds like Bisandrographolide C on TRP channels.

Calcium Imaging Assay

This high-throughput screening method is utilized to identify compounds that modulate TRP channel activity by measuring changes in intracellular calcium concentration ([Ca2+]i).

1. Cell Culture and Transfection:

• Human Embryonic Kidney 293T (HEK293T) cells are a commonly used cell line due to their low endogenous expression of TRP channels.

• Cells are cultured in a suitable medium, such as Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics, at 37°C in a humidified atmosphere with 5% CO2.

• For the assay, cells are transiently transfected with a plasmid DNA encoding the specific human TRP channel of interest. Co-transfection with a fluorescent protein (e.g., GFP or RFP) can be used to identify successfully transfected cells.

2. Calcium Indicator Loading:

• 24-48 hours post-transfection, the cells are loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM or Fluo-4 AM, for 30-60 minutes at 37°C.

3. Compound Application and Data Acquisition:

• The cells are then washed to remove excess dye and placed in a buffer solution.

• Baseline fluorescence is recorded using a fluorescence microscope or a plate reader.

• Bisandrographolide C or other test compounds are added at various concentrations.

• Changes in fluorescence intensity, corresponding to changes in [Ca2+]i, are recorded over time. An increase in fluorescence indicates channel activation, while a decrease may suggest inhibition (in the presence of an agonist).

4. Data Analysis:

• The change in fluorescence is typically expressed as a ratio (e.g., F/F0) or a percentage of the maximal response to a known reference agonist (e.g., capsaicin (B1668287) for TRPV1).

• Dose-response curves are generated to determine the EC50 (for agonists) or IC50 (for antagonists) values.

Whole-Cell Patch-Clamp Electrophysiology

This technique provides a direct measure of ion channel activity by recording the ionic currents flowing through the cell membrane.

1. Cell Preparation:

• HEK293T cells transfected with the TRP channel of interest are used. Transfected cells can be identified by co-expressed fluorescent markers.

2. Recording Configuration:

• A glass micropipette with a tip diameter of ~1 µm is filled with an intracellular solution and brought into contact with the cell membrane to form a high-resistance seal (a "giga-seal").

• The membrane patch under the pipette tip is then ruptured to gain electrical access to the cell's interior, establishing the "whole-cell" configuration.

3. Voltage-Clamp and Data Acquisition:

• The cell membrane potential is clamped at a specific holding potential (e.g., -60 mV).

• Voltage ramps or steps are applied to elicit channel currents.

• Bisandrographolide C is applied to the extracellular solution via a perfusion system.

• The resulting changes in ionic current are recorded using a specialized amplifier and data acquisition software.

4. Data Analysis:

• The amplitude and characteristics of the current (e.g., current-voltage relationship, activation and deactivation kinetics) are analyzed to determine the effect of the compound on the channel.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and processes involved in studying Bisandrographolide C's interaction with TRP channels, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Limited Research on Synergistic Effects of Bisandrographolide C with Chemotherapy, Extensive Data Available for Andrographolide

Initial investigations reveal a significant lack of published scientific literature detailing the synergistic effects of Bisandrographolide (B10772405) C with common chemotherapy drugs. Despite a thorough search for in vitro and in vivo studies, no direct evidence of Bisandrographolide C enhancing the efficacy of agents such as doxorubicin (B1662922), cisplatin (B142131), or paclitaxel (B517696) was found. However, extensive research is available for a related diterpenoid from the same plant (Andrographis paniculata), andrographolide (B1667393), demonstrating its potent synergistic anticancer activities.

This guide will proceed by presenting the substantial body of evidence for andrographolide's synergistic effects with various chemotherapy drugs as a proxy, given the absence of data for Bisandrographolide C. This information is intended to provide researchers, scientists, and drug development professionals with a comparative framework and detailed experimental insights that may be relevant for exploring the potential of other bisandrographolide compounds.

Synergistic Effects of Andrographolide with Chemotherapy Drugs

Andrographolide has been shown to enhance the cytotoxic effects of several chemotherapy agents across various cancer cell lines. This synergy often allows for lower effective doses of the conventional drug, potentially reducing toxicity-related side effects. The primary mechanisms of this synergy involve the induction of apoptosis, cell cycle arrest, and modulation of key signaling pathways.

Combination with Doxorubicin

Andrographolide has been observed to synergistically enhance the anticancer effects of doxorubicin in breast cancer models. This combination has been shown to inhibit tumor growth and prevent lung metastasis.[1] One study demonstrated that andrographolide and doxorubicin work together to induce cell death by suppressing Manganese Superoxide Dismutase (MnSOD), a key enzyme in cellular antioxidant defense.[2]

Combination with Cisplatin

The combination of andrographolide and cisplatin has demonstrated synergistic anticancer activity in colon and colorectal cancer cells.[3][4] This enhanced effect is attributed to the potentiation of cisplatin-induced endoplasmic reticulum stress and the inhibition of STAT3, mediated by an increase in intracellular reactive oxygen species (ROS).[4] In human colorectal carcinoma Lovo cells, andrographolide sensitizes the cells to cisplatin by enhancing both intrinsic and extrinsic apoptotic pathways.[5] This leads to an increased release of cytochrome c and activation of caspases.[5]

Combination with Paclitaxel

Significant synergistic effects have been reported when combining andrographolide with paclitaxel in non-small cell lung cancer (NSCLC) cells (A549).[6] The combination leads to a significant reduction in the IC50 value of paclitaxel and is associated with an accumulation of reactive oxygen species (ROS).[6] This synergistic activity has been observed both in vitro and in vivo.[6]

Quantitative Data Summary

The following tables summarize the quantitative data from key studies on the synergistic effects of andrographolide with doxorubicin, cisplatin, and paclitaxel.

Table 1: Synergistic Effects of Andrographolide and Doxorubicin on Breast Cancer Stem Cells

Cell Line	Treatment	Outcome	Reference
CD24-/CD44+ Breast Cancer Stem Cells	0.1µM doxorubicin + 0.285 mM andrographolide	Restored sensitivity to doxorubicin, correlated with decreased MnSOD activity	[2]

Table 2: Synergistic Effects of Andrographolide and Cisplatin on Colon Cancer Cells

Cell Line	Treatment	Outcome	Reference
HCT116 and HT29	Andrographolide + Cisplatin	Enhanced growth inhibition	[3]
HCT116	Andrographolide + Cisplatin	Enhanced cell cycle arrest at G2/M phase	[3]
Lovo	Andrographolide + Cisplatin	Potentiated cytotoxic effect through apoptosis	[5]

Table 3: Synergistic Effects of Andrographolide and Paclitaxel on A549 NSCLC Cells

Cell Line	Treatment	IC50 Value	Outcome	Reference
A549	Paclitaxel alone	15.9 nM	-	[6]
A549	Paclitaxel + Andrographolide	0.5-7.4 nM	1.22-1.27-fold increase in apoptosis, 1.7-fold increase in ROS accumulation	[6]

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Seed cancer cells (e.g., HCT116, HT29) in 96-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of andrographolide, the chemotherapy drug (e.g., cisplatin), or a combination of both for 24-48 hours.

• After the treatment period, add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the MTT solution and add dimethyl sulfoxide (B87167) (DMSO) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the control (untreated cells).[3]

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Seed cells in 6-well plates and treat with the compounds as described for the cell viability assay.

• After treatment, harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry. The percentages of early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells are determined.[6]

Reactive Oxygen Species (ROS) Assay

• Treat cells with the drug combination for the desired time.

• Incubate the cells with a fluorescent probe, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA), at 37°C for 30 minutes.

• Wash the cells with PBS to remove excess probe.

• Measure the fluorescence intensity using a flow cytometer or fluorescence microscope. An increase in fluorescence indicates an increase in intracellular ROS levels.[6]

Signaling Pathways and Experimental Workflows

Synergistic Apoptosis Induction by Andrographolide and Cisplatin

The combination of andrographolide and cisplatin enhances apoptosis in colorectal cancer cells through both intrinsic and extrinsic pathways.

Caption: Andrographolide and Cisplatin induce synergistic apoptosis.

Experimental Workflow for Assessing Synergy

The following diagram illustrates a typical workflow for evaluating the synergistic effects of a natural compound like andrographolide with a chemotherapy drug.

Caption: Experimental workflow for synergy assessment.

ROS-Mediated Synergy of Andrographolide and Paclitaxel

The synergistic anticancer effect of andrographolide and paclitaxel in A549 cells is primarily mediated by the accumulation of reactive oxygen species (ROS).

Caption: Andrographolide and Paclitaxel induce ROS-mediated apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. scitepress.org [scitepress.org]
• 3. researchgate.net [researchgate.net]
• 4. Synergistic antitumor effect of Andrographolide and cisplatin through ROS-mediated ER stress and STAT3 inhibition in colon cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Andrographolide sensitizes the cytotoxicity of human colorectal carcinoma cells toward cisplatin via enhancing apoptosis pathways in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synergistic anticancer effects of andrographolide and paclitaxel against A549 NSCLC cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Bisandrographolide C and Paclitaxel for Esophageal Cancer Therapy

A detailed guide for researchers and drug development professionals on the efficacy, mechanisms, and experimental validation of a promising natural compound versus a standard-of-care synthetic drug in the context of esophageal cancer.

In the landscape of cancer therapeutics, the exploration of natural compounds alongside established synthetic drugs provides a critical avenue for discovering novel treatment strategies. This guide presents a head-to-head comparison of Bisandrographolide C, a diterpenoid dimer from the plant Andrographis paniculata, and Paclitaxel (B517696), a widely used synthetic chemotherapeutic agent, for the treatment of esophageal cancer. While Bisandrographolide C is an emerging compound with a novel mechanism of action, Paclitaxel has long been a cornerstone of esophageal cancer treatment regimens. This comparison aims to provide a comprehensive overview of their respective anticancer properties, supported by experimental data, detailed protocols, and mechanistic insights.

Quantitative Comparison of Anticancer Activity

The in vitro cytotoxic effects of Bisandrographolide C and Paclitaxel have been evaluated across various cancer cell lines. Due to the limited availability of specific data for Bisandrographolide C in esophageal cancer cell lines, data for its well-studied structural analog, Andrographolide, is included as a proxy to provide a baseline for comparison.

Compound	Cell Line	Cancer Type	IC50 (µM)	Citation
Andrographolide	ECA109	Esophageal Cancer	Approx. 20-40 (dose-dependent inhibition)	[1]
KB	Oral Cancer	106.2 µg/mL (approx. 303 µM)	[2]
Paclitaxel	KYSE-30	Esophageal Squamous Cell Carcinoma	0.042	[3]
EC-109	Esophageal Squamous Cell Carcinoma	0.038	[3]
TE-1	Esophageal Squamous Cell Carcinoma	>10 (Resistant)	[4]
TE-15	Esophageal Cancer	0.001272
TE-11	Esophageal Cancer	0.001370
TE-8	Esophageal Cancer	0.001953
TE-10	Esophageal Cancer	0.002600
SKGT4	Esophageal Adenocarcinoma	Inhibition observed at 50 nM (0.05 µM)	[5]
Nab-Paclitaxel (KYSE30)	Esophageal Squamous Cell Carcinoma	0.00615 (ng/mL to µM conversion needed)	[3]
Nab-Paclitaxel (KYSE70)	Esophageal Squamous Cell Carcinoma	0.00721 (ng/mL to µM conversion needed)	[3]
Nab-Paclitaxel (KYSE150)	Esophageal Squamous Cell Carcinoma	0.00449 (ng/mL to µM conversion needed)	[3]

Mechanisms of Action and Signaling Pathways

The anticancer effects of Bisandrographolide C and Paclitaxel are mediated through distinct molecular mechanisms, targeting different cellular components and signaling cascades.

Bisandrographolide C: Targeting CD81 to Inhibit Metastasis

Bisandrographolide C, along with its analogs Bisandrographolide A and Andrographolide, has been shown to bind to and suppress the function of CD81, a tetraspanin protein.[6][7] In esophageal cancer, high expression of CD81 is associated with an increased risk of metastasis.[6] By inhibiting CD81, Bisandrographolide C is thought to disrupt the formation of signaling complexes that are crucial for cancer cell motility and invasion, thereby exerting anti-metastatic effects.[6] The downstream signaling cascade following CD81 inhibition involves the modulation of pathways that regulate cell adhesion, migration, and invasion.

Bisandrographolide C inhibits metastasis by targeting CD81.

Paclitaxel: Inducing Apoptosis through Microtubule Stabilization

Paclitaxel is a mitotic inhibitor that works by stabilizing microtubules, the cellular structures responsible for cell division.[8] This stabilization disrupts the dynamic process of microtubule assembly and disassembly, leading to the arrest of the cell cycle in the G2/M phase.[8] Prolonged mitotic arrest triggers a cascade of signaling events that ultimately lead to programmed cell death, or apoptosis.[8][9] Key signaling pathways involved in Paclitaxel-induced apoptosis include the c-Jun N-terminal kinase (JNK) pathway and the activation of caspases, which are the executive enzymes of apoptosis.[9][10]

References

• 1. Andrographolide radiosensitizes human esophageal cancer cell line ECA109 to radiation in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Andrographolide demonstrates anti-proliferative activity in oral cancer by promoting apoptosis, the programmed cell death process - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological Inhibition of PP2A Overcomes Nab-Paclitaxel Resistance by Downregulating MCL1 in Esophageal Squamous Cell Carcinoma (ESCC) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. spandidos-publications.com [spandidos-publications.com]
• 9. Microtubule dysfunction induced by paclitaxel initiates apoptosis through both c-Jun N-terminal kinase (JNK)-dependent and -independent pathways in ovarian cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Paclitaxel promotes a caspase 8-mediated apoptosis via death effector domain association with microtubules - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the Mechanism of Action of Bisandrographolide C: A Comparative Guide to Antagonist-Based Assays

For researchers, scientists, and drug development professionals, this guide provides a framework for confirming the mechanism of action of Bisandrographolide C through the use of selective antagonists. While direct experimental evidence of antagonist use with Bisandrographolide C is not yet available in public literature, this document outlines the established protocols and comparative data necessary to design and interpret such validation studies.

Bisandrographolide C, a diterpenoid dimer from Andrographis paniculata, is a known activator of the Transient Receptor Potential Vanilloid 1 (TRPV1) and 3 (TRPV3) ion channels.[1][2][3][4][5] These channels are critical mediators of sensory signals like pain, temperature, and itch, making Bisandrographolide C a compound of significant interest.[3] This guide details the hypothetical use of antagonists to confirm its mechanism of action, compares it with related compounds, and provides the necessary experimental protocols and pathway diagrams.

Comparative Data: Bisandrographolide C and Related Compounds

A comparative analysis of Bisandrographolide C with its structural analogs, Bisandrographolide A and the parent monomer Andrographolide, reveals distinct activities on TRPV channels and other targets. This highlights the specificity of Bisandrographolide C and provides a basis for comparative antagonist studies.

Compound	Target Channel(s)	Effect	Quantitative Data	Other Known Targets
Bisandrographolide C	TRPV1	Activator	K_d = 289 µM [1][3][5]	CD81 (Binding confirmed, K_d not reported)[6][7][8]
TRPV3	Activator	K_d = 341 µM [1][3][5]
Bisandrographolide A	TRPV4	Activator	EC_50 = 790-950 nM[9]	CD81[8][10]
Andrographolide	TRPV channels	No activation or block[9]	Not applicable	CD81[8][10], Modulator of NF-κB, HIF-1, JAK/STAT pathways[11]

Proposed Experimental Workflow for Antagonist Confirmation

To confirm that the effects of Bisandrographolide C are mediated through TRPV1 and TRPV3, a direct antagonism experiment is the standard approach. This involves pre-treating cells expressing the target channel with a known antagonist before applying Bisandrographolide C and measuring the response.

Figure 1. Proposed workflow for confirming Bisandrographolide C's mechanism of action using antagonists.

Signaling Pathways of TRPV1 and TRPV3 Activation

Bisandrographolide C, as an activator, would initiate downstream signaling cascades through TRPV1 and TRPV3. An effective antagonist would block these initial steps.

Figure 2. Simplified signaling pathway for TRPV1/TRPV3 activation and antagonist inhibition.

Experimental Protocols

The following are detailed protocols for key experiments to validate the mechanism of action of Bisandrographolide C using antagonists. These are generalized protocols that should be optimized for specific laboratory conditions.

Protocol 1: In Vitro Calcium Imaging Assay for Antagonist Activity

This assay measures the inhibition of Bisandrographolide C-induced calcium influx by a TRPV1 or TRPV3 antagonist in cells overexpressing the respective channel.

1. Cell Culture and Transfection:

• Culture a suitable cell line (e.g., HEK293T) in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C and 5% CO₂.
• Transiently transfect the cells with a plasmid encoding human TRPV1 or TRPV3 using a lipid-based transfection reagent. Co-transfection with a fluorescent marker (e.g., GFP) can help identify transfected cells.
• Plate the transfected cells onto 96-well black-walled, clear-bottom plates 24 hours post-transfection.

2. Dye Loading:

• Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a physiological salt solution (e.g., Hanks' Balanced Salt Solution).
• Remove the culture medium and incubate the cells with the loading buffer for 30-60 minutes at 37°C.
• Wash the cells with the salt solution to remove excess dye.

3. Antagonist and Agonist Application:

• Record baseline fluorescence using a fluorescence microplate reader.
• Add the TRPV1 antagonist (e.g., Capsazepine) or TRPV3 antagonist at the desired concentration and incubate for 10-20 minutes.
• Add Bisandrographolide C at a concentration known to elicit a response (e.g., its K_d value).
• Continuously monitor the fluorescence intensity, which corresponds to the intracellular calcium concentration.

4. Data Analysis:

• Calculate the change in fluorescence intensity over baseline.
• Compare the response to Bisandrographolide C in the presence and absence of the antagonist. A significant reduction in the fluorescence signal in the presence of the antagonist confirms the mechanism of action.

Protocol 2: Electrophysiology (Patch-Clamp) Assay

This technique provides a more direct measure of ion channel activity and its inhibition.

1. Cell Preparation:

• Use transfected HEK293T cells expressing either TRPV1 or TRPV3, prepared as described in the calcium imaging protocol.

2. Whole-Cell Patch-Clamp Recording:

• Establish a whole-cell patch-clamp configuration on a single transfected cell.
• Hold the cell at a membrane potential of -60 mV.
• Apply voltage ramps (e.g., -100 mV to +100 mV) to measure baseline currents.
• Perfuse the cell with a solution containing a known concentration of the antagonist for several minutes.
• While still in the presence of the antagonist, co-apply Bisandrographolide C.
• Record the currents elicited by Bisandrographolide C in the presence of the antagonist.

3. Data Analysis:

• Measure the peak inward and outward currents in response to Bisandrographolide C with and without the antagonist.
• A significant reduction in the current amplitude in the presence of the antagonist indicates that Bisandrographolide C acts through the targeted channel.

By employing these established protocols with appropriate antagonists, researchers can definitively confirm that the biological effects of Bisandrographolide C are mediated through the activation of TRPV1 and TRPV3 channels.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Novel methodology to identify TRPV1 antagonists independent of capsaicin activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Pharmacological profiling of the TRPV3 channel in recombinant and native assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. benchchem.com [benchchem.com]
• 10. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Replicating Published Findings on Bisandrographolide C: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of Bisandrographolide C with relevant alternative compounds, supported by experimental data from published literature. The information is intended to assist researchers in replicating and expanding upon these findings.

Executive Summary

Bisandrographolide C, a diterpenoid dimer isolated from Andrographis paniculata, has demonstrated noteworthy biological activities. Primarily, it functions as an activator of the Transient Receptor Potential Vanilloid 1 (TRPV1) and Transient Receptor Potential Vanilloid 3 (TRPV3) channels.[1][2] This activity is believed to underpin its observed cardioprotective effects against hypoxia-reoxygenation injury.[3] Furthermore, Bisandrographolide C has been shown to bind to the tetraspanin CD81, suggesting a potential role in cancer therapeutics, particularly in modulating cancer cell motility and invasion.[2][4] This guide compares the quantitative data of Bisandrographolide C with its structural analogs, Bisandrographolide A and Andrographolide, as well as other known modulators of its biological targets.

Data Presentation

Ion Channel Modulation: TRPV Channel Activity

Bisandrographolide C selectively activates TRPV1 and TRPV3 channels.[1][5] In contrast, its monomeric precursor, Andrographolide, does not exhibit significant activity on these channels.[6][7] The related dimer, Bisandrographolide A, is a potent activator of TRPV4 but does not affect TRPV1, TRPV2, or TRPV3.[7][8]

Compound	Target Channel	Effect	Quantitative Data (Potency)	Cell Type
Bisandrographolide C	TRPV1	Activation	K_d = 289 µM [2][5]	Not Specified
TRPV3	Activation	K_d = 341 µM [2][5]	Not Specified
Bisandrographolide A	TRPV4	Activation	EC_50 = 790-950 nM[7][8]	HEK293T cells, mouse keratinocytes[7]
TRPV1, TRPV2, TRPV3	No activation or block	Not Observed	HEK293T cells
Andrographolide	TRPV1, TRPV2, TRPV3, TRPV4	No activation or block	Not Observed	HEK293T cells[6]
Capsaicin (Comparator)	TRPV1	Potent Activation	-	Sensory neurons, HEK293 cells[9][10]
2-APB (Comparator)	TRPV3	Activation	-	Keratinocytes[11]
Eugenol (Comparator)	TRPV1, TRPV3	Activation	-	-
Carvacrol (Comparator)	TRPV3	Activation	-	-

Anti-Cancer Activity

While direct IC_50 values for Bisandrographolide C against various cancer cell lines are not extensively available in the reviewed literature, its binding to CD81 suggests potential anti-cancer effects.[2] For comparison, the cytotoxic activities of its precursor, Andrographolide, have been documented.

Compound	Cell Line	Cancer Type	IC_50 (48h)
Andrographolide	MDA-MB-231	Breast Cancer	30.28 µM[2]
MCF-7	Breast Cancer	36.9 µM[2]
KB	Oral Cancer	106.2 µg/ml[12]
A375	Malignant Melanoma	12.07 µM
C8161	Malignant Melanoma	10.92 µM
HT-29	Colon Cancer	Varies with time

Cardioprotective Effects

Bisandrographolide C has been shown to protect cardiomyocytes from hypoxia-reoxygenation injury.[3] This effect is thought to be mediated through its activation of TRPV channels.[3]

Compound	Model	Effect
Bisandrographolide C	Cardiomyocyte Hypoxia-Reoxygenation	Protective Effect [2]
Andrographolide	Aconitine-induced arrhythmias in rabbits	Cardioprotective[13]

Experimental Protocols

Calcium Imaging Assay for TRPV Channel Activation

This assay is a high-throughput method to screen for compounds that activate TRPV channels by measuring the increase in intracellular calcium concentration.

Methodology:

• Cell Preparation:

  • Culture a suitable cell line (e.g., HEK293T) in standard conditions.

  • Transiently transfect the cells with a plasmid encoding the human TRPV1 or TRPV3 channel.

  • Plate the transfected cells onto 96-well black-walled, clear-bottom plates.[1]

• Dye Loading:

  • Load the cells with a calcium-sensitive fluorescent dye, such as Fluo-4 AM, prepared in a standard extracellular saline solution.[1]

• Compound Application and Data Acquisition:

  • Place the 96-well plate in a fluorescence plate reader or a microscope equipped for fluorescence imaging.

  • Record baseline fluorescence.

  • Add Bisandrographolide C or comparator compounds at various concentrations.

  • Monitor the change in fluorescence intensity over time, which corresponds to the change in intracellular calcium concentration.[6]

• Data Analysis:

  • Express the data as the ratio of fluorescence change (ΔF) to the baseline fluorescence (F).

  • Generate dose-response curves to calculate the half-maximal effective concentration (EC_50).[6]

MTT Assay for Cell Viability (Anti-Cancer Activity)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Methodology:

• Cell Seeding:

  • Plate cancer cells (e.g., MCF-7, MDA-MB-231) in 96-well plates at a density of 5x10³ cells per well and incubate for 24 hours.[14]

• Compound Treatment:

  • Treat the cells with various concentrations of the test compound (e.g., 0.1 to 100 µM) and a vehicle control for 48 hours.[14]

• MTT Addition:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[14]

• Formazan (B1609692) Solubilization:

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[14]

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.[14]

  • Calculate the IC_50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.[14]

Western Blotting for Apoptosis Markers

Western blotting is used to detect and quantify the expression of specific proteins involved in apoptosis, such as cleaved caspases and PARP.

Methodology:

• Cell Treatment and Lysis:

  • Treat cells with the test compound to induce apoptosis.

  • Harvest and lyse the cells in RIPA buffer containing protease inhibitors.

• Protein Quantification:

  • Determine the protein concentration of the lysates using a BCA protein assay kit.[3]

• SDS-PAGE and Protein Transfer:

  • Separate equal amounts of protein by SDS-polyacrylamide gel electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.[14]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk in TBST.

  • Incubate the membrane with primary antibodies against apoptotic markers (e.g., cleaved Caspase-3, cleaved PARP, Bcl-2).

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detection and Analysis:

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Use densitometry software to quantify the intensity of the protein bands, normalizing to a loading control like β-actin.

Mandatory Visualizations

Signaling Pathways and Workflows

Caption: Proposed signaling pathways for Bisandrographolide C.

Caption: Experimental workflow for Calcium Imaging Assay.

Caption: Experimental workflow for MTT Assay.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Novel TRPV1 Channel Agonists With Faster and More Potent Analgesic Properties Than Capsaicin [frontiersin.org]
• 10. academic.oup.com [academic.oup.com]
• 11. mdpi.com [mdpi.com]
• 12. Andrographolide demonstrates anti-proliferative activity in oral cancer by promoting apoptosis, the programmed cell death process - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

A Comparative Guide to the Structure-Activity Relationship of Bisandrographolide C Analogs: A Predictive Approach

For Researchers, Scientists, and Drug Development Professionals

Bisandrographolide C, a dimeric diterpenoid isolated from the medicinal plant Andrographis paniculata, presents a compelling scaffold for therapeutic development.[1][2] While direct and extensive structure-activity relationship (SAR) studies on its analogs are currently limited in publicly available literature, a wealth of data on its monomeric precursor, andrographolide (B1667393), provides a strong predictive framework for the rational design of novel Bisandrographolide C derivatives.[3] This guide offers a comparative analysis, leveraging the known SAR of andrographolide to extrapolate potential avenues for derivatization and enhanced biological activity of Bisandrographolide C analogs, particularly in the realms of anticancer and anti-inflammatory research.

Predictive Structure-Activity Relationship Based on Andrographolide

The core structure of andrographolide has several key functional groups that have been extensively modified to modulate its biological activity.[3] By extrapolating from these findings, we can identify promising modification sites on the Bisandrographolide C molecule.[3]

Key modification sites on the andrographolide structure that can inform the design of Bisandrographolide C analogs include:

• C-3 and C-19 Hydroxyl Groups: Modifications at these positions on andrographolide have yielded derivatives with altered activity profiles.[3] Esterification or protection of the C-3 and C-19 hydroxyl groups in Bisandrographolide C could influence its potency and selectivity.[3][4]

• α,β-unsaturated γ-butyrolactone moiety: This moiety is crucial for the biological activity of andrographolide. Modifications to this part of the molecule often lead to significant changes in activity.[5]

• Dimer Linkage: The linkage between the two andrographolide units in Bisandrographolide C is a unique feature that can be modified to impact the molecule's overall conformation and steric properties, potentially leading to novel biological activities.[3]

Comparative Biological Activity Data

While a comprehensive SAR table for a series of Bisandrographolide C analogs is not yet available, the following table summarizes the known quantitative data for Bisandrographolide C and its related compounds, Bisandrographolide A and andrographolide, to provide a comparative baseline.

Table 1: Comparative Biological Activities of Bisandrographolide C and Related Compounds

Compound	Target/Assay	Cell Line	Activity Metric	Value	Reference(s)
Bisandrographolide C	TRPV1 Activation	-	Kd	289 µM	[1][6]
TRPV3 Activation	-	Kd	341 µM	[1][6]
Anticancer (Cell Viability)	MCF-7	IC50	Limited Data	[7]
Bisandrographolide A	TRPV4 Activation	HEK293T	EC50	790-950 nM	[8]
Anticancer (Cell Viability)	MCF-7	IC50	Variable	[7]
Andrographolide	Anticancer (Cell Viability)	MCF-7	IC50	Variable	[7]
NF-κB Inhibition	-	-	Potent Inhibitor	[5][9]

Note: The IC50 values for anticancer activity are often variable across different studies, highlighting the need for standardized experimental protocols.[7]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of research findings. The following are key experimental protocols relevant to the study of Bisandrographolide C and its analogs.

Cell Viability Assay (MTT Assay)

This assay is commonly used to assess the cytotoxic effects of compounds on cancer cell lines.[9][10]

• Cell Seeding: Cancer cells (e.g., MCF-7) are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compounds (e.g., Bisandrographolide C analogs) for a specified period (e.g., 24-72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then calculated.[7]

Western Blotting

This technique is used to detect specific proteins in a sample and can be used to investigate the mechanism of action of the compounds.[3][9]

• Protein Extraction: Cells are treated with the compounds, and total protein is extracted.

• Protein Quantification: The concentration of the extracted protein is determined.

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.[3]

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against the target proteins (e.g., Bax, Bcl-xL, caspase-3, p53, NF-κB).[3]

• Secondary Antibody Incubation: The membrane is washed and incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.[3]

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[3]

Calcium Imaging Assay for Ion Channel Activity

This assay is used to assess the activation of ion channels, such as TRPV1 and TRPV3, by test compounds.[2][11]

• Cell Culture and Plating: HEK293 cells stably expressing the target ion channel (e.g., human TRPV1 or TRPV3) are cultured and seeded into 96-well plates.[11]

• Calcium Indicator Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Compound Application: Cells are perfused with a standard extracellular solution, and then the test compound (e.g., Bisandrographolide C) at various concentrations is applied.[2]

• Fluorescence Measurement: Changes in intracellular calcium concentration are monitored by measuring the fluorescence ratio.[2]

• Data Analysis: The dose-response relationship for the compound-induced calcium influx is analyzed to determine the half-maximal effective concentration (EC50) or the dissociation constant (Kd).[2]

Visualizing Pathways and Workflows

Predicted Anticancer Signaling Pathway

The anticancer activity of andrographolide, and by extension, potentially its dimeric analogs, is thought to be mediated through the modulation of key signaling pathways that control cell survival and apoptosis.[3][9]

Caption: Predicted signaling pathway for anticancer activity.

Experimental Workflow for SAR Analysis

A systematic workflow is essential for the synthesis and biological evaluation of novel analogs to establish a clear structure-activity relationship.

Caption: Experimental workflow for SAR analysis.

Conclusion and Future Directions

While this guide provides a predictive framework for the SAR of Bisandrographolide C derivatives based on the well-studied andrographolide, it is crucial that these hypotheses are validated through empirical research.[3] The synthesis and biological evaluation of a focused library of Bisandrographolide C analogs are critical next steps.[3] Such studies will not only elucidate the true SAR of this novel class of compounds but also pave the way for the development of potent and selective therapeutic agents. Direct comparative studies with its analogs under identical experimental conditions are crucial for advancing our understanding.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Andrographolide and its analogues: versatile bioactive molecules for combating inflammation and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and biological evaluation of andrographolide analogues as anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthetic Modifications of Andrographolide Targeting New Potential Anticancer Drug Candidates: A Comprehensive Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Comparative Analysis of Bisandrographolide C Specificity for TRPV1 Over TRPV3

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the specificity of Bisandrographolide C, a diterpenoid dimer from Andrographis paniculata, for the Transient Receptor Potential Vanilloid 1 (TRPV1) channel over the Transient Receptor Potential Vanilloid 3 (TRPV3) channel. This document summarizes key experimental data, outlines detailed methodologies, and visualizes relevant signaling pathways and experimental workflows to support further research and drug development.

Data Presentation: Quantitative Comparison

Bisandrographolide C has been identified as an activator of both TRPV1 and TRPV3 channels.[1][2] The binding affinity, represented by the dissociation constant (Kd), indicates a slight selectivity for TRPV1 over TRPV3. A lower Kd value signifies a higher binding affinity.

Compound	Target Channel	Parameter	Value (µM)	Methodology
Bisandrographolide C	TRPV1	Kd	289	Microscale Thermophoresis (MST)[3]
TRPV3	Kd	341	Microscale Thermophoresis (MST)[3]

For context, other related compounds from Andrographis paniculata exhibit different specificities. For instance, Bisandrographolide A is a potent activator of TRPV4 but does not activate TRPV1, TRPV2, or TRPV3.[4][5][6] Andrographolide, the major bioactive component, does not show activation or blocking effects on TRPV1, TRPV2, TRPV3, or TRPV4.[4]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the interaction of Bisandrographolide C with TRPV1 and TRPV3 channels.

Cell Culture and Transient Transfection

• Cell Line: Human Embryonic Kidney 293T (HEK293T) cells are commonly used due to their low endogenous expression of ion channels.[1]

• Culture Conditions: Cells are maintained in a suitable medium such as DMEM/Ham's F-12, supplemented with 10% fetal bovine serum and antibiotics. They are incubated at 37°C in a humidified atmosphere with 5% CO2.[4]

• Transfection: For transient transfection, HEK293T cells are seeded in appropriate culture dishes. cDNA encoding the human or rodent TRPV channel of interest (TRPV1 or TRPV3) along with a fluorescent marker like dsRed2 is introduced using a lipid-based transfection reagent such as Lipofectamine 2000. Experiments are typically performed 24-72 hours post-transfection.[4]

Calcium Imaging Assay

This high-throughput screening method is used to identify compounds that activate TRPV channels by measuring the increase in intracellular calcium concentration ([Ca²⁺]i) upon channel opening.[4]

• Cell Preparation: Transfected HEK293T cells are plated in 96-well plates.[7]

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent indicator, such as Fluo-4 AM or Fura-2 AM.

• Compound Application: Bisandrographolide C is added to the cells. Known agonists like capsaicin (B1668287) for TRPV1 and 2-APB for TRPV3 are used as positive controls.[2]

• Data Acquisition: Changes in intracellular calcium are monitored using a fluorescence plate reader or a fluorescence microscope. Data is often expressed as the ratio of fluorescence change (ΔF) to the baseline fluorescence (F). Dose-response curves are then generated to calculate parameters like EC50.[4]

Whole-Cell Patch-Clamp Electrophysiology

This technique is the gold standard for directly measuring ion channel activity by recording the electrical currents flowing through the cell membrane.[1]

• Cell Preparation: Transfected HEK293T cells are plated on glass coverslips and placed on the stage of an inverted microscope.

• Recording Solutions:

  • Extracellular Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose, with pH adjusted to 7.4 with NaOH.[2]

  • Intracellular (Pipette) Solution (in mM): 140 KCl, 10 HEPES, 1 EGTA, 2 Mg-ATP, with pH adjusted to 7.2 with KOH.[2]

• Recording Procedure:

  • A glass micropipette with a resistance of 2-5 MΩ is used to form a high-resistance seal with the cell membrane.

  • The cell membrane is ruptured to achieve the whole-cell configuration.

  • The cell is held at a holding potential of -60 mV.[2]

  • Voltage ramps (e.g., -100 mV to +100 mV over 200 ms) are applied periodically to elicit currents and determine the current-voltage (I-V) relationship.[2][4]

  • Bisandrographolide C is applied to the cell via a perfusion system, and the resulting changes in current are recorded.[2][4]

Microscale Thermophoresis (MST)

MST is used to quantify the binding affinity between a compound and its target protein in solution.

• Principle: A microscopic temperature gradient is induced by an infrared laser, causing molecules to move out of the heated region. This thermophoretic movement depends on the size, charge, and solvation shell of the molecule. When a ligand binds to the target protein, this movement changes, allowing for the determination of the dissociation constant (Kd).

• Procedure:

  • The target protein (TRPV1 or TRPV3) is labeled with a fluorophore.

  • The labeled protein is kept at a constant concentration, while the ligand (Bisandrographolide C) is titrated at various concentrations.

  • The samples are loaded into glass capillaries.

  • The thermophoretic movement is measured, and the data is used to calculate the Kd value.

Visualizations: Signaling Pathways and Experimental Workflow

Signaling Pathways

Activation of both TRPV1 and TRPV3 by an agonist like Bisandrographolide C leads to an influx of cations, primarily Ca²⁺ and Na⁺, which depolarizes the cell membrane and increases intracellular calcium concentration.[2][3] This initiates a cascade of downstream signaling events.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. High-Throughput Approaches to Studying Mechanisms of TRP Channel Activation - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Analysis of Bisandrographolide C: Isolation, Purity, and Bioactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Bisandrographolide C, a diterpenoid dimer isolated from Andrographis paniculata.[1][2] Given the scarcity of studies directly comparing Bisandrographolide C from different geographical or species sources, this document focuses on a comparative analysis of its isolation methods, purity, and biological activities in relation to its structural analogs. This guide aims to provide objective data and detailed methodologies to support further research and drug development.

Data Presentation: Quantitative Analysis

The following tables summarize the key quantitative data for Bisandrographolide C and its analogs, providing a basis for comparison of their biological activities.

Table 1: Comparative Biological Activity of Bisandrographolide C and Its Analogs

Compound	Biological Target	Assay Type	Result (Unit)
Bisandrographolide C	TRPV1 Channel	Binding Affinity (Kd)	289 µM[1][3]
TRPV3 Channel	Binding Affinity (Kd)	341 µM[1][3]
CD81	Binding	Binds to CD81[1][4]
Cardiomyocytes	Hypoxia-Reoxygenation	Protective Effect[1][3]
Bisandrographolide A	TRPV4 Channel	Activation (EC₅₀)	790-950 nM[5][6]
TRPV1, TRPV2, TRPV3	Activation/Block	No significant activity[5][6]
CD81	Binding	Binds to CD81[4]
Andrographolide (B1667393)	MCF-7 (Breast Cancer)	Cytotoxicity (IC₅₀, 48h)	36.9 µM[1]
MDA-MB-231 (Breast Cancer)	Cytotoxicity (IC₅₀, 48h)	30.28 µM[1]
KB (Oral Cancer)	Cytotoxicity (IC₅₀)	106.2 µg/mL[1]
TRPV4 Channel	Activation/Block	No significant activity[5][6]
CD81	Binding	Binds to CD81[4]

Table 2: Comparison of Extraction Methods for Andrographolides from Andrographis paniculata

Extraction Method	Solvent	Key Findings
Maceration	50% Ethanol (B145695)	Highest yield of andrographolide and highest α-glucosidase inhibition activity.[7]
Maceration	Methanol (B129727)	Identified as a highly effective solvent for extracting andrographolides.[8]
Soxhlet Extraction	Methanol	A more exhaustive extraction method compared to maceration.[8]
Ultrasonic Extraction	70% Ethanol	Optimal for extracting andrographolide, neoandrographolide, and dehydroandrographolide.[9]
Accelerated Solvent Extraction (ASE)	Not specified	Significantly enhanced andrographolide extraction.[10]
Supercritical Fluid Extraction (SFE)	CO₂	An advanced technique for extraction.[8]

Experimental Protocols

Detailed methodologies for the isolation, purification, and key biological assays of Bisandrographolide C are provided below.

Isolation and Purification of Bisandrographolide C from Andrographis paniculata

This protocol is a generalized procedure based on common practices in natural product chemistry.[2][8]

• Extraction:

  • Air-dried and powdered aerial parts of Andrographis paniculata are exhaustively extracted with 95% ethanol or methanol at room temperature.[2][8]

  • The resulting crude extract is concentrated under reduced pressure.

• Solvent Partitioning:

  • The concentrated extract is suspended in water and successively partitioned with solvents of increasing polarity, such as petroleum ether and ethyl acetate (B1210297) (EtOAc).[2]

  • The EtOAc-soluble fraction, typically enriched with diterpenoids, is collected.[2]

• Column Chromatography:

  • The EtOAc fraction is subjected to repeated column chromatography using stationary phases like silica (B1680970) gel and Sephadex LH-20.[2]

  • Elution is performed with a gradient solvent system to separate the components.

• High-Performance Liquid Chromatography (HPLC):

  • Fractions containing the compounds of interest are further purified using preparative or semi-preparative HPLC to yield pure Bisandrographolide C.[2]

• Structure Elucidation:

  • The structure of the isolated compound is confirmed using spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry, and by comparison with published data.[2]

In Vitro Assay for TRPV Channel Activation

The activity of Bisandrographolide C on TRPV channels can be assessed using calcium imaging assays.[2][11]

• Cell Culture and Transfection:

  • A suitable cell line (e.g., HEK293T) is cultured under standard conditions.

  • Cells are transiently transfected with a plasmid encoding the human TRPV1 or TRPV3 channel.[2]

• Calcium Imaging:

  • Transfected cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Baseline fluorescence is recorded.

  • Bisandrographolide C is added at various concentrations, and changes in intracellular calcium concentration are monitored by measuring the fluorescence intensity.[2][11]

• Data Analysis:

  • The dose-response relationship for Bisandrographolide C-induced calcium influx is analyzed to determine the half-maximal effective concentration (EC₅₀) or, in binding studies, the dissociation constant (Kd).[2]

Microscale Thermophoresis (MST) for Protein Binding

MST can be used to quantify the binding of Bisandrographolide C to target proteins like CD81.[1][4]

• Sample Preparation:

  • The target protein is labeled with a fluorescent dye.

  • A series of dilutions of Bisandrographolide C are prepared.

• MST Measurement:

  • The fluorescently labeled protein is mixed with the different concentrations of Bisandrographolide C.

  • Samples are loaded into capillaries, and an infrared laser creates a temperature gradient.

  • The movement of the protein along this gradient is monitored. Changes in thermophoretic movement upon binding of Bisandrographolide C are measured.[1]

• Data Analysis:

  • The change in thermophoresis is plotted against the concentration of Bisandrographolide C to determine the binding affinity (Kd).[1]

Mandatory Visualization

The following diagrams illustrate key signaling pathways and experimental workflows related to Bisandrographolide C.

Caption: General workflow for the isolation and purification of Bisandrographolide C.

Caption: Known signaling pathways modulated by Bisandrographolide C.

Caption: Experimental workflow for assessing TRPV channel activation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Bisandrographolide from Andrographis paniculata activates TRPV4 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Classification of Andrographis paniculata extracts by solvent extraction using HPLC fingerprint and chemometric analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Qualitative and Quantitative Analysis of Andrographis paniculata by Rapid Resolution Liquid Chromatography/Time-of-Flight Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jtrolis.ub.ac.id [jtrolis.ub.ac.id]
• 11. benchchem.com [benchchem.com]

Unveiling the Potential of Bisandrographolide C: A Comparative Analysis Against Established Ion Channel Modulators

For Immediate Release

[City, State] – [Date] – In the dynamic field of drug discovery, the identification of novel compounds that selectively modulate ion channels presents a significant opportunity for therapeutic advancement. Bisandrographolide C, a diterpenoid dimer isolated from the medicinal plant Andrographis paniculata, has emerged as a promising candidate with demonstrated activity on specific Transient Receptor Potential (TRP) channels. This guide provides a comprehensive, data-driven comparison of Bisandrographolide C against well-characterized ion channel modulators, offering researchers, scientists, and drug development professionals a critical resource for evaluating its potential.

Bisandrographolide C has been identified as a selective activator of Transient Receptor Potential Vanilloid 1 (TRPV1) and Transient Receptor Potential Vanilloid 3 (TRPV3) channels.[1][2][3][4][5][6][7][8] These channels are implicated in a variety of physiological and pathophysiological processes, including pain sensation, inflammation, and thermosensation, making them attractive targets for therapeutic intervention. This comparative analysis benchmarks the activity of Bisandrographolide C against Capsaicin (B1668287), a widely recognized TRPV1 agonist, and 2-Aminoethoxydiphenyl borate (B1201080) (2-APB) and Camphor, known activators of TRPV3.

Comparative Analysis of Ion Channel Activators

The following table summarizes the quantitative data for Bisandrographolide C and the benchmark ion channel modulators, focusing on their potency at their respective target channels.

Compound	Target Channel	Effect	Potency (Value)	Potency (Unit)	Cell Type
Bisandrographolide C	TRPV1	Activator	289	µM (Kd)	Not Specified
TRPV3	Activator	341	µM (Kd)	Not Specified
Capsaicin	TRPV1	Activator	0.072 - 2.2	µM (EC50)	DRG neurons, CHO, HEK-TRPV1
2-APB	TRPV3	Activator	28	µM (EC50)	HEK293 cells
Camphor	TRPV3	Activator	2 - 7	mM (EC50)	Not Specified

Note: Kd (dissociation constant) is a measure of binding affinity, while EC50 (half-maximal effective concentration) is a measure of functional potency. Lower values for both indicate higher affinity/potency. The range of EC50 values for Capsaicin reflects the variability across different experimental systems.[4][7][9]

Signaling Pathways and Experimental Workflows

The activation of TRPV1 and TRPV3 channels by an agonist like Bisandrographolide C initiates a cascade of intracellular signaling events, primarily driven by an influx of cations, most notably Ca2+.[4] This increase in intracellular calcium can subsequently activate a variety of downstream effectors, including protein kinases such as Protein Kinase A (PKA), Protein Kinase C (PKC), and Ca2+/calmodulin-dependent protein kinase II (CaMKII).[4]

Figure 1: Simplified signaling pathway of TRPV1/TRPV3 activation.

The characterization of ion channel modulators like Bisandrographolide C typically involves a multi-step experimental workflow, starting with high-throughput screening followed by more detailed electrophysiological analysis.

Figure 2: General experimental workflow for ion channel modulator discovery.

Detailed Experimental Protocols

Objective and reproducible data are the cornerstones of scientific advancement. The following are summaries of key experimental protocols used to characterize the activity of Bisandrographolide C and other ion channel modulators.

Calcium Imaging Assay

This high-throughput screening method is used to identify compounds that activate or inhibit ion channels by measuring changes in intracellular calcium concentration.

• Cell Culture: Human Embryonic Kidney 293 (HEK293) cells are transiently or stably transfected with the gene encoding the ion channel of interest (e.g., TRPV1 or TRPV3).

• Dye Loading: The transfected cells are loaded with a calcium-sensitive fluorescent indicator dye (e.g., Fura-2 AM or Fluo-4 AM).

• Compound Application: The test compound, such as Bisandrographolide C, is added to the cells.

• Data Acquisition: Changes in fluorescence intensity, which correlate with changes in intracellular calcium levels, are measured using a fluorescence plate reader or a microscope.

• Controls: A known agonist (e.g., Capsaicin for TRPV1, 2-APB for TRPV3) is used as a positive control, and a vehicle (e.g., DMSO) is used as a negative control.[2][3]

Patch-Clamp Electrophysiology

This technique provides a direct measure of ion channel activity by recording the ionic currents flowing through the channels.

• Cell Preparation: Transfected HEK293 cells are cultured on glass coverslips.

• Recording Configuration: A glass micropipette filled with an intracellular solution is sealed onto the membrane of a single cell to achieve a whole-cell recording configuration.

• Voltage Clamp: The membrane potential is held at a constant value (e.g., -60 mV) by a voltage-clamp amplifier.

• Compound Perfusion: The test compound is applied to the cell via a perfusion system.

• Current Measurement: The resulting changes in the transmembrane current are recorded and analyzed. This allows for the detailed characterization of the compound's effect on channel gating, conductance, and kinetics.[10][11]

Conclusion

Bisandrographolide C presents itself as a valuable research tool and a potential lead compound for the development of novel therapeutics targeting TRPV1 and TRPV3. While its potency is lower than that of the benchmark compounds Capsaicin and 2-APB, its unique dimeric structure may offer opportunities for medicinal chemistry optimization to enhance its activity and selectivity. Further investigation into its specific binding site and mechanism of action is warranted to fully elucidate its therapeutic potential. The data and protocols presented in this guide provide a solid foundation for researchers to embark on such investigations.

References

• 1. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 2. Understand spiciness: mechanism of TRPV1 channel activation by capsaicin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. TRPV1 Recapitulates Native Capsaicin Receptor in Sensory Neurons in Association with Fas-Associated Factor 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TRPV3: Structure, Diseases and Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TRPV1 - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Capsaicin and Proton Differently Modulate Activation Kinetics of Mouse Transient Receptor Potential Vanilloid-1 Channel Induced by Depolarization [frontiersin.org]
• 9. Voltage-Dependent Interaction of Capsaicine and Protons on TRPV1-Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2-aminoethoxydiphenyl borate activates and sensitizes the heat-gated ion channel TRPV3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 2-Aminoethoxydiphenyl Borate as a Common Activator of TRPV1, TRPV2, and TRPV3 Channels - PMC [pmc.ncbi.nlm.nih.gov]

Bridging the Gap: Validating In Vitro Discoveries of Bisandrographolide C in Live Models

A comparative guide for researchers navigating the transition from laboratory findings to preclinical validation of Bisandrographolide C, a promising diterpenoid dimer from Andrographis paniculata. This document outlines key in vitro activities, presents corresponding in vivo validation models, and provides detailed experimental protocols to support further research.

Bisandrographolide C, a significant bioactive compound isolated from the medicinal plant Andrographis paniculata, has demonstrated compelling activities in various in vitro assays. These preliminary findings point towards its potential therapeutic applications in oncology and inflammatory conditions. However, the successful translation of these benchtop discoveries into clinically relevant treatments hinges on rigorous validation in in vivo systems. This guide provides a comparative overview of the established in vitro effects of Bisandrographolide C and the experimental models used to assess these activities in a physiological context, primarily drawing on methodologies established for its well-researched precursor, andrographolide, due to the limited specific in vivo data on Bisandrographolide C itself.

In Vitro Activities and In Vivo Validation Strategies

Initial laboratory screenings have identified two primary mechanisms of action for Bisandrographolide C: modulation of ion channels and interaction with cell surface proteins involved in cancer metastasis.

Anti-Cancer Potential: Targeting CD81 in Esophageal Cancer

In vitro studies have successfully demonstrated that Bisandrographolide C binds to the tetraspanin CD81, a protein implicated in the metastasis of esophageal cancer.[1] This interaction is believed to disrupt the formation of signaling complexes on the cell surface that are crucial for cancer cell motility and invasion. The suppressive effects of Bisandrographolide C on the motility of esophageal cancer cells have been confirmed in laboratory assays.[1]

Validation of this anti-metastatic activity has been demonstrated in vivo using a water extract of Andrographis paniculata (APW) containing Bisandrographolide C.[1] In a human esophageal cancer xenograft mouse model, oral administration of the extract led to a significant reduction in metastasis to the lungs, liver, and lymph nodes.[1] Furthermore, the expression of CD81 in the xenograft tumors of treated mice was significantly lower than in the untreated control group.[1]

Potential Anti-Inflammatory Effects via Ion Channel Activation

Bisandrographolide C has been identified as an activator of Transient Receptor Potential Vanilloid 1 (TRPV1) and TRPV3 channels.[2][3] These ion channels are involved in various physiological processes, including pain perception and inflammation. The activation of these channels by Bisandrographolide C suggests its potential as an anti-inflammatory agent.

While direct in vivo anti-inflammatory studies on isolated Bisandrographolide C are not yet widely published, a standard and relevant validation model is the carrageenan-induced paw edema assay in rodents.[4][5] This model is frequently used to evaluate the anti-inflammatory activity of compounds from Andrographis paniculata and would be a logical next step for validating the in vitro findings for Bisandrographolide C.[6][7]

Quantitative Data Summary

The following tables summarize the key quantitative data from in vitro and in vivo studies.

In Vitro Bioactivity of Bisandrographolide C
Target	Binding Affinity (Kd)
TRPV1	289 µM
TRPV3	341 µM
CD81	Binding confirmed

In Vivo Anti-Metastatic Effect of Andrographis paniculata Water Extract (APW) in Esophageal Cancer Xenograft Model
Treatment	Outcome
APW (containing Bisandrographolide C)	Reduced metastasis in lungs, livers, and lymph nodes.
Significantly lower CD81 expression in tumors.

Proposed In Vivo Anti-Inflammatory Model Performance (based on A. paniculata extracts)
Model	Endpoint
Carrageenan-Induced Paw Edema	Inhibition of paw edema
Compound	Reported Efficacy
Ethanolic Extract (400 mg/kg)	55.8% inhibition
Standard Drug (Diclofenac Sodium)	62.8% inhibition

Visualizing the Pathways and Protocols

To further clarify the mechanisms and experimental procedures, the following diagrams illustrate the key signaling pathways and workflows.

Bisandrographolide C's proposed anti-metastatic mechanism.

Signaling pathway for TRPV1/3 activation by Bisandrographolide C.

Experimental workflow for validating anti-cancer effects.

Detailed Experimental Protocols

In Vitro: Microscale Thermophoresis (MST) for CD81 Binding

• Protein Labeling: Recombinant human CD81 protein is fluorescently labeled according to the manufacturer's protocol (e.g., using an NHS-ester dye).

• Serial Dilution: A series of dilutions of Bisandrographolide C are prepared in a suitable buffer (e.g., PBS with 0.05% Tween-20).

• Incubation: The labeled CD81 protein is mixed with each dilution of Bisandrographolide C and incubated to allow for binding to reach equilibrium.

• Capillary Loading: The samples are loaded into glass capillaries.

• MST Measurement: The capillaries are placed in an MST instrument. An infrared laser creates a microscopic temperature gradient, and the movement of the fluorescently labeled protein is monitored. Changes in thermophoretic movement upon binding of Bisandrographolide C are measured.

• Data Analysis: The change in thermophoresis is plotted against the concentration of Bisandrographolide C, and the data is fitted to a binding curve to determine the dissociation constant (Kd).[1]

In Vivo: Human Cancer Xenograft Model

• Animal Model: Immunocompromised mice (e.g., BALB/c nude or NOD/SCID), 6-8 weeks old, are used.[4]

• Cell Implantation: A human esophageal cancer cell line (e.g., EC109) is cultured, harvested, and suspended in a suitable medium like Matrigel or PBS. The cell suspension is then subcutaneously injected into the flank of each mouse.[4]

• Tumor Growth and Treatment Initiation: Mice are monitored for tumor growth. When tumors reach a palpable size (e.g., 100-150 mm³), the animals are randomized into treatment and control groups.[4]

• Administration: The Andrographis paniculata water extract (or isolated Bisandrographolide C formulated for in vivo administration) and a vehicle control are administered daily via oral gavage or another appropriate route.[4][8]

• Monitoring: Tumor dimensions are measured with calipers 2-3 times per week, and tumor volume is calculated using the formula: (Length x Width²) / 2. Body weight and general health are monitored throughout the study.[4]

• Endpoint Analysis: After a predetermined period (e.g., 21 days), the animals are euthanized. Tumors are excised and weighed. Metastatic lesions in organs like the lungs, liver, and lymph nodes are assessed. Further analysis, such as immunohistochemistry for CD81 expression, can be performed on the tumor tissues.[1][4]

In Vivo: Carrageenan-Induced Paw Edema Model

• Animal Model: Male Sprague-Dawley rats (180-220g) or Swiss albino mice (20-25g) are used.[4]

• Grouping and Administration: Animals are divided into groups: vehicle control, positive control (e.g., Diclofenac Sodium), and test groups receiving different doses of Bisandrographolide C. The substances are administered orally.[4][5]

• Inflammation Induction: One hour after administration of the test compounds, a 1% solution of carrageenan is injected into the sub-plantar region of the right hind paw of each animal to induce localized inflammation and edema.[4]

• Edema Measurement: The paw volume is measured using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.[4]

• Data Analysis: The degree of edema is calculated as the difference between the paw volume at each time point and the initial paw volume. The percentage inhibition of edema by the test compound is calculated relative to the vehicle control group. Statistical analysis is performed to determine significance.[4]

References

• 1. Identification of active components in Andrographis paniculata targeting on CD81 in esophageal cancer in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. healthinformaticsjournal.com [healthinformaticsjournal.com]
• 6. Antioxidant and anti-inflammatory activities of the plant Andrographis paniculata Nees - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vitro anti-inflammatory and wound healing properties of Andrographis echioides and Andrographis paniculata - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The adjuvant value of Andrographis paniculata in metastatic esophageal cancer treatment - from preclinical perspectives [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of Bisandrographolide C: A Comprehensive Guide for Laboratory Professionals

For immediate reference, treat Bisandrographolide C as a chemical waste product. Do not dispose of it in household garbage or down the drain. All disposal procedures must adhere to local, state, and federal regulations. This guide provides essential safety and logistical information for the proper disposal of Bisandrographolide C, ensuring the safety of laboratory personnel and the protection of the environment.

I. Immediate Safety Precautions

Before handling Bisandrographolide C for disposal, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE).

Table 1: Personal Protective Equipment (PPE) for Handling Bisandrographolide C

PPE Category	Specific Requirements
Eye Protection	Safety goggles with side-shields
Hand Protection	Protective gloves (e.g., nitrile)
Body Protection	Impervious clothing, such as a lab coat
Respiratory	Use in a well-ventilated area. A respirator may be necessary if dust or aerosols can be generated.

II. Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Bisandrographolide C and contaminated materials.

• Waste Identification and Segregation:

  • Identify all waste containing Bisandrographolide C, including unused product, contaminated labware (e.g., gloves, absorbent pads), and empty containers.

  • Keep Bisandrographolide C waste separate from other chemical waste streams to prevent unintended reactions.[1] Whenever possible, leave the chemical in its original container.[1]

• Container Management:

  • Use suitable, properly labeled, and tightly closed containers for waste collection to prevent leaks or spills.

  • Handle uncleaned or empty containers with the same precautions as the product itself.

• Disposal of Unused Bisandrographolide C:

  • Unused Bisandrographolide C should be handled by a licensed, professional waste disposal company.

  • Consult with your institution's Environmental Health and Safety (EHS) office for approved disposal methods, which may include incineration at a certified facility.

• Disposal of Contaminated Materials:

  • All materials, such as gloves and absorbent pads, that have come into contact with Bisandrographolide C should be collected in a designated, sealed container for disposal.[1]

• Spill Management:

  • In the event of a spill, carefully sweep or vacuum the solid material to avoid generating dust.[1]

  • Place the collected material into a suitable, labeled, and closed container for disposal.[1]

  • Clean the affected area after the bulk of the material has been removed.

  • Place all cleanup materials, including absorbents and contaminated PPE, into the designated waste container.

Important Note: Never dispose of Bisandrographolide C with household garbage or allow it to enter the sewage system.[1][2]

III. Experimental Workflow and Disposal Pathway

The following diagrams illustrate a typical experimental workflow involving Bisandrographolide C and the subsequent disposal pathway.

Caption: Logical workflow from experimentation to disposal for Bisandrographolide C.

Caption: Segregation of different waste streams containing Bisandrographolide C.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

Personal protective equipment for handling Bisandrographolide C

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Bisandrographolide C. Adherence to these procedures is vital for ensuring personal safety and proper experimental conduct.

Personal Protective Equipment (PPE)

When handling Bisandrographolide C, a comprehensive suite of personal protective equipment is mandatory to prevent skin and eye contact, inhalation, and ingestion. The following table summarizes the required PPE.

PPE Category	Item	Standard/Specification
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). Consider double-gloving for added protection.	EN 374 or equivalent
Eye Protection	Safety glasses with side shields or chemical safety goggles. A face shield may be required for splash hazards.	AS/NZS 1337.1, EN166 or national equivalent[1]
Body Protection	A laboratory coat or a chemical-resistant apron. For larger quantities or risk of significant exposure, a protective suit is recommended.	EN ISO 27065 or EN 14605
Respiratory Protection	A NIOSH-certified respirator is necessary when handling the powder form or if there is a risk of aerosol generation.[2]	NIOSH or equivalent
Foot Protection	Closed-toe shoes. For significant spill risks, chemical-resistant boots are advised.	ASTM F2413 or equivalent

Operational Plan: Safe Handling and Experimental Workflow

Proper handling of Bisandrographolide C is critical to prevent exposure and contamination. The following workflow outlines the key steps from preparation to post-experiment cleanup.

Caption: General workflow for handling Bisandrographolide C.

Detailed Experimental Protocols

Working in a Ventilated Area

All handling of Bisandrographolide C powder should be conducted in a chemical fume hood or other ventilated enclosure to avoid inhalation of dust.[3]

Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate and Secure: Clear the area of all personnel and restrict access.

• Personal Protection: Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

• Containment: For solid spills, carefully sweep up the material and place it in a suitable, sealed container for disposal. Avoid generating dust.[4] For liquid spills, use an inert absorbent material.

• Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

• Waste Disposal: All contaminated materials, including PPE, must be disposed of as hazardous waste.[4]

Disposal Plan

Proper disposal of Bisandrographolide C and associated waste is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation

• Unused Product: Keep in its original container and do not mix with other waste.[4]

• Contaminated Materials: Items such as gloves, absorbent pads, and labware that have come into contact with Bisandrographolide C should be collected in a designated, sealed container.[4]

• Empty Containers: Handle uncleaned containers as you would the product itself.[4]

Disposal Procedure

• Labeling: All waste containers must be clearly labeled as hazardous waste, indicating the contents.

• Professional Disposal: Arrange for a licensed professional waste disposal company to handle the collection and disposal of all Bisandrographolide C waste.[4]

• Regulatory Compliance: Ensure that all disposal activities are carried out in accordance with local, state, and federal regulations.[4] Do not dispose of Bisandrographolide C with household garbage or allow it to enter the sewage system.[5]

The following diagram illustrates the decision-making process for the disposal of materials related to Bisandrographolide C.

Caption: Disposal decision workflow for Bisandrographolide C.

References

• 1. us.cambridgecommodities.com [us.cambridgecommodities.com]
• 2. ashp.org [ashp.org]
• 3. abmole.com [abmole.com]
• 4. benchchem.com [benchchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]